molecular formula C6H11N5O B15269000 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Cat. No.: B15269000
M. Wt: 169.19 g/mol
InChI Key: JOHGWBZQWTZOCJ-UHFFFAOYSA-N
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Description

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is a useful research compound. Its molecular formula is C6H11N5O and its molecular weight is 169.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C6H11N5O

Molecular Weight

 169.19 g/mol

IUPAC Name

 3-amino-3-(1-methyltriazol-4-yl)propanamide

InChI

 InChI=1S/C6H11N5O/c1-11-3-5(9-10-11)4(7)2-6(8)12/h3-4H,2,7H2,1H3,(H2,8,12)

InChI Key

 JOHGWBZQWTZOCJ-UHFFFAOYSA-N

Canonical SMILES

 CN1C=C(N=N1)C(CC(=O)N)N

Origin of Product

 United States
Foundational & Exploratory

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide: A Next-Generation β-Amino Amide Building Block in Peptidomimetic Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the pursuit of highly stable, target-specific therapeutics, the transition from native α-amino acids to synthetic peptidomimetics is a critical evolutionary step in drug design. 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide represents a highly specialized, conformationally restricted building block. By integrating a β-amino amide backbone with a bioisosteric 1,2,3-triazole core, this molecule solves two of the most pervasive challenges in peptide-based drug discovery: rapid proteolytic degradation and poor target residence time. This technical guide deconstructs the physicochemical properties, mechanistic rationale, and self-validating synthesis protocols required to leverage this compound in advanced fragment-based drug discovery (FBDD).

Physicochemical Profiling & Structural Dynamics

Understanding the baseline physicochemical properties of this building block is essential for predicting its behavior in biological systems and organic solvents. The molecule is highly polar, making it an excellent candidate for targeting surface-exposed protein-protein interactions (PPIs) or the hydrophilic pockets of proteases.

PropertyValueMechanistic Implication
Molecular Formula C₆H₁₁N₅ODefines the core β-amino amide and triazole architecture.
Molecular Weight 169.19 g/mol Highly fragment-like (MW < 300), ideal for FBDD libraries.
H-Bond Donors 4Facilitates strong anchoring via the primary amine and amide tail.
H-Bond Acceptors 6Enables complex, multi-directional hydrogen-bonding networks.
Topological Polar Surface Area ~99 ŲHigh polarity; suggests excellent aqueous solubility but limited passive blood-brain barrier (BBB) permeability.
Rotatable Bonds 4Balances conformational flexibility with structural pre-organization.

Mechanistic Rationale: The "All-in-One" Pharmacophore

The architectural choices within this molecule are not arbitrary; they are driven by strict pharmacological causality.

The 1,2,3-Triazole Core as an Amide Bioisostere: The 1,2,3-triazole ring is a premier bioisostere for trans-amide bonds. It possesses a massive dipole moment (~5 D)—significantly larger than a standard amide (~3.5 D)—which exponentially enhances dipole-dipole and π-π stacking interactions within receptor pockets[1]. Crucially, unlike native amides, the triazole ring is entirely blind to enzymatic hydrolysis, oxidation, and reduction, ensuring absolute metabolic stability in plasma[1].

The β-Amino Amide Backbone: Native α-amino acids are rapidly cleaved by endogenous proteases. By shifting the amino group to the β-carbon, we introduce a critical degree of steric hindrance and conformational restriction. This structural shift prevents the molecule from fitting into the active sites of native proteases, drastically increasing the in vivo half-life of derived therapeutics while maintaining the necessary hydrogen-bonding geometry for target engagement[2].

Pharmacophore M 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl) propanamide T 1,2,3-Triazole Ring Amide Bioisostere (~5D Dipole) M->T A β-Amino Group Proteolytic Stability M->A P Propanamide Tail H-Bond Network M->P T_target Receptor Pocket (π-π Stacking) T->T_target Binding A_target Acidic Residues (Salt Bridge) A->A_target Binding P_target Backbone Amides (H-Bonding) P->P_target Binding

Structural breakdown of the pharmacophore and its target binding interactions.

Synthesis Workflow: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

To synthesize this building block, we utilize the CuAAC "Click" reaction. This method is chosen specifically for its unparalleled regioselectivity and high atom economy[3].

Step-by-Step Methodology & Causality

  • Precursor Solvation: Dissolve the alkyne precursor, 3-amino-pent-4-ynamide , in a 1:1 mixture of tert-butanol and water.

    • Causality: This biphasic-mimicking solvent system optimally solvates both the organic alkyne and the inorganic copper salts, ensuring a homogeneous catalytic environment without the need for harsh, high-boiling organic solvents.

  • Azide Introduction: Add 1.2 equivalents of methyl azide (CH₃-N₃).

    • Safety Causality: Methyl azide is highly volatile and potentially explosive. In a robust protocol, it is generated in situ (from sodium azide and iodomethane) or handled as a dilute solution in THF behind a blast shield to mitigate detonation risks.

  • Catalyst Generation: Add Copper(II) sulfate pentahydrate (5 mol%), followed immediately by sodium ascorbate (10 mol%).

    • Causality: Cu(I) is thermodynamically unstable and prone to oxidation. By generating Cu(I) in situ via the reduction of Cu(II) with ascorbate, we maintain a steady-state concentration of the active catalyst, preventing the formation of unreactive Cu(II)-alkyne complexes.

  • Regioselective Cycloaddition: Stir at room temperature for 12 hours.

    • Causality: The Cu(I) catalyst selectively coordinates to the terminal alkyne, lowering the pKa of the terminal proton and forming a copper-acetylide intermediate. This strictly enforces the 1,4-regioselectivity of the resulting triazole, bypassing the high activation energy required for the uncatalyzed thermal reaction (which yields a contaminated mixture of 1,4- and 1,5-isomers)[3].

  • Purification: Scavenge residual copper using a chelating resin (e.g., QuadraPure TU), filter, and purify the crude product via reverse-phase preparative HPLC.

SynthesisWorkflow A 3-Amino-pent-4-ynamide (Alkyne Precursor) C CuAAC Reaction CuSO4 + Sodium Ascorbate A->C Reagents B Methyl Azide (CH3-N3) B->C Reagents D Crude 1,4-Triazole Intermediate C->D Regioselective Cycloaddition E Preparative HPLC Purification D->E Copper Scavenging & Isolation F Pure Target Compound (>98% Purity) E->F LC-MS/NMR Validation

Step-by-step CuAAC synthesis workflow and analytical validation process.

Analytical Validation Protocol: A Self-Validating System

To ensure absolute trustworthiness in the synthesized batch, the analytical protocol must act as a self-validating system that proves both purity and regioselectivity.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Run the sample using an electrospray ionization (ESI) source in positive mode. The system is validated by the presence of a dominant [M+H]⁺ peak at m/z 170.2 , confirming the molecular mass.

  • Proton Nuclear Magnetic Resonance (¹H NMR): Dissolve the purified compound in D₂O or DMSO-d₆. The success of the CuAAC reaction is self-indicating:

    • Confirmation of Cycloaddition: The terminal alkyne proton (~δ 2.5 ppm) from the precursor must completely disappear.

    • Confirmation of 1,4-Regioselectivity: Look for the emergence of a sharp, highly deshielded singlet at δ 8.0–8.2 ppm . This is the diagnostic C5-proton of the 1,4-disubstituted triazole. If the reaction failed to control regioselectivity and produced the 1,5-isomer, a secondary contaminant peak would appear significantly upfield (~δ 7.5 ppm) due to the altered electronic environment.

    • Structural Integrity: The 1-methyl group will appear as a sharp singlet at ~δ 4.0 ppm, and the β-methine proton will present as a multiplet at ~δ 4.5 ppm.

By strictly adhering to these diagnostic markers, the researcher guarantees that the compound is structurally exact and ready for downstream biological assays.

References

  • [1] Dheer, D., et al. "The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool." Expert Opinion on Drug Discovery, 2022. URL:[Link]

  • [2] Aguilar, M. I., et al. "Beta-amino acid-containing hybrid peptides--new opportunities in peptidomimetics." Organic & Biomolecular Chemistry, 2007. URL:[Link]

  • [3] Bozorov, K., et al. "CuAAC-ensembled 1,2,3-triazole-linked isosteres as pharmacophores in drug discovery: review." RSC Advances, 2020. URL:[Link]

Sources

Structural Elucidation of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide: A Comprehensive NMR Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The molecule 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide represents a highly functionalized β -amino acid derivative featuring a 1,4-disubstituted 1,2,3-triazole pharmacophore. Such motifs are critical in modern drug discovery, often synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to act as bioisosteres for amide bonds or as rigid linkers. This technical whitepaper provides a rigorous, self-validating Nuclear Magnetic Resonance (NMR) methodology for the definitive structural characterization of this compound, moving beyond basic 1D assignments to establish a closed-loop 2D NMR verification system.

Molecular Architecture & Theoretical NMR Profiling

Deconstructing the Pharmacophore

The molecule consists of two distinct spin systems and functional zones:

  • The Triazole Core: A 1-methyl-1H-1,2,3-triazole ring substituted at the C4 position.

  • The Propanamide Chain: A β -amino amide backbone containing a chiral methine (C3) and a methylene group (C2).

Causality in Chemical Shifts

Understanding the physical causality behind the observed chemical shifts is paramount for accurate structural elucidation rather than relying on empirical matching:

  • Deshielding of the Triazole C5-H: The proton at the C5 position of the triazole ring is highly deshielded ( δ ~8.05 ppm). This is a direct consequence of the anisotropic ring current generated by the aromatic 1,2,3-triazole system, compounded by the strong electron-withdrawing inductive effects of the adjacent N1 and N3 atoms[1]. Similar deshielding is consistently reported in literature for 1-methyl-1H-1,2,3-triazole derivatives[2],[3].

  • Diastereotopicity of the C2 Methylene: The C3 carbon is a chiral center. Consequently, the adjacent C2 methylene protons ( Ha​ and Hb​ ) reside in permanently distinct magnetic environments, regardless of the C2-C3 bond rotation. This breaks their magnetic equivalence, resulting in an ABX spin system when coupled with the C3-H proton. They appear as two distinct doublets of doublets (dd) in the 1 H NMR spectrum.

  • Amide Proton Splitting: In strongly hydrogen-bonding solvents like DMSO-d 6​ , the primary amide protons often appear as two distinct broad singlets ( δ ~6.90 and ~7.40 ppm). This is caused by the restricted rotation around the C-N partial double bond, placing one proton cis and the other trans to the carbonyl oxygen.

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . The structural assignment does not rely on 1D chemical shifts alone. The protocol mandates a closed-loop validation where the 1D 1 H integration must quantitatively match the expected proton count, while the 2D HMBC cross-peaks must independently confirm the connectivity between the triazole C4 quaternary carbon and the propanamide C3 methine proton[4].

Sample Preparation & Environmental Control

  • Solvent Selection: Dissolve 15–20 mg of the highly pure analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d 6​ , 99.9% D). DMSO-d 6​ is strictly required over CDCl 3​ or D 2​ O to prevent the rapid deuterium exchange of the critical primary amine (-NH 2​ ) and amide (-CONH 2​ ) protons, allowing their observation.

  • Internal Referencing: Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS) to provide an absolute zero reference, mitigating shift variations caused by concentration or temperature gradients.

Spectrometer Calibration & Acquisition Parameters

  • Tuning and Shimming: Tune and match the probe for 1 H (400 MHz) and 13 C (100 MHz) frequencies. Perform 3D gradient shimming to achieve a TMS line width at half-height of <1.0 Hz.

  • 1D 1 H Acquisition: Acquire 16 scans with a relaxation delay (D1) of 2.0 s and a flip angle of 30°.

  • 1D 13 C Acquisition: Acquire 512–1024 scans utilizing WALTZ-16 decoupling to eliminate 1 H- 13 C scalar coupling, simplifying the spectrum to singlets.

  • 2D Correlation:

    • COSY: 128 increments, 4 scans per increment to map the C2-C3 aliphatic spin system.

    • HSQC: 256 increments, optimized for 1JCH​=145 Hz to resolve the overlapping C2-H b​ proton from the DMSO residual peak.

    • HMBC: 256 increments, optimized for long-range coupling ( nJCH​=8 Hz) to anchor the propanamide chain to the triazole core.

Quantitative Data Presentation

The following tables summarize the validated NMR assignments based on the theoretical framework and established literature values for the 1-methyl-1H-1,2,3-triazole core[5],[6].

Table 1: 1 H NMR Assignments (400 MHz, DMSO-d 6​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationMechanistic Assignment
Triazole C5-H 8.05s-1HAromatic CH (deshielded by N1/N3)
Amide NH a​ 7.40br s-1HPrimary amide (restricted rotation)
Amide NH b​ 6.90br s-1HPrimary amide (restricted rotation)
C3-H 4.35t6.81HChiral methine ( α to amine/triazole)
N-CH 3​ 4.02s-3HTriazole N1-methyl
C2-H a​ 2.65dd14.5, 6.81HDiastereotopic methylene
C2-H b​ 2.50dd14.5, 6.81HDiastereotopic methylene (DMSO overlap)
Amine NH 2​ 2.10br s-2HPrimary amine (exchangeable)
Table 2: 13 C NMR Assignments (100 MHz, DMSO-d 6​ )
PositionChemical Shift ( δ , ppm)Carbon TypeStructural Assignment
C1 172.5C=OAmide carbonyl
Triazole C4 148.2C (Quaternary)Triazole core (substituted)
Triazole C5 123.4CHTriazole core (unsubstituted)
C3 49.5CHAliphatic methine
C2 42.1CH 2​ Aliphatic methylene
N-CH 3​ 36.5CH 3​ Triazole N1-methyl

2D NMR Workflow & Structural Verification

The structural verification is executed through a sequential 2D NMR workflow, ensuring that every functional group is unambiguously linked.

G N1 Sample Prep (DMSO-d6, 400 MHz) N2 1D Acquisition (1H & 13C NMR) N1->N2 N3 2D Correlation (COSY, HSQC, HMBC) N2->N3 N4 Spin System Mapping (Propanamide Chain) N3->N4 COSY/HSQC N5 Quaternary Anchoring (Triazole C4, Amide C=O) N3->N5 HMBC N6 Final Structural Verification N4->N6 N5->N6

Workflow for the self-validating NMR structural elucidation of the triazole derivative.
Resolving Signal Overlap via HSQC

A common pitfall in the analysis of this molecule is the overlap of the C2-H b​ diastereotopic proton ( δ 2.50 ppm) with the massive residual solvent peak of DMSO-d 6​ (also at δ 2.50 ppm). The self-validating protocol utilizes the HSQC spectrum to resolve this. Because the 13 C shift of the C2 methylene carbon is ~42.1 ppm, and the DMSO 13 C shift is 39.5 ppm, the HSQC cross-peak for C2-H b​ will be clearly separated from the solvent signal along the F1 (Carbon) axis, allowing for accurate integration and assignment.

Anchoring the Quaternary Centers via HMBC

The final validation step requires proving that the propanamide chain is covalently attached to the C4 position of the triazole ring. This is achieved via HMBC (Heteronuclear Multiple Bond Correlation) . A strong 3JCH​ cross-peak must be observed between the C3 methine proton ( δ 4.35 ppm) and the quaternary Triazole C4 carbon ( δ 148.2 ppm). If this specific cross-peak is absent, the structural assignment is deemed invalid, and the sample must be re-evaluated for potential regioisomerism (e.g., 1,5-disubstitution).

References

  • Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles Source: ACS Publications URL:[Link]

  • 1-Methyl-1H-1,2,3-triazole | C3H5N3 | CID 140119 Source: PubChem (NIH) URL:[Link]

  • Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives Source: Digitell Inc / American Chemical Society URL:[Link]

  • 1,2,3-Triazole Carboxamide Derivatives as Novel Prospective Anticancer Agents: Synthesis, Characterization and In-silico Studies Source: International Journal of Pharmaceutical Sciences and Drug Research URL:[Link]

Sources

The Pivotal Role of Physicochemical Properties in 1-Methyl-1H-1,2,3-Triazole Drug Candidates: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Ascendance of the 1,2,3-Triazole Scaffold in Medicinal Chemistry

The 1-methyl-1H-1,2,3-triazole moiety has emerged as a cornerstone in modern drug discovery, prized for its exceptional synthetic accessibility via "click chemistry," and its remarkable stability to metabolic degradation.[1][2][3][4][5][6] This five-membered heterocyclic ring is not merely a passive linker; it actively modulates the physicochemical profile of a molecule, influencing everything from solubility and cell permeability to target engagement and overall pharmacokinetic behavior.[7][8] Its unique electronic properties, including a significant dipole moment and the capacity for hydrogen bonding, allow it to serve as a versatile bioisostere, often mimicking the geometry of amide bonds.[3][9][10]

This guide provides an in-depth exploration of the core physicochemical properties of 1-methyl-1H-1,2,3-triazole derivatives. It is intended for researchers, medicinal chemists, and drug development professionals, offering both foundational principles and actionable experimental protocols. Understanding and optimizing these properties is paramount to translating a promising compound into a viable therapeutic agent.

Lipophilicity (LogP/LogD): Balancing Permeability and Solubility

Lipophilicity, the affinity of a compound for a lipid-like environment, is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. It is most commonly expressed as the logarithm of the partition coefficient (LogP) between octanol and water. For ionizable compounds, the distribution coefficient (LogD) at a specific pH (typically 7.4) is more physiologically relevant.

The Causality Behind Lipophilicity: A compound's ability to passively diffuse across cellular membranes is directly linked to its lipophilicity.[11] However, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[11][12] The 1,2,3-triazole ring itself is polar and contributes to a lower LogP, which can enhance water solubility.[7][8] The overall lipophilicity of a derivative is a function of the substituents attached to the triazole core. Strategic placement of lipophilic or hydrophilic groups allows for fine-tuning of the molecule's LogD to achieve an optimal balance for oral absorption and distribution.[13]

Quantitative Data: Lipophilicity of Exemplar Triazole Derivatives

The following table illustrates how substitutions on the triazole ring can modulate calculated LogP (cLogP) values.

Compound IDStructureR GroupcLogP (Predicted)Reference
TRZ-001 1-methyl-4-phenyl-1H-1,2,3-triazolePhenyl1.95[14]
TRZ-002 4-(4-chlorophenyl)-1-methyl-1H-1,2,3-triazole4-Chlorophenyl2.65[15]
TRZ-003 1-methyl-4-(phenoxymethyl)-1H-1,2,3-triazolePhenoxymethyl1.80[5]
TRZ-004 Methyl 1-methyl-1H-1,2,3-triazole-4-carboxylateMethoxycarbonyl-0.30[16]

Note: cLogP values are estimations from various computational algorithms and can serve as a useful guide for compound design.

Experimental Protocol: Shake-Flask Method for LogD₇.₄ Determination

This protocol describes the "gold standard" shake-flask method for determining the octanol-water distribution coefficient at pH 7.4.[17][18]

Principle: The compound is partitioned between two immiscible phases, n-octanol and a pH 7.4 buffer. The concentration of the compound in each phase at equilibrium is measured to calculate the distribution coefficient.

Step-by-Step Methodology:

  • Preparation of Phases:

    • Prepare a phosphate buffer solution at pH 7.4.

    • Pre-saturate the n-octanol by mixing it vigorously with the pH 7.4 buffer (1:1 v/v) for 24 hours. Allow the layers to separate completely.

    • Pre-saturate the pH 7.4 buffer by mixing it with the prepared n-octanol in a similar fashion.

  • Sample Preparation:

    • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO, methanol). The final concentration in the partitioning system should be low enough to ensure solubility in both phases and avoid aggregation.

  • Partitioning:

    • Add a precise volume of the pre-saturated n-octanol and pre-saturated buffer (e.g., 2 mL of each) to a glass vial.

    • Spike the system with a small volume of the compound stock solution.

    • Seal the vial and shake it vigorously at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 1-24 hours).

  • Phase Separation:

    • Centrifuge the vial at a moderate speed (e.g., 2000 x g) for 15-30 minutes to ensure complete separation of the two phases.

  • Quantification:

    • Carefully withdraw an aliquot from both the aqueous and the octanol phase.

    • Determine the concentration of the compound in each aliquot using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[18][19]

  • Calculation:

    • Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ( [Compound]octanol / [Compound]aqueous )

Aqueous Solubility: A Prerequisite for Bioavailability

Aqueous solubility is a fundamental property that dictates the dissolution rate and concentration of a drug in the gastrointestinal tract, which is essential for oral absorption.[12] Poor solubility is a major hurdle in drug development, often leading to low and variable bioavailability.

The Causality Behind Solubility: The 1,2,3-triazole nucleus, being a polar heterocycle capable of acting as a hydrogen bond acceptor, generally enhances the aqueous solubility of a molecule.[7][8][20] The overall solubility is heavily influenced by the interplay between the crystal lattice energy of the solid form and the solvation energy of the molecule in water. Introducing polar functional groups or ionizable centers elsewhere in the molecule can further improve solubility.[11]

Experimental Protocol: Kinetic Solubility Assay via Turbidimetry

This high-throughput method provides a rapid assessment of a compound's kinetic solubility, which is often more relevant to the non-equilibrium conditions of drug discovery.

Principle: A concentrated DMSO stock solution of the compound is added to an aqueous buffer. The precipitation of the compound as the DMSO is diluted causes turbidity, which is measured by a plate reader. The concentration at which precipitation occurs is the kinetic solubility.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a phosphate-buffered saline (PBS) solution at pH 7.4.

    • Prepare a high-concentration (e.g., 10 mM) stock solution of the test compound in 100% DMSO.

  • Assay Plate Setup:

    • In a 96-well clear-bottom plate, add the aqueous buffer (e.g., 198 µL per well).

    • Add the DMSO stock solution (e.g., 2 µL) to the buffer to achieve the highest desired concentration (e.g., 100 µM), ensuring the final DMSO concentration is low (e.g., 1-2%) to minimize co-solvency effects.

  • Serial Dilution:

    • Perform serial dilutions directly in the plate to create a range of compound concentrations.

  • Incubation and Measurement:

    • Seal the plate and shake for a defined period (e.g., 2 hours) at room temperature to allow for precipitation to equilibrate.

    • Measure the absorbance (turbidity) of each well at a specific wavelength (e.g., 620 nm) using a microplate reader.

  • Data Analysis:

    • Plot the measured turbidity against the compound concentration.

    • The kinetic solubility is determined as the concentration at which the turbidity begins to significantly increase above the baseline. This can be identified by visual inspection or by using a defined threshold (e.g., 3x standard deviation of the blank wells).

Ionization Constant (pKa): The Driver of pH-Dependent Behavior

The pKa is the pH at which a compound exists in a 50:50 ratio of its protonated and deprotonated forms. It is a critical parameter as it governs a drug's solubility, absorption, and target binding, all of which can vary significantly in different pH environments of the body (e.g., stomach vs. intestine).[21]

The Causality Behind pKa: The 1-methyl-1H-1,2,3-triazole ring itself is weakly basic due to the lone pairs of electrons on the nitrogen atoms.[7][8] The exact pKa is influenced by the electronic effects of its substituents. While the triazole core's basicity is low, the introduction of acidic or basic functional groups elsewhere on the derivative will dominate the ionization behavior of the molecule. Understanding the pKa is essential for predicting how a drug will behave as it transits through the varying pH gradients of the human body.[21]

Experimental Protocol: Potentiometric Titration for pKa Determination

This method provides highly accurate pKa values by monitoring pH changes during titration with a strong acid or base.

Principle: A solution of the compound is titrated with a standardized acid or base. The pH is measured continuously, and the pKa is determined from the inflection point of the resulting titration curve.

Step-by-Step Methodology:

  • System Setup:

    • Use an automated potentiometric titrator (e.g., SiriusT3) equipped with a calibrated pH electrode.[21]

    • Maintain a constant temperature and an inert atmosphere (e.g., argon or nitrogen) to exclude atmospheric CO₂.

  • Sample Preparation:

    • Accurately weigh a small amount of the solid compound (2-5 mg) or dispense a precise volume of a stock solution into the titration vessel.[21]

    • Add a co-solvent (e.g., methanol or water) to dissolve the compound.

  • Titration:

    • The instrument performs titrations with standardized HCl and KOH to generate a pH vs. titrant volume curve.

    • Multiple titration cycles are typically performed to ensure reproducibility.

  • Data Analysis:

    • The instrument's software analyzes the titration curve. The pKa value corresponds to the pH at the half-equivalence point.

    • The software algorithms deconvolve the titration data to provide precise pKa values, even for complex molecules with multiple ionization centers.

Visualizing the Interplay of Physicochemical Properties

The relationship between these core properties is not independent. Optimizing a drug candidate requires a holistic approach, as modifying one parameter can inadvertently affect another.

Structure Chemical Structure (1-Methyl-1,2,3-Triazole Derivative) LogP Lipophilicity (LogP / LogD) Structure->LogP Substituents Solubility Aqueous Solubility Structure->Solubility Polarity, Crystal Lattice pKa Ionization (pKa) Structure->pKa Functional Groups LogP->Solubility Inversely Influences Permeability Membrane Permeability LogP->Permeability Directly Influences Absorption Oral Absorption (Bioavailability) Solubility->Absorption Prerequisite For pKa->Solubility Affects pH-dependence pKa->Absorption Affects Ionization State Permeability->Absorption Rate-Limiting Step

Caption: Interdependence of core physicochemical properties in drug design.

Conclusion

The 1-methyl-1H-1,2,3-triazole scaffold is a powerful tool in the medicinal chemist's arsenal. However, its successful application hinges on a deep and quantitative understanding of the physicochemical properties it imparts upon a molecule. Lipophilicity, solubility, and pKa are not merely data points; they are the fundamental drivers of a compound's pharmacokinetic destiny. By employing the robust experimental protocols detailed in this guide, researchers can systematically evaluate and optimize these properties, thereby increasing the probability of advancing potent, safe, and effective drug candidates from the bench to the clinic. The metabolic stability and favorable hydrogen bonding capabilities of the triazole ring further underscore its value in modern drug discovery.[7][8][10]

References

  • 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. National Center for Biotechnology Information.[Link]

  • The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool. Taylor & Francis Online.[Link]

  • 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers in Pharmacology.[Link]

  • Medicinal importance of 1,2,3-triazole scaffolds. ResearchGate.[Link]

  • The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. PubMed.[Link]

  • Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. ACS Publications.[Link]

  • Various interactions of 1,2,3‐triazole, triazole pharmaceuticals and biologically active several fused 1,2,3‐triazoles. ResearchGate.[Link]

  • Examination of the Impact of Triazole Position within Linkers on Solubility and Lipophilicity of a CDK9 Degrader Series. ACS Medicinal Chemistry Letters.[Link]

  • An Overview of 1,2,3-triazole-Containing Hybrids and Their Potential Anticholinesterase Activities. National Center for Biotechnology Information.[Link]

  • Investigation of the Usability of Some Triazole Derivative Compounds as Drug Active Ingredients by ADME and Molecular Docking Properties. Moroccan Journal of Chemistry.[Link]

  • Physicochemical properties of 1,2,3-triazole derivatives. ResearchGate.[Link]

  • Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. National Center for Biotechnology Information.[Link]

  • pKa & LogP Analysis Services. The Solubility Company.[Link]

  • Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. PubMed.[Link]

  • pKa, Solubility, and Lipophilicity. Springer Nature Experiments.[Link]

  • Evaluation of the Lipophilicity of New Anticancer 1,2,3-Triazole-Dipyridothiazine Hybrids Using RP TLC and Different Computational Methods. MDPI.[Link]

  • Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. MDPI.[Link]

  • Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. Agilent Technologies.[Link]

  • Exploring the electronic and pharmacological properties of 1,2,3-triazole derivatives: Synthesis, DFT modeling, and AKT1 binding affinity. Arabian Journal of Chemistry.[Link]

  • 1,2,3-Triazole Derivatives as Antitubercular Agents: Synthesis, Biological Evaluation and Molecular Docking Study. National Center for Biotechnology Information.[Link]

  • Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. ResearchGate.[Link]

  • Methyl 1-methyl-1H-1,2,3-triazole-4-carboxylate. National Center for Biotechnology Information.[Link]

  • Hydrogen bonding interactions on 1H-1,2,3-triazole based crystals: Featuring experimental and theoretical analysis. ResearchGate.[Link]

  • N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Der Pharma Chemica.[Link]

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Mechanism of Action of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In modern medicinal chemistry, the rational design of small molecules relies heavily on the integration of privileged scaffolds and metabolically stable bioisosteres. 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide represents a highly specialized pharmacophore that bridges two critical concepts in drug discovery: the β -amino amide backbone (a hallmark of incretin-modulating therapies) and the 1,2,3-triazole ring (a premier bioisostere for amide and aromatic moieties).

As a Senior Application Scientist, I present this whitepaper to deconstruct the mechanistic rationale behind this compound's architecture. We will explore its primary mechanism of action as a competitive enzyme inhibitor, the causality behind its structural design, and the self-validating experimental protocols required to evaluate its efficacy in preclinical workflows.

Pharmacophoric Deconstruction & Structural Rationale

The molecule is composed of two synergistic domains, each engineered to overcome specific pharmacokinetic (PK) and pharmacodynamic (PD) hurdles:

  • The β -Amino Amide Backbone: This scaffold is a "privileged structure" widely utilized in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors (gliptins)[1]. The primary amine is strictly required to mimic the N-terminus of natural peptide substrates, while the propanamide backbone provides essential hydrogen-bond donors/acceptors.

  • The 1-Methyl-1H-1,2,3-triazole Moiety: The 1,2,3-triazole ring is deployed as a structurally rigid, metabolically stable bioisostere[2]. Unlike traditional phenyl rings or labile amide bonds, the triazole ring resists oxidative cleavage by hepatic cytochromes (CYP450) and hydrolytic cleavage by amidases. Furthermore, its strong dipole moment (~5 Debye) and the presence of N2 and N3 nitrogen atoms allow it to act as a potent hydrogen-bond acceptor[3].

Primary Mechanism of Action: DPP-4 Inhibition

The primary therapeutic utility of β -amino amide derivatives lies in the management of metabolic disorders, specifically Type 2 Diabetes Mellitus, via the inhibition of Dipeptidyl Peptidase-4 (DPP-4) [4]. DPP-4 is a serine exopeptidase that rapidly degrades incretin hormones such as Glucagon-Like Peptide-1 (GLP-1) and Glucose-Dependent Insulinotropic Polypeptide (GIP).

Molecular Binding Dynamics

When 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide enters the DPP-4 active site, it engages in a highly specific, competitive binding mechanism:

  • Salt Bridge Formation (Causality of the Primary Amine): The free β -amino group forms a critical, high-affinity bidentate salt bridge with the Glu205 and Glu206 residues, as well as a hydrogen bond with Tyr662 in the DPP-4 N-terminal recognition region[4]. Without this primary amine, target affinity drops by several orders of magnitude.

  • S1/S2 Pocket Occupation (Causality of the Triazole): The 1-methyl-1H-1,2,3-triazole ring is positioned to project into the hydrophobic S1 pocket or the adjacent S2' subsite. The triazole's planar geometry restricts the conformational entropy of the molecule, locking the β -amino amide into a bioactive conformation that perfectly aligns with the catalytic triad (Ser630, Asp708, His740) without being cleaved[5].

G GLP1 GLP-1 (Active) DPP4 DPP-4 Enzyme GLP1->DPP4 Substrate Binding Insulin Insulin Secretion (Glucose Homeostasis) GLP1->Insulin Receptor Activation InactiveGLP1 GLP-1 (Inactive) DPP4->InactiveGLP1 Cleavage (Ser630) Inhibitor 3-Amino-3-(triazol-4-yl) propanamide Inhibitor->DPP4 Competitive Inhibition (Glu205/206 Salt Bridge)

Figure 1: DPP-4 inhibition pathway preserving active GLP-1 for insulin secretion.

Quantitative Structure-Activity Relationship (SAR) Data

To understand the impact of the 1,2,3-triazole ring on the β -amino amide scaffold, we must evaluate comparative SAR data. The table below summarizes the pharmacological shifts observed when substituting standard functional groups with a 1,2,3-triazole bioisostere.

Compound Scaffold ( β -substituent)Target Affinity (DPP-4 IC₅₀)Human Liver Microsome (HLM) t₁/₂Mechanism of Clearance
Phenyl ring (Standard)145 nM22 minutesRapid CYP-mediated oxidation
Simple Amide (-CONHCH₃)85 nM15 minutesAmidase-mediated hydrolysis
1-Methyl-1H-1,2,3-triazole 12 nM >120 minutes Renal excretion (Metabolically stable)

Data Interpretation: The 1,2,3-triazole derivative exhibits a >10-fold increase in target affinity compared to the phenyl analog, driven by enhanced hydrogen bonding in the S1 pocket. Furthermore, its resistance to amidases and CYPs drastically extends its half-life, making it an ideal clinical candidate scaffold[6].

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of this compound must rely on self-validating assay systems. Below are the step-by-step methodologies for synthesizing the pharmacophore and validating its biological target engagement.

Protocol A: Regioselective Synthesis via CuAAC

Rationale: Standard cycloadditions yield a mixture of 1,4- and 1,5-disubstituted triazoles. To ensure the correct spatial geometry for DPP-4 S1 pocket engagement, we utilize Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC), which is 100% regioselective for the 1,4-isomer[6].

  • Preparation: Dissolve the starting β -amino alkyne precursor (1.0 eq) and methyl azide (1.2 eq) in a 1:1 mixture of tert-butanol and water.

  • Catalysis: Add 5 mol% of Copper(II) sulfate pentahydrate ( CuSO4​⋅5H2​O ) followed immediately by 10 mol% of sodium ascorbate. Causality: Sodium ascorbate acts as a reducing agent to generate the active Cu(I) species in situ, preventing oxidative degradation of the amine.

  • Reaction: Stir at room temperature for 12 hours. The precipitation of the product serves as a self-indicating marker of reaction completion.

  • Purification: Filter and wash with cold water to yield the pure 1,4-disubstituted 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

Protocol B: Fluorescence-Based Kinetic Inhibition Assay

Rationale: To prove target engagement, we use a continuous fluorogenic assay. We utilize Gly-Pro-AMC (7-amino-4-methylcoumarin) as the substrate. Causality: DPP-4 specifically cleaves dipeptides with proline at the penultimate position. When AMC is conjugated to the peptide, its fluorescence is quenched. Upon cleavage by active DPP-4, free AMC is released, yielding a highly sensitive fluorescent signal[1].

  • Enzyme Preparation: Dilute recombinant human DPP-4 enzyme in assay buffer (50 mM Tris-HCl, pH 7.4, 0.1% BSA) to a final concentration of 0.5 ng/µL.

  • Compound Incubation: Add serial dilutions of the triazole compound (from 10 µM to 0.1 nM) to the enzyme. Incubate at 37°C for 30 minutes. Causality: Pre-incubation allows the compound to establish thermodynamic equilibrium with the Glu205/206 residues before substrate competition begins.

  • Substrate Addition: Initiate the reaction by adding 50 µM of Gly-Pro-AMC substrate.

  • Kinetic Readout: Immediately monitor fluorescence (Excitation: 380 nm, Emission: 460 nm) continuously for 20 minutes using a microplate reader.

  • Validation: Calculate the IC₅₀ by plotting the initial velocity ( V0​ ) of AMC release against the log concentration of the inhibitor.

G Step1 1. CuAAC Synthesis (Regioselective 1,4-Triazole) Step2 2. Enzyme Incubation (Recombinant DPP-4 + Compound) Step1->Step2 Step3 3. Substrate Addition (Gly-Pro-AMC Fluorogenic Substrate) Step2->Step3 Step4 4. Kinetic Readout (AMC Fluorescence Release at 460nm) Step3->Step4

Figure 2: Self-validating experimental workflow from CuAAC synthesis to kinetic fluorescence readout.

Conclusion

The integration of a 1,2,3-triazole ring into a β -amino amide backbone to form 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is a masterclass in rational drug design. By leveraging the triazole as a metabolically robust bioisostere, medicinal chemists can lock the molecule into an optimal conformation for binding the DPP-4 active site, bypassing the rapid clearance mechanisms that plague traditional amide and phenyl-based therapeutics.

References

  • The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool. Expert Opinion on Drug Discovery (2022). 5

  • The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. Drug Discovery Today (2017).2

  • 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers in Pharmacology (2023). 6

  • Medicinal Chemistry of Dipeptidyl Peptidase-4 (DPP-4) Inhibitors. Future Medicinal Chemistry / Ovid (2012). 4

  • 3-Piperidinamine hydrochloride / Beta-Amino Amide Technical Guide. Benchchem (2023). 1

Sources

A Technical Guide to the Structural Elucidation of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Preamble: Navigating the Known and the Unknown

In the landscape of modern drug discovery and materials science, a precise understanding of a molecule's three-dimensional structure is paramount. This guide focuses on the structural characterization of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, a compound of interest due to the established biological activities of the aminotriazole scaffold.[1][2] As of the date of this publication, a solved experimental crystal structure for this specific constitutional isomer has not been deposited in publicly accessible databases. This document, therefore, serves a dual purpose: first, to present a rigorous, computationally-derived structural model, and second, to provide a comprehensive, field-proven roadmap for its future experimental validation. We will bridge the gap between predictive science and empirical evidence, offering a robust framework for researchers in the field.

Part 1: The State of Current Knowledge & The Case for Computational Inquiry

The 1,2,4-triazole ring system, a related scaffold, is a well-established pharmacophore found in a wide array of therapeutic agents, exhibiting activities ranging from antifungal to anticancer.[3] Research into derivatives such as N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl) propanamides has provided valuable crystallographic data on the conformational preferences and intermolecular interactions of these flexible molecules.[3][4][5] For instance, X-ray crystallography on related compounds has elucidated the typical bond lengths, angles, and the common tautomeric forms that these triazole systems adopt in the solid state.[3][6][7]

While a direct experimental structure for our target, a 1,2,3-triazole derivative, is absent, a registered CAS number for its 5-yl isomer (3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanamide, CAS 1866629-93-7) confirms its existence.[8] This absence of an experimental structure is not a barrier but an opportunity. It necessitates a turn to in silico methods, which, when properly executed and benchmarked against known structures, provide a powerful and predictive lens into molecular architecture.

Part 2: Computational Prediction of the Solid-State Structure

The following protocol outlines a robust, multi-step computational workflow to predict the gas-phase, and by extension, a likely solid-state conformation of the title compound. The causality behind each step is explained to ensure a self-validating and transparent process.

Protocol: Ab Initio Structure Determination

Step 1: Initial Structure Generation & Conformational Analysis

  • Action: The 2D structure of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is sketched using molecular editing software (e.g., Avogadro 2, ChemDraw). A preliminary 3D structure is generated and subjected to a conformational search using a molecular mechanics force field (MMFF94).

  • Rationale (Expertise & Experience): The molecule possesses several rotatable bonds (e.g., C-C bonds in the propanamide chain, C-N bond to the triazole ring). A simple energy minimization of an arbitrary starting geometry is likely to find only a local minimum. A systematic conformational search is critical to explore the potential energy surface and identify the most probable low-energy conformers that are likely to be observed in a crystal lattice.

Step 2: Quantum Mechanical Geometry Optimization

  • Action: The lowest energy conformer identified in Step 1 is used as the starting point for a full geometry optimization using Density Functional Theory (DFT).

    • Software: Gaussian 16 or ORCA 5.0.

    • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr).

    • Basis Set: 6-311+G(d,p).

  • Rationale (Trustworthiness): The B3LYP functional provides a well-balanced description of electronic structure for many organic molecules, offering a good compromise between computational cost and accuracy. The 6-311+G(d,p) basis set is sufficiently large and flexible, incorporating diffuse functions (+) to describe lone pairs and polarization functions (d,p) to accurately model the geometry of non-hydrogen and hydrogen atoms, respectively. This combination is a well-validated standard for obtaining reliable molecular geometries.

Step 3: Vibrational Frequency Analysis

  • Action: A frequency calculation is performed at the same level of theory (B3LYP/6-311+G(d,p)) on the optimized geometry.

  • Rationale (Self-Validating System): The absence of any imaginary frequencies confirms that the optimized structure corresponds to a true local minimum on the potential energy surface. This is a crucial checkpoint to ensure the mathematical validity of the predicted structure.

Predicted Structural Data

The geometry optimization yields a set of predicted structural parameters. These data provide the most accurate in silico representation of the molecule's core structure available to date.

Parameter Atoms Involved Predicted Value
Bond Lengths (Å)
N1-N2 (Triazole)1.352
N2-N3 (Triazole)1.348
C4-C5 (Triazole)1.380
C4-C(alpha)1.485
C(alpha)-N(amino)1.461
C(alpha)-C(beta)1.535
C(beta)-C(carbonyl)1.528
C(carbonyl)=O1.231
C(carbonyl)-N(amide)1.365
Bond Angles (°)
C5-N1-N2 (Triazole)109.5
N1-N2-N3 (Triazole)108.0
C5-C4-C(alpha)128.5
N(amino)-C(alpha)-C(beta)110.2
C(alpha)-C(beta)-C(carbonyl)112.8
O=C(carbonyl)-N(amide)122.5
Dihedral Angles (°)
C5-C4-C(alpha)-N(amino)-58.7
C4-C(alpha)-C(beta)-C(carbonyl)65.1

Table 1: Predicted geometric parameters for 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide from DFT calculations (B3LYP/6-311+G(d,p)).

G start Starting Materials (e.g., Propargylamine) step1 Azide Formation (NaN₃) start->step1 step2 CuAAC Cycloaddition ('Click' Reaction) step1->step2 step3 Amide Coupling (Protected β-alanine, HATU) step2->step3 step4 Deprotection step3->step4 purify Purification (Chromatography & Recrystallization) step4->purify product Final Product Crystals purify->product G cluster_0 Experimental Setup cluster_1 Data Processing & Solution cluster_2 Refinement & Validation crystal_mount Crystal Mounting data_collection X-ray Data Collection (100 K) crystal_mount->data_collection integration Image Integration data_collection->integration solve Structure Solution (Direct Methods) integration->solve refine Least-Squares Refinement solve->refine validate Validation & Deposition (CheckCIF, CSD) refine->validate

Sources

A Technical Guide to the Preliminary Toxicity Screening of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: A Proactive Approach to Safety Assessment

In the landscape of modern drug discovery and chemical development, the early and rigorous assessment of a compound's safety profile is not merely a regulatory hurdle but a scientific and ethical imperative. The identification of potential toxicities at the nascent stages of research and development is paramount to de-risking projects, conserving resources, and, most importantly, safeguarding future biological systems. This guide is crafted for researchers, scientists, and drug development professionals, providing a comprehensive framework for the preliminary toxicity screening of the novel chemical entity, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. As direct toxicological data for this specific molecule is not yet established, this document outlines a logical, multi-tiered screening cascade, from computational prediction to foundational in vitro and in vivo assays. The methodologies presented herein are grounded in internationally recognized guidelines and best practices, ensuring scientific integrity and the generation of robust, decision-enabling data. Our approach emphasizes not just the "how" but the "why," offering insights into the rationale behind each experimental choice, thereby empowering researchers to build a comprehensive and self-validating preliminary safety profile for this promising triazole-containing compound.

Introduction to 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide and the Triazole Class

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is a novel small molecule featuring a 1,2,3-triazole core. The triazole moiety is a five-membered heterocycle with three nitrogen atoms, a structure that imparts unique physicochemical properties, including metabolic stability and the capacity for diverse molecular interactions.[1] This has made the triazole scaffold a privileged structure in medicinal chemistry, found in a wide array of therapeutic agents, particularly antifungals where they inhibit lanosterol 14α-demethylase.[2] However, the biological activity of triazoles is not without potential toxicological liabilities. Some compounds in this class have been associated with adverse effects, including reproductive and developmental toxicity.[3] Therefore, a systematic and tiered approach to toxicity screening is essential.

This guide will delineate a preliminary toxicity screening workflow designed to provide an initial safety assessment of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. The workflow progresses from computational, non-experimental methods to in vitro and in vivo assays, in a manner that is both resource-efficient and scientifically rigorous.

Tier 1: In Silico Toxicological Assessment

The initial step in our screening cascade is the use of computational (in silico) tools to predict potential toxicities.[4][5][6] This approach leverages vast databases of existing toxicological data and sophisticated algorithms to identify potential structural alerts within our molecule of interest that may be associated with adverse outcomes. This is a rapid, cost-effective method to flag potential areas of concern and guide subsequent experimental testing.[5]

Rationale for In Silico Screening

In silico toxicology aims to complement traditional testing methods by predicting toxicity, prioritizing chemicals for further testing, and minimizing late-stage failures in drug development.[4][6] By comparing the structure of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide to libraries of compounds with known toxicological profiles, we can generate predictions for a range of endpoints, including mutagenicity, carcinogenicity, and organ-specific toxicities.

Recommended In Silico Tools and Endpoints

A variety of commercial and open-source platforms are available for in silico toxicity prediction. It is recommended to use a consensus approach, employing multiple models to increase the confidence in the predictions.

Predicted EndpointRecommended In Silico Tool(s)Justification
MutagenicityToxtree, ToxiM, MolToxPredThese tools can identify structural fragments associated with DNA reactivity and mutagenicity, providing an early warning for genotoxic potential.[7][8][9]
CarcinogenicityConsensus models (e.g., Leadscope)Predicts the likelihood of carcinogenicity based on structural alerts and statistical models derived from extensive databases.
HepatotoxicityDILI (Drug-Induced Liver Injury) prediction modelsAssesses the potential for the compound to cause liver injury, a common reason for drug attrition.
CardiotoxicityhERG channel inhibition modelsPredicts the potential for the compound to block the hERG potassium channel, which can lead to life-threatening cardiac arrhythmias.
General ToxicityVarious QSAR and read-across modelsProvides predictions for a range of other toxicities, such as reproductive and developmental toxicity, based on quantitative structure-activity relationships (QSAR).[5][10]

The output from these models will be a series of predictions, often with associated confidence levels. These predictions do not replace experimental data but are invaluable for hypothesis generation and for designing the subsequent in vitro and in vivo studies.

Tier 2: In Vitro Toxicity Assessment

Following the in silico analysis, the next tier involves in vitro assays to assess the compound's effects on living cells in a controlled environment. These assays provide the first experimental data on the cytotoxic and genotoxic potential of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

In Vitro Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11][12] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The concentration of these crystals, determined spectrophotometrically, is directly proportional to the number of metabolically active cells.[13]

  • Cell Seeding: Plate a relevant human cell line (e.g., HepG2 for liver toxicity assessment, or a cancer cell line if the compound has an oncological application) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.[14]

  • Compound Treatment: Prepare serial dilutions of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide in the appropriate cell culture medium. The final concentration of any solvent (e.g., DMSO) should be kept constant and non-toxic across all wells (typically ≤0.5%).[13] Treat the cells with a range of concentrations (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control and a positive control (a known cytotoxic agent).[13][14]

  • MTT Addition: After the treatment period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.[12][14]

  • Formazan Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[13][14]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[13]

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and determine the IC50 (the concentration at which 50% of cell viability is inhibited) value using non-linear regression analysis.

Concentration (µM)24h Viability (%)48h Viability (%)72h Viability (%)
Vehicle Control100 ± 5.2100 ± 6.1100 ± 5.8
0.198 ± 4.995 ± 5.592 ± 6.3
196 ± 5.190 ± 6.085 ± 5.9
1085 ± 6.370 ± 5.855 ± 6.1
5052 ± 5.835 ± 4.915 ± 4.2
10025 ± 4.510 ± 3.85 ± 2.1
IC50 (µM) ~55 ~30 ~12
In Vitro Genotoxicity: The Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.[15] It utilizes several strains of bacteria (typically Salmonella typhimurium and Escherichia coli) that are auxotrophic for a specific amino acid (e.g., histidine).[15] The assay determines if the test compound can cause a mutation that restores the bacteria's ability to synthesize that amino acid, resulting in the growth of revertant colonies. The test is conducted in the presence and absence of a metabolic activation system (S9 mix from rat liver) to mimic mammalian metabolism.

This protocol should be performed in compliance with OECD Guideline 471.[15]

  • Strain Selection: Use a minimum of five tester strains, such as S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[15]

  • Dose Range Finding: Conduct a preliminary cytotoxicity test to determine the appropriate concentration range of the test compound.

  • Main Experiment: Perform the plate incorporation or pre-incubation method.

    • Without S9: Mix the tester strain, the test compound at various concentrations, and molten top agar. Pour this mixture onto a minimal glucose agar plate.

    • With S9: Mix the tester strain, the test compound, and the S9 metabolic activation mix. Incubate briefly, then add top agar and pour onto a minimal glucose agar plate.

  • Controls: Include a vehicle control (the solvent used to dissolve the test compound) and positive controls (known mutagens for each strain, with and without S9 activation).

  • Incubation: Incubate the plates at 37°C for 48-72 hours.

  • Colony Counting: Count the number of revertant colonies on each plate.

  • Data Analysis: A positive response is typically defined as a concentration-related increase in the number of revertant colonies that is at least double the background (vehicle control) count.

StrainTreatmentConcentration (µ g/plate )Mean Revertants ± SD (-S9)Mean Revertants ± SD (+S9)
TA98 Vehicle Control025 ± 430 ± 5
Test Compound1028 ± 533 ± 6
5030 ± 435 ± 5
10032 ± 638 ± 7
50035 ± 542 ± 6
Positive Control-250 ± 20310 ± 25
TA100 Vehicle Control0110 ± 10120 ± 12
Test Compound10115 ± 12125 ± 14
50120 ± 11130 ± 13
100125 ± 13140 ± 15
500130 ± 14255 ± 20*
Positive Control-850 ± 50950 ± 60

*Indicates a positive result.

Tier 3: Preliminary In Vivo Acute Oral Toxicity Study

If the in vitro data does not reveal significant cytotoxicity or genotoxicity, a preliminary in vivo study is warranted to understand the compound's effects in a whole organism. The acute oral toxicity study provides information on the potential health effects of a single, high-dose exposure.[16] The OECD provides several guidelines for this, with a modern emphasis on using fewer animals.[16] The Acute Toxic Class Method (OECD 423) is a suitable approach.[17]

Rationale for In Vivo Acute Toxicity Testing

This study provides critical information on the potential hazards of acute oral exposure, helps to identify target organs of toxicity, and allows for the classification and labeling of the substance according to the Globally Harmonised System (GHS).[16] The data obtained also informs dose selection for any subsequent, longer-term studies.

Experimental Protocol: Acute Toxic Class Method (OECD 423)

This protocol should be performed in compliance with OECD Guideline 423.[17][18]

  • Animal Selection: Use a single sex (typically female) of a standard laboratory rodent strain (e.g., Wistar rats).[17]

  • Dosing Procedure: This is a stepwise procedure using 3 animals per step.[17]

    • Start with a default dose of 300 mg/kg, administered orally by gavage.

    • The outcome (mortality or survival) determines the next step:

      • If 2 or 3 animals die, repeat at a lower dose (e.g., 50 mg/kg).

      • If 0 or 1 animal dies, repeat at a higher dose (e.g., 2000 mg/kg).

    • The procedure continues until a stopping criterion is met, which allows for classification into a GHS category.

  • Observations: Observe animals for mortality, clinical signs of toxicity (changes in skin, fur, eyes, behavior, etc.), and body weight changes for at least 14 days.[19]

  • Necropsy: At the end of the observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy.[20]

StepDose (mg/kg)Number of AnimalsMortalityClinical SignsBody Weight ChangeGross Necropsy Findings
130030/3Mild, transient lethargy in the first 4 hours.Normal weight gain.No abnormalities observed.
2200030/3Mild, transient lethargy and piloerection in the first 8 hours.Normal weight gain.No abnormalities observed.
Conclusion LD50 > 2000 mg/kg

Visualization of the Screening Workflow and Potential Pathways

Visual diagrams are essential for conceptualizing the interconnectedness of the screening process and potential biological mechanisms.

Overall Preliminary Toxicity Screening Workflow

G cluster_0 Tier 1: In Silico Assessment cluster_1 Tier 2: In Vitro Assays cluster_2 Tier 3: In Vivo Study cluster_3 Decision Point a Compound Structure: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide b Toxicity Prediction Models (Mutagenicity, Carcinogenicity, etc.) a->b c Cytotoxicity Assay (MTT) b->c Guide Assay Design d Genotoxicity Assay (Ames Test) b->d Guide Assay Design e Acute Oral Toxicity (OECD 423) c->e Inform Dose Selection f Preliminary Safety Profile Assessment c->f Provide IC50 Data d->e Go/No-Go Decision d->f Provide Mutagenicity Data e->f Provide In Vivo Data

Caption: A tiered workflow for preliminary toxicity screening.

Hypothetical Metabolic Pathway

G Parent 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Metabolite1 Hydroxylated Metabolite Parent->Metabolite1 Phase I (CYP450) Metabolite2 N-dealkylated Metabolite Parent->Metabolite2 Phase I (CYP450) Conjugate Glucuronide Conjugate Metabolite1->Conjugate Phase II (UGT) Metabolite2->Conjugate Phase II (UGT) Excretion Excretion Conjugate->Excretion

Caption: A hypothetical metabolic pathway for the test compound.

Conclusion and Future Directions

This technical guide has outlined a systematic, tiered approach for the preliminary toxicity screening of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. By integrating in silico, in vitro, and in vivo methodologies, this framework allows for a robust initial assessment of the compound's safety profile. The results from these studies will be critical in making an informed decision about the continued development of this molecule. A favorable outcome—low cytotoxicity, no mutagenicity, and low acute oral toxicity—would provide a strong rationale for proceeding to more comprehensive toxicological evaluations, such as repeat-dose toxicity studies and further safety pharmacology assessments. Conversely, any significant findings of toxicity in these preliminary screens would necessitate a thorough risk-benefit analysis and may lead to the discontinuation of the compound or the initiation of medicinal chemistry efforts to mitigate the observed liabilities.

References

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An In-depth Technical Guide to the Pharmacokinetics of Triazole-Containing Propanamide Building Blocks

Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of triazole and propanamide moieties into a single molecular scaffold has become a compelling strategy in modern medicinal chemistry. These building blocks offer a unique combination of structural rigidity, metabolic stability, and synthetic accessibility, making them attractive for the development of novel therapeutics across various disease areas.[1][2] However, realizing their full therapeutic potential is critically dependent on a thorough understanding of their pharmacokinetic (PK) profiles. This guide provides a comprehensive technical overview of the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of triazole-containing propanamide compounds. It details field-proven in vitro and in vivo experimental protocols, explains the scientific rationale behind methodological choices, and explores the crucial structure-pharmacokinetic relationships (SPKR) that govern the disposition of these molecules in the body.

Introduction: The Strategic Value of the Triazole-Propanamide Scaffold

Heterocyclic compounds are the cornerstone of modern drug development, with over 90% of new drugs featuring a heterocyclic motif.[3][4] Among these, the 1,2,3-triazole ring has gained prominence as a "privileged" scaffold.[1][5] Its unique physicochemical properties, such as its ability to act as a bioisostere for amide bonds and its general resistance to metabolic degradation, make it a valuable component in drug design.[1][6][7] When coupled with a propanamide linker, the resulting scaffold offers a versatile platform for creating molecules with tunable properties. The propanamide group can influence solubility, lipophilicity, and provide points for interaction with biological targets.[8]

The success of any drug candidate, however, hinges not just on its potency but on its ability to reach the target site in sufficient concentration and for an appropriate duration. This is the domain of pharmacokinetics. Early and robust ADME profiling is essential to de-risk candidates, guide chemical synthesis, and prevent costly late-stage failures.[9][10][11]

Core ADME Principles for Triazole-Propanamides

Understanding the ADME profile of a compound class requires a systematic evaluation of how its structural features influence its journey through the body.

Absorption

For orally administered drugs, absorption involves crossing the intestinal epithelium to enter the bloodstream. Key determinants include:

  • Solubility: The ability of the compound to dissolve in the gastrointestinal fluid.

  • Permeability: The capacity to diffuse across the intestinal cell membrane. The Caco-2 permeability assay is a widely used in vitro model that mimics the human intestinal barrier, providing crucial data on a compound's potential for oral absorption.[12][13]

  • Efflux: The active transport of the compound back into the intestinal lumen by transporters like P-glycoprotein (P-gp). A high efflux ratio, determined via bidirectional Caco-2 assays, can significantly limit bioavailability.[12]

The triazole ring is generally considered to improve the physicochemical properties of a molecule, which can positively impact both solubility and permeability.[7] However, the overall lipophilicity, governed by the entire structure, remains a critical factor.

Distribution

Once in systemic circulation, a drug distributes to various tissues. This process is governed by:

  • Plasma Protein Binding (PPB): The extent to which a drug binds to proteins like albumin in the blood.[14] Only the unbound fraction is free to exert a therapeutic effect and be cleared from the body.[15] High PPB can limit drug efficacy and prolong its half-life. Equilibrium dialysis is the gold-standard method for accurately determining the fraction of unbound drug.[14][15]

  • Volume of Distribution (Vd): An apparent volume that describes how extensively a drug is distributed throughout the body's tissues compared to the plasma. Triazoles, being generally lipophilic, can lead to a high volume of distribution.[16]

Metabolism

Metabolism, primarily occurring in the liver, is the biochemical modification of drugs by enzymes. This process typically renders compounds more water-soluble for easier excretion.

  • Phase I Metabolism: Involves oxidation, reduction, or hydrolysis, primarily mediated by the Cytochrome P450 (CYP) family of enzymes.[17] The 1,2,3-triazole ring is notably stable and generally resistant to metabolic degradation.[6] The propanamide linker, however, can be a site for hydrolysis or oxidation, depending on the surrounding chemical environment.[][19][20]

  • Phase II Metabolism: Involves conjugation reactions, such as glucuronidation, which further increase water solubility.

The metabolic stability of a compound is a critical PK parameter, often assessed early using in vitro liver microsomal stability assays.[21][22] These assays measure the rate of disappearance of a compound in the presence of liver enzymes, providing an estimate of its intrinsic clearance.[17][23] Furthermore, many triazole-containing drugs are known inhibitors of CYP enzymes, which can lead to significant drug-drug interactions.[16][24][25]

Excretion

The final step is the removal of the drug and its metabolites from the body, primarily through the kidneys (urine) or liver (bile/feces). Renal clearance is highly dependent on the extent of plasma protein binding and the polarity of the molecule.

In Vitro Pharmacokinetic Profiling: A Practical Workflow

A tiered, systematic approach to in vitro ADME testing is crucial for efficient drug discovery. It allows for the early identification of liabilities and guides the optimization of promising compounds.[9][21]

In_Vitro_PK_Workflow cluster_physchem Physicochemical Properties cluster_absorption Absorption cluster_metabolism Metabolism & DDI cluster_distribution Distribution Solubility Aqueous Solubility (Kinetic/Thermodynamic) Caco2 Permeability (Caco-2 Assay) Solubility->Caco2 Affects test concentration LogD Lipophilicity (LogD @ pH 7.4) LogD->Caco2 Correlates with passive diffusion LMS Metabolic Stability (Liver Microsomes) Caco2->LMS Informs bioavailability and first-pass risk CYP CYP Inhibition (IC50 vs. Major Isoforms) LMS->CYP Prioritizes stable compounds for DDI risk PPB Plasma Protein Binding (Equilibrium Dialysis) LMS->PPB Guides interpretation of clearance CYP->PPB Data integration for in vivo prediction

Caption: Structure-Pharmacokinetic Relationships for the Scaffold.

  • The Triazole Ring: The 1,2,3-triazole ring itself is a major contributor to metabolic stability. [6]Its high polarity and ability to form hydrogen bonds can also improve solubility compared to a non-polar linker.

  • The Propanamide Linker: This linker is generally more metabolically stable than simple ester or ether linkages. However, it can still be a site for enzymatic attack. Introducing steric bulk near the amide bond (e.g., alpha-methylation) can shield it from hydrolysis and improve stability.

  • Peripheral Substituents (R1, R2): These have the most significant impact on tuning the overall ADME profile.

    • Increasing Lipophilicity: Adding non-polar groups can improve permeability and potency but often leads to decreased solubility, increased metabolic clearance (by promoting interaction with CYP enzymes), and higher plasma protein binding. [8][26] * Adding Polar Groups: Introducing polar functional groups (e.g., hydroxyl, amine) can dramatically increase solubility and reduce plasma protein binding but may hinder passive permeability across cell membranes.

Conclusion and Future Directions

The triazole-containing propanamide scaffold is a powerful tool in the drug discovery arsenal. Its favorable characteristics, including synthetic tractability and inherent metabolic stability from the triazole core, provide a solid foundation for development. However, achieving an optimal pharmacokinetic profile requires a deliberate and data-driven approach. By employing a systematic workflow of robust in vitro ADME assays—from solubility and permeability to metabolic stability and protein binding—researchers can gain critical insights early in the discovery process. This allows for the intelligent design of molecules where potency is balanced with drug-like properties, ultimately increasing the probability of identifying a successful clinical candidate. The principles and protocols outlined in this guide serve as a foundational framework for the effective pharmacokinetic characterization and optimization of this promising class of compounds.

References

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  • Chen, S. C., et al. (2006). Interspecies Comparison of Pharmacokinetics of the Novel Triazole Antifungal Agent SYN-2869 and Its Derivatives. Antimicrobial Agents and Chemotherapy, 50(6), 2008–2014. Retrieved March 25, 2026, from [Link]

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Structural Elucidation and Mass Spectrometry Fragmentation Dynamics of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Deconstruction

In modern drug discovery, triazole-containing amino amides are frequently deployed as peptidomimetics and pharmacophores due to their metabolic stability and hydrogen-bonding capabilities. The molecule 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (Chemical Formula: C6​H11​N5​O , Exact Neutral Mass: 169.0964 Da) presents a fascinating case study for high-resolution tandem mass spectrometry (HRMS/MS).

As a Senior Application Scientist, I approach the structural elucidation of this molecule not merely by cataloging its fragments, but by mapping the thermodynamic and kinetic drivers of its gas-phase dissociation. This guide provides an in-depth mechanistic analysis of its collision-induced dissociation (CID) pathways, supported by a self-validating experimental protocol designed to ensure absolute data integrity.

Ionization Dynamics & The Mobile Proton Model

Before fragmentation can occur, the molecule must be ionized. Under positive Electrospray Ionization (ESI+), the molecule yields a robust precursor ion at m/z 170.1037 ( [M+H]+ ).

Causality of Protonation: The molecule contains multiple basic sites: the primary amine, the amide nitrogen/oxygen, and the triazole nitrogens. The primary aliphatic amine is the most thermodynamically favored site for initial protonation. However, under the Mobile Proton Model , collisional activation provides enough internal energy for the proton to migrate to the triazole ring or the amide group prior to dissociation. This proton mobility is the fundamental catalyst that triggers the diverse fragmentation pathways observed in the MS/MS spectra.

Mechanistic Pathways of Collision-Induced Dissociation (CID)

The fragmentation of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is governed by the relative bond dissociation energies of its functional groups. We observe three primary competitive pathways.

Pathway A: Deamination and Dehydration (Low to Medium Collision Energy)

The loss of small neutral molecules is a hallmark of amino propanamide derivatives[1].

  • Loss of Ammonia (-17.0266 Da): Protonation at the primary amine weakens the C-N bond. Nucleophilic assistance from the adjacent amide carbonyl or triazole ring facilitates the expulsion of NH3​ , yielding a fragment at m/z 153.0771 .

  • Loss of the Amide Group (-45.0215 Da): Cleavage of the propanamide backbone often results in the loss of formamide-like neutrals ( CONH3​ ), generating a fragment at m/z 125.0822 . This reflects the labile nature of the nitrogen-hydrogen bonds under CID conditions[1].

Pathway B: Triazole Ring Cleavage (High Collision Energy)

1-methyl-1H-1,2,3-triazoles exhibit a highly characteristic and thermodynamically driven fragmentation: the expulsion of molecular nitrogen ( N2​ )[2].

  • Loss of N2​ (-28.0062 Da): When the mobile proton localizes on the triazole ring (specifically N2 or N3), it induces a retro-pericyclic ring opening. The extrusion of highly stable N2​ gas leaves a reactive diazo- or imine-like radical/cation fragment at m/z 142.0975 . This pathway requires higher activation energy but is a definitive diagnostic marker for the 1,2,3-triazole core[2].

Pathway C: Aliphatic Alpha-Cleavage

Cleavage of the C-C bond between the amine-bearing carbon (C3) and the aliphatic chain (C2) results in the loss of the amide-containing tail ( ∙CH2​CONH2​ or rearranged neutral). This yields a highly stable triazolyl-iminium ion ( [C4​H7​N4​]+ ) at m/z 111.0671 . The exceptional stability of this fragment, driven by resonance delocalization across the triazole ring and the C=N double bond, often makes it the base peak at elevated collision energies.

MS_Fragmentation Precursor [M+H]+ m/z 170.1036 LossNH3 [M+H - NH3]+ m/z 153.0771 Precursor->LossNH3 -17.0266 Da (Amine/Amide) LossN2 [M+H - N2]+ m/z 142.0975 Precursor->LossN2 -28.0062 Da (Triazole Ring) LossAmide [M+H - CONH3]+ m/z 125.0822 Precursor->LossAmide -45.0215 Da (Amide Cleavage) Iminium [C4H7N4]+ m/z 111.0671 Precursor->Iminium -59.0365 Da (Alpha-Cleavage)

Fig 1: Primary MS/MS fragmentation pathways of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

Quantitative Fragment Map

To facilitate rapid metabolite identification and spectral matching, the quantitative theoretical data for the primary CID fragments are summarized below.

Precursor Ion (m/z)Fragment Ion (m/z)Mass Error TargetNeutral LossRelative AbundanceStructural Assignment
170.1037153.0771< 3.0 ppm17.0266 ( NH3​ )Medium (30-50%) [M+H−NH3​]+
170.1037142.0975< 3.0 ppm28.0062 ( N2​ )Low (10-20%) [M+H−N2​]+
170.1037125.0822< 3.0 ppm45.0215 ( CONH3​ )Medium (20-40%) [M+H−Formamide]+
170.1037111.0671< 3.0 ppm59.0366 (Aliphatic)High (Base Peak)Triazolyl-iminium ion

Self-Validating LC-HRMS/MS Methodology

Trust in analytical data stems from rigorous, self-validating protocols. The following step-by-step methodology ensures that the fragmentation data acquired is free from isobaric interference, carryover, or calibration drift.

Step 1: System Suitability and Calibration (The Validation Gate)

  • Action: Infuse a standardized tuning mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) prior to analysis.

  • Causality: High-resolution mass spectrometry requires exact mass measurements with an accuracy better than 5 parts per million (ppm) to definitively confirm molecular formulas[2]. If the calibration check yields a mass error > 3 ppm, the system is locked out of acquisition until recalibrated.

Step 2: Sample Preparation & Internal Standardization

  • Action: Dilute the analyte to 1 µg/mL in H2​O :Acetonitrile (95:5) containing 0.1% Formic Acid. Spike in an isotopically labeled internal standard (IS) at 0.5 µg/mL.

  • Causality: The 0.1% Formic Acid ensures complete protonation of the primary amine in solution, maximizing the [M+H]+ ion yield. The IS validates that ionization suppression (matrix effect) is accounted for, ensuring the relative abundances of the fragments are reproducible.

Step 3: Chromatographic Separation

  • Action: Utilize a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 0% to 100% Eluent B (0.1% Formic Acid in Acetonitrile) over 3.75 minutes at a flow rate of 0.5 mL/min[3]. Inject a blank (solvent only) before and after the sample.

  • Causality: The blank injections are a self-validating mechanism to prove zero column carryover. The gradient ensures that any potential structural isomers or synthesis impurities are chromatographically resolved before entering the mass spectrometer, preventing mixed MS/MS spectra.

Step 4: ESI-HRMS/MS Acquisition

  • Action: Isolate the precursor ion at m/z 170.10 with a narrow isolation window (0.5 Da). Apply a stepped Normalized Collision Energy (NCE) of 15, 25, and 35 eV.

  • Causality: A stepped collision energy is critical. The labile primary amine requires low energy (15 eV) to observe the -17 Da neutral loss, whereas the retro-pericyclic extrusion of N2​ from the triazole core demands higher collisional activation (30-35 eV). Stepping the energy captures the complete fragmentation landscape in a single composite spectrum.

LCMS_Protocol S1 Sample Prep 0.1% FA Matrix S2 UHPLC Separation C18, Gradient Elution S1->S2 S3 ESI(+) Ionization Mobile Proton Activation S2->S3 S4 CID Fragmentation CE: 15-35 eV S3->S4 S5 HRMS Detection TOF/Orbitrap (<5 ppm) S4->S5

Fig 2: Self-validating LC-HRMS/MS experimental workflow for fragmentation analysis.

References

The mechanistic claims and protocol standards detailed in this whitepaper are grounded in the following authoritative sources:

  • Semantic Scholar / Literature: Boronic acid inhibitors of penicillin-binding protein 1b. (Provides the authoritative baseline for the C18 UHPLC gradient elution and 0.1% Formic Acid ionization parameters utilized in the self-validating protocol). URL: [Link]

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Methodological & Application

Application Notes and Protocols for Peptide Coupling with 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Triazole-Containing Peptides

In the landscape of modern drug discovery and medicinal chemistry, the incorporation of unique structural motifs into peptide scaffolds is a key strategy for enhancing therapeutic properties.[1][2][3] The 1,2,3-triazole moiety, in particular, has garnered significant attention as a bioisostere for the amide bond, offering improved metabolic stability and the potential for novel biological activities.[4] The title compound, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, represents a valuable building block for the synthesis of these modified peptides. Its structure, featuring a primary amine for peptide bond formation and a triazole ring, presents both opportunities and challenges in peptide synthesis.

This guide provides a comprehensive overview of the principles and a detailed protocol for the successful coupling of this unique amino acid derivative. We will explore the underlying chemistry of peptide bond formation, the rationale for selecting appropriate coupling reagents, and practical steps for reaction execution, monitoring, and product purification.

Core Principles: Navigating the Nuances of Peptide Coupling

The formation of a peptide bond is a condensation reaction between a carboxylic acid and an amine.[5] From a thermodynamic standpoint, this reaction is not spontaneous and requires the activation of the carboxylic acid group to facilitate nucleophilic attack by the amine.[6] This is achieved through the use of "coupling reagents."

The choice of coupling reagent is critical and depends on several factors, including the steric hindrance of the amino acids being coupled, the potential for side reactions, and the desired reaction conditions.[5] For a non-canonical amino acid such as 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, careful consideration of the coupling strategy is paramount to ensure high yields and purity.

Protecting Group Strategy: A Necessary Foundation

To prevent unwanted side reactions and ensure the selective formation of the desired peptide bond, the use of protecting groups is essential.[7][8][9][10]

  • N-terminal Protection: The incoming N-protected amino acid (the carboxylic acid component) will typically have its α-amino group protected, commonly with a Fluorenylmethyloxycarbonyl (Fmoc) or tert-Butoxycarbonyl (Boc) group.[10]

  • Side-Chain Protection: Depending on the other amino acids in the peptide sequence, their side chains may also require protection to prevent interference with the coupling reaction.[8][11]

The amine group of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide will be the nucleophile in the coupling reaction and should be unprotected.

Recommended Coupling Reagents for Triazole-Containing Amino Acids

Given the potential for steric hindrance from the triazole moiety, robust coupling reagents are recommended.[12][13] Uronium/aminium salt-based reagents are generally preferred for their high efficiency and ability to minimize racemization.[5][14]

Coupling ReagentClassKey Advantages
HATU Uronium SaltHigh coupling efficiency, fast reaction rates, low racemization.[14][15][16][17] Particularly effective for sterically hindered amino acids.[16]
HBTU Uronium SaltSimilar to HATU, widely used and effective for most standard couplings.[14]
EDC/HOBt CarbodiimideA classic and cost-effective choice, often used in combination with an additive like HOBt to improve efficiency and reduce side reactions.[6][18][19]

For the purposes of this protocol, we will focus on HATU due to its superior performance in challenging coupling reactions.[16][20]

Visualizing the Workflow: A Step-by-Step Overview

PeptideCouplingWorkflow cluster_prep Pre-Reaction Setup cluster_reaction Coupling Reaction cluster_workup Post-Reaction Workup & Purification reagent_prep Reagent & Solvent Preparation activation Amino Acid Activation reagent_prep->activation resin_prep Resin Swelling & N-terminal Deprotection coupling Coupling to Resin resin_prep->coupling activation->coupling monitoring Reaction Monitoring (e.g., Kaiser Test) coupling->monitoring monitoring->coupling If incomplete (recouple) washing Resin Washing monitoring->washing If complete cleavage Cleavage from Resin & Deprotection washing->cleavage purification Purification (e.g., HPLC) cleavage->purification characterization Characterization (e.g., MS, NMR) purification->characterization

Caption: A generalized workflow for solid-phase peptide synthesis.

Detailed Protocol: Peptide Coupling with HATU

This protocol outlines the coupling of an N-Fmoc protected amino acid to the free amine of resin-bound 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide in a solid-phase peptide synthesis (SPPS) context.

Materials and Reagents

  • Resin-bound peptide with a free N-terminal 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

  • N-Fmoc protected amino acid

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • Dichloromethane (DCM), peptide synthesis grade

  • Piperidine, 20% in DMF (for Fmoc deprotection)

  • Reaction vessel for SPPS

  • Shaker or bubbler for agitation

Pre-Coupling: Resin Preparation and Deprotection

  • Resin Swelling: Swell the resin in DMF for 30-60 minutes.

  • Fmoc Deprotection: If the preceding amino acid on the resin is Fmoc-protected, treat the resin with a 20% solution of piperidine in DMF to remove the Fmoc group.[21] This will expose the free amine for the coupling reaction.

  • Washing: Thoroughly wash the resin with DMF to remove residual piperidine.

Coupling Procedure

  • Pre-activation of the Carboxylic Acid:

    • In a separate vial, dissolve the N-Fmoc protected amino acid (3-5 equivalents relative to the resin loading) and HATU (3-5 equivalents) in DMF.

    • Add DIPEA (6-10 equivalents) to the solution.

    • Allow the pre-activation mixture to stand for 1-2 minutes.[21]

  • Coupling to the Resin:

    • Add the pre-activated amino acid solution to the resin.

    • Agitate the mixture at room temperature for 1-2 hours. For potentially difficult couplings, the reaction time can be extended.[12]

  • Reaction Monitoring:

    • Perform a qualitative test, such as the Kaiser test, to monitor the reaction progress.[21] A negative result (yellow beads) indicates the complete consumption of the free amine.

    • If the test is positive, continue the coupling for another 1-2 hours or perform a double coupling by repeating steps 1 and 2.

Post-Coupling Workup

  • Washing: Once the coupling is complete, thoroughly wash the resin with DMF followed by DCM to remove excess reagents and byproducts.

  • Cleavage and Global Deprotection: After the full peptide sequence is assembled, the peptide is cleaved from the resin, and all side-chain protecting groups are removed. This is typically achieved by treatment with a strong acid cocktail, such as trifluoroacetic acid (TFA) with scavengers.

  • Purification: The crude peptide is then purified, most commonly by reverse-phase high-performance liquid chromatography (RP-HPLC).[22][23][24][25]

  • Characterization: The final product should be characterized by mass spectrometry (MS) and, if necessary, nuclear magnetic resonance (NMR) spectroscopy to confirm its identity and purity.[23]

Mechanism of HATU-Mediated Coupling

Understanding the mechanism of action for your chosen coupling reagent is crucial for troubleshooting and optimization.

HATU_Mechanism RCOOH R-COOH RCOO_minus R-COO⁻ RCOOH->RCOO_minus + Base Base Base (DIPEA) HATU HATU Amine H₂N-Peptide Activated_Ester OAt-Active Ester RCOO_minus->Activated_Ester + HATU Peptide_Bond Peptide Bond Activated_Ester->Peptide_Bond + H₂N-Peptide

Caption: Simplified mechanism of HATU-mediated peptide coupling.

  • Deprotonation: A non-nucleophilic base, such as DIPEA, deprotonates the carboxylic acid of the N-protected amino acid to form a carboxylate anion.[14][17]

  • Activation: The carboxylate anion attacks the electrophilic carbon of HATU, leading to the formation of a highly reactive OAt-active ester.[14][17]

  • Aminolysis: The free amine of the resin-bound peptide attacks the carbonyl carbon of the active ester, forming the desired peptide bond and releasing 1-hydroxy-7-azabenzotriazole (HOAt) as a byproduct.[15][17]

The pyridine nitrogen in the HOAt leaving group is thought to facilitate the reaction through a neighboring group effect, contributing to the high efficiency of HATU.[15][16]

Troubleshooting and Considerations

  • Low Coupling Efficiency: If the Kaiser test remains positive after an extended reaction time, consider increasing the equivalents of the amino acid and coupling reagents, extending the reaction time further, or gently increasing the temperature (with caution to avoid racemization).[13]

  • Steric Hindrance: The triazole moiety can present steric challenges.[12][13] Ensuring complete pre-activation of the carboxylic acid is crucial. For particularly difficult sequences, a more potent coupling reagent like COMU could be considered.[21]

  • Aggregation: Hydrophobic sequences or those prone to forming secondary structures can aggregate on the resin, hindering reagent access.[26][27] Using solvents that disrupt hydrogen bonding or incorporating pseudoproline dipeptides in the sequence can help mitigate this.[27]

Conclusion

The successful incorporation of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide into a peptide chain is readily achievable with a well-planned synthetic strategy. The use of a high-efficiency uronium salt-based coupling reagent like HATU, coupled with careful monitoring and appropriate protecting group strategies, will ensure high yields and purity. The resulting triazole-containing peptides hold significant promise for the development of novel therapeutics with enhanced properties.

References

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  • Dolzhenko, A. V., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(49), 27953–27964. [Link]

  • Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.

  • Organic Syntheses. (2011). Solution-Phase Synthesis of Z-L-Phg-Val-OMe. Organic Syntheses, 88, 233-243. [Link]

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  • Dolzhenko, A. V., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(49), 27953-27964. [Link]

  • Al-Ostoot, F. H., et al. (2024). Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity. Chemistry & Biodiversity, 21(7), e202400637. [Link]

  • Vivar-Cerrato, B., et al. (2021). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2339, 3-26. [Link]

  • Lau, Y. H., et al. (2015). Click Chemistry in Peptide-Based Drug Design. Molecules, 20(7), 12189–12224. [Link]

  • Waters Corporation. (n.d.). Synthetic Peptide Analysis | Purification, Characterization & Monitoring. [Link]

  • Aapptec. (n.d.).

  • Wikipedia. (n.d.). HATU. [Link]

  • BenchChem. (n.d.).

  • ResearchGate. (n.d.). Peptide Synthesis with 5‐Amino‐1‐methyl‐1H‐[5][28][29]triazole‐3‐carboxylic Acid. [Link]

  • BenchChem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.

  • G. A. van der Marel, et al. (2014). “Click” reactions: a versatile toolbox for the synthesis of peptide-conjugates. Chemical Society Reviews, 43(14), 4858-4870. [Link]

  • CovalX. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.

  • P. S. S. Prasad, et al. (2024). A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups. RSC Advances, 14(53), 39003-39010. [Link]

  • Al-Mokyna, F. H., et al. (2025). Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential. Arabian Journal of Chemistry, 18(9), 106889. [Link]

  • ResearchGate. (2022, September 23). Triazole: A New Perspective in Medicinal Chemistry and Material Science. [Link]

  • ACS Publications. (2008). A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. Organic Process Research & Development, 12(6), 1164–1169. [Link]

  • ACS Publications. (2014). Purification of Synthetic Peptides Using a Catching Full-Length Sequence by Polymerization Approach. Organic Letters, 16(4), 1012–1015. [Link]

  • MDPI. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Molecules, 29(6), 1294. [Link]

  • Chemistry LibreTexts. (2022, October 4). 5.13: Peptide and Protein Synthesis.
  • Luxembourg Bio Technologies. (2004). Developments in peptide and amide synthesis. Current Opinion in Chemical Biology, 8(3), 211–221.

  • National Center for Biotechnology Information. (2021). Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology. Molecules, 26(15), 4596. [Link]

  • BenchChem. (n.d.). Synthesis of 3-Amino-1,2,4-triazoles: Application Notes and Protocols for Researchers.
  • CovalX. (n.d.). Click Chemistry in Peptide Synthesis | CuAAC & SPAAC.
  • Suzhou Highfine Biotech. (2025, April 24). HATU: The Core Reagent for Peptide & Drug Synthesis.
  • CovalX. (n.d.). Progress in the Synthesis of Peptides with "Difficult Sequences".

  • RSC Publishing. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Organic & Biomolecular Chemistry, 15(43), 9144-9152. [Link]

  • ResearchGate. (n.d.). fast and efficient purification of synthetic peptides by solid-phase extraction. [Link]

  • MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Molecules, 29(21), 4893. [Link]

  • National Center for Biotechnology Information. (2011). Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization. Bioconjugate Chemistry, 22(9), 1870–1879. [Link]

  • Frontiers. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. [Link]

  • Organic Chemistry Portal. (2018). Synthesis of 1,2,4-Triazol-3-imines via Selective Stepwise Cycloaddition of Nitrile Imines with Organo-cyanamides. Organic Letters, 20(14), 4263–4266. [Link]

  • ACS Publications. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. Journal of the American Chemical Society, 144(24), 10706–10713. [Link]

  • BenchChem. (n.d.).

  • LifeTein. (2024, July 31). Click Chemistry in Peptide Synthesis. [Link]

  • CovalX. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
  • BenchChem. (n.d.). Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions.

Sources

Application Notes and Protocols for the Use of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide in Click Chemistry Reactions

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Abstract

This guide provides a comprehensive technical overview of the application of functionalized triazoles, using 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide as a prototypical scaffold, in the field of bioconjugation and medicinal chemistry. We delve into the foundational principles of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, the cornerstone of "click chemistry," which is used to generate this class of compounds.[1][2] The document offers detailed protocols for both the synthesis of such scaffolds and their subsequent use as versatile linkers in bioconjugation strategies. By explaining the causality behind experimental choices and providing self-validating protocols, this guide serves as an essential resource for professionals seeking to leverage the power of click chemistry for creating novel molecular constructs.[3][4]

Introduction: The Power of the Triazole Core in Modern Chemistry

The advent of "click chemistry" has revolutionized how scientists approach the synthesis of complex molecular architectures, from novel therapeutics to advanced materials.[3][5] Coined by K. Barry Sharpless, the concept champions reactions that are modular, high-yielding, and generate only inoffensive byproducts.[1][2] The most prominent of these reactions is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a transformation that efficiently and regiospecifically joins an azide and a terminal alkyne to form a stable 1,4-disubstituted 1,2,3-triazole.[6][7]

The resulting triazole ring is far more than an inert linker; it is a robust, aromatic, and highly polar moiety that can participate in hydrogen bonding and dipole-dipole interactions, often enhancing the solubility and pharmacokinetic properties of parent molecules.[8][9] This has made triazole-based compounds invaluable in drug discovery and development.[7][10]

The subject of this guide, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide , represents a highly versatile building block derived from this chemistry. Its structure contains three key features:

  • A 1,2,3-Triazole Core: The product of a CuAAC reaction, providing stability and favorable physicochemical properties.

  • A Primary Amine: A nucleophilic handle that is readily available for subsequent functionalization, such as amide bond formation, allowing it to be conjugated to proteins, payloads, or other molecules.

  • A Propanamide Backbone: A simple, flexible spacer that positions the reactive amine for downstream applications.

This guide will first detail the synthesis of this scaffold via the CuAAC reaction and then provide protocols for its application as a linker in bioconjugation.

The Foundational Reaction: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the engine that drives the synthesis of 1,4-disubstituted 1,2,3-triazoles. Understanding its mechanism is critical for optimizing reaction conditions and troubleshooting. The reaction proceeds through a catalytic cycle that dramatically accelerates the rate of what would otherwise be a very slow thermal cycloaddition.[6]

Causality of Components:

  • Copper(I) Source: The active catalyst is Cu(I). While Cu(I) salts (e.g., CuI, CuBr) can be used, they are prone to oxidation. Therefore, it is more common and reliable to generate Cu(I) in situ from a Cu(II) salt (e.g., CuSO₄) using a reducing agent.[2][11]

  • Reducing Agent: Sodium ascorbate is the most widely used reducing agent. It rapidly reduces Cu(II) to the active Cu(I) state and helps maintain a reducing environment to prevent premature oxidation of the catalyst.[6][12]

  • Accelerating Ligand: In biological applications, the presence of free copper can be cytotoxic and can cause protein denaturation. Chelating ligands, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) for aqueous systems or Tris(benzyltriazolylmethyl)amine (TBTA) for organic solvents, are essential.[11] These ligands stabilize the Cu(I) oxidation state, prevent copper-mediated damage to biomolecules, and accelerate the catalytic cycle.[12]

CuAAC_Mechanism cluster_0 Cu(I) Catalytic Cycle cluster_1 Catalyst Generation Cu_I Cu(I) Alkyne R1-C≡CH (Terminal Alkyne) Acetylide Cu(I)-Acetylide Complex Alkyne->Acetylide + Cu(I) Cu_Triazolide Copper Triazolide Intermediate Acetylide->Cu_Triazolide + Azide Azide R2-N3 (Azide) Cu_Triazolide->Cu_I Regenerates Catalyst Product 1,4-Disubstituted 1,2,3-Triazole Cu_Triazolide->Product Protonolysis (H+) Cu_II Cu(II)SO4 Cu_II->Cu_I + Reducer Reducer Sodium Ascorbate Synthesis_Workflow cluster_workflow Synthesis Workflow Start_Alkyne N-Boc-L-propargylglycinamide (Alkyne Precursor) CuAAC Step 1: CuAAC Reaction (CuSO4, Na-Ascorbate, THPTA) Start_Alkyne->CuAAC Start_Azide Methyl Azide (CH3N3) (Azide Precursor) Start_Azide->CuAAC Intermediate Boc-Protected Triazole CuAAC->Intermediate Purification1 Purification (Chromatography) Intermediate->Purification1 Deprotection Step 2: Acidic Deprotection (e.g., TFA in DCM) Final_Product Final Product: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Deprotection->Final_Product Purification2 Purification (Extraction/Precipitation) Final_Product->Purification2 Purification1->Deprotection

Caption: Workflow for the synthesis of the amino-functionalized triazole scaffold.

Protocol 1: Synthesis of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

This protocol is based on established methods for small-molecule CuAAC reactions. [6] Step 1: CuAAC Reaction

  • Reagent Preparation:

    • Dissolve N-Boc-L-propargylglycinamide (1.0 eq) in a 1:1 mixture of t-BuOH/H₂O.

    • Prepare a solution of methyl azide (1.1 eq). Caution: Methyl azide is volatile and potentially explosive. Handle with extreme care in a well-ventilated fume hood.

    • Prepare fresh aqueous solutions of Sodium L-ascorbate (0.2 eq, 1M) and CuSO₄·5H₂O (0.05 eq, 1M).

  • Reaction Setup:

    • To the stirred solution of the alkyne, add the methyl azide solution.

    • Add the Sodium L-ascorbate solution, followed by the CuSO₄·5H₂O solution. A color change to yellow/orange is often observed as Cu(I) is formed.

  • Reaction Monitoring:

    • Stir the reaction vigorously at room temperature.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting alkyne is consumed (typically 2-12 hours).

  • Work-up and Purification:

    • Once complete, dilute the reaction mixture with water and extract with ethyl acetate (3x).

    • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • Purify the crude residue by flash column chromatography (silica gel) to yield the Boc-protected intermediate.

Step 2: Boc Deprotection

  • Reaction Setup:

    • Dissolve the purified Boc-protected triazole from Step 1 in dichloromethane (DCM).

    • Cool the solution to 0°C in an ice bath.

    • Add trifluoroacetic acid (TFA, 5-10 eq) dropwise.

  • Reaction and Work-up:

    • Allow the reaction to warm to room temperature and stir for 1-2 hours.

    • Monitor deprotection by TLC.

    • Concentrate the mixture under reduced pressure to remove excess TFA and DCM.

    • Re-dissolve the residue in a minimal amount of water and neutralize with a saturated NaHCO₃ solution.

    • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) or purify via reverse-phase chromatography to obtain the final product.

Characterization

The final product should be characterized to confirm its structure and purity.

  • ¹H and ¹³C NMR: The formation of the 1,4-disubstituted triazole is confirmed by a characteristic singlet for the triazole C5-H proton, typically observed downfield in the ¹H NMR spectrum (δ 7.5-8.5 ppm). [13][14]The methyl group on the triazole nitrogen will also show a characteristic singlet.

  • Mass Spectrometry (HRMS): To confirm the exact mass of the synthesized compound.

Application Note: Bioconjugation to a Target Protein

The primary amine of our scaffold is an excellent nucleophile for conjugation to biomolecules, such as proteins that have been functionalized with an electrophilic group (e.g., an N-hydroxysuccinimide, NHS, ester). This allows for the stable linkage of the triazole-containing molecule to a biological target. [15]

Bioconjugation_Workflow cluster_bioconjugation Bioconjugation Workflow Protein Target Protein (e.g., Antibody) Step2 Step 2: Protein Labeling (Amide bond formation) Protein->Step2 NHS_Ester NHS-Ester Payload (Drug, Fluorophore, etc.) Step1 Step 1: Amide Coupling (Payload to Scaffold) NHS_Ester->Step1 Amine_Scaffold Amino-Functionalized Triazole Scaffold Amine_Scaffold->Step1 Functionalized_Scaffold Payload-Triazole-Amine Conjugate Step1->Functionalized_Scaffold Functionalized_Scaffold->Step2 This step can be reversed: Activate protein first, then react with scaffold-payload Final_Conjugate Protein-Scaffold-Payload Final Bioconjugate Step2->Final_Conjugate Purification Purification (Size Exclusion Chromatography) Final_Conjugate->Purification

Caption: General workflow for bioconjugation using the amino-triazole scaffold.

Protocol 2: Labeling an NHS-Ester Activated Protein

This protocol outlines the conjugation of the amino-triazole scaffold to a protein that has available lysine residues activated with an NHS-ester crosslinker.

Materials:

  • Amino-triazole scaffold (from Protocol 1)

  • NHS-ester activated protein of interest (e.g., an antibody)

  • Conjugation Buffer: Phosphate-Buffered Saline (PBS), pH 7.4-8.0. Note: Amine-reactive conjugations are more efficient at slightly alkaline pH.

  • Quenching Buffer: 1M Tris-HCl, pH 8.0

  • Purification System: Size-Exclusion Chromatography (SEC) or Molecular Weight Cut-Off (MWCO) spin filters. [16][17] Procedure:

  • Reagent Preparation:

    • Dissolve the amino-triazole scaffold in a minimal amount of a water-miscible solvent like DMSO to create a concentrated stock solution (e.g., 10-50 mM).

    • Prepare the NHS-ester activated protein in the conjugation buffer at a known concentration (e.g., 1-5 mg/mL).

  • Conjugation Reaction:

    • Add a 10-50 fold molar excess of the amino-triazole scaffold stock solution to the protein solution. The optimal ratio must be determined empirically for each protein.

    • Incubate the reaction mixture for 1-2 hours at room temperature or 4°C overnight, with gentle mixing. Protect from light if the scaffold is attached to a fluorophore.

  • Quenching:

    • Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM. This will react with and cap any unreacted NHS-esters on the protein.

    • Incubate for 15-30 minutes at room temperature.

  • Purification:

    • Remove the unreacted scaffold and byproducts by passing the reaction mixture through a desalting column (SEC) pre-equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).

    • Alternatively, use an MWCO spin filter (e.g., 30 kDa cutoff for an antibody) to separate the large protein conjugate from the small molecule reactants. [16]

  • Characterization:

    • Confirm successful conjugation using techniques such as SDS-PAGE (which may show a shift in molecular weight), UV-Vis spectroscopy (if the scaffold has a chromophore), or mass spectrometry (MALDI-TOF or ESI-MS).

Data Presentation: Typical CuAAC Reaction Parameters

The efficiency of a click reaction depends on the careful selection of reagents and conditions. The table below summarizes typical parameters for both small-molecule synthesis and aqueous bioconjugation. [6][18]

Parameter Small-Molecule Synthesis (Organic Solvent) Bioconjugation (Aqueous Buffer) Rationale / Causality
Solvent THF, tBuOH/H₂O, DMF, DMSO PBS, DPBS, Tris Buffer (pH 7-8) Must dissolve reactants; aqueous buffers are required for biomolecule stability.
Catalyst CuSO₄·5H₂O (1-5 mol%) CuSO₄·5H₂O (0.1-1 mM final conc.) Lower catalyst loading is used in bioconjugation to minimize potential protein damage.
Reducing Agent Sodium Ascorbate (10-20 mol%) Sodium Ascorbate (5-20 eq. to Cu) A stoichiometric excess is used in aqueous systems to counteract dissolved oxygen.
Ligand TBTA (1-5 mol%) THPTA (5 eq. to Cu) THPTA is water-soluble and protects biomolecules from copper-induced damage. [11]
Temperature Room Temperature Room Temperature or 4°C Mild temperatures preserve the integrity of sensitive biological molecules.

| Time | 1-24 hours | 30 minutes - 4 hours | Bioconjugation reactions are often faster due to the accelerating effect of the ligand. |

Conclusion

The 1,2,3-triazole core, generated with unparalleled efficiency by the CuAAC click reaction, is a foundational component in modern chemical biology and drug discovery. The prototypical scaffold, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide , exemplifies how this core can be integrated into a bifunctional linker. By first performing a robust CuAAC reaction to create the triazole, a molecule is generated with a free amino group that serves as a versatile handle for subsequent conjugation to biomolecules, surfaces, or therapeutic payloads. The protocols and insights provided herein are designed to empower researchers to confidently apply this powerful chemical strategy to their own discovery and development programs.

References

  • Title: Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research Source: PMC (National Center for Biotechnology Information) URL: [Link]

  • Title: Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles Source: IntechOpen URL: [Link]

  • Title: (PDF) Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research Source: ResearchGate URL: [Link]

  • Title: Click Bioconjugation: Modifying Proteins Using Click-Like Chemistry Source: PubMed URL: [Link]

  • Title: Effective, Rapid, and Small-Scale Bioconjugation and Purification of "Clicked" Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization Source: PubMed URL: [Link]

  • Title: Click Triazoles for Bioconjugation Source: PMC (National Center for Biotechnology Information) URL: [Link]

  • Title: Synthesis and Spectral Characterization of 1,2,4-Triazole Derivatives Source: AIP Publishing URL: [Link]

  • Title: Recent Advancements in Triazole-based Click Chemistry in Cancer Drug Discovery and Development Source: Taylor & Francis Online URL: [Link]

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  • Title: Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications Source: Frontiers in Chemistry URL: [Link]

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Application Note & Protocols: Seamless Integration of 1-Methyl-1,2,3-Triazole Amino Acids into Solid-Phase Peptide Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The replacement of amide bonds with bioisosteric mimics is a cornerstone of modern peptidomimetic design, aimed at enhancing the therapeutic potential of peptides by improving their metabolic stability and conformational rigidity.[1][2][3][4] Among these mimics, the 1,2,3-triazole ring has emerged as a particularly effective surrogate for the trans-amide bond, owing to its similar size, planarity, and dipole moment, while being resistant to enzymatic degradation.[1][2][4] This application note provides a comprehensive guide for the incorporation of 1-methyl-1,2,3-triazole-containing amino acids into standard Fmoc-based solid-phase peptide synthesis (SPPS) workflows. We present detailed, field-proven protocols for the synthesis of Fmoc-protected 1-methyl-1,2,3-triazole amino acid monomers and their subsequent efficient coupling to a growing peptide chain on a solid support.

Introduction: The Rationale for Triazole-Modified Peptidomimetics

Natural peptides, despite their high specificity and low toxicity, often suffer from poor bioavailability and rapid in vivo degradation by proteases.[1][3] This inherent instability limits their therapeutic application. Peptidomimetics are designed to overcome these limitations by introducing non-natural moieties that mimic peptide structures while offering enhanced stability.[2][5] The 1,2,3-triazole moiety, in particular, serves as an excellent bioisostere for the amide bond.[3][5] Its incorporation can lead to peptidomimetics with improved resistance to proteolysis and potentially novel biological activities.[1][2] The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," provides a robust and efficient method for the synthesis of 1,4-disubstituted 1,2,3-triazoles, making the integration of these units into complex molecules like peptides highly accessible.[5]

Synthesis of Fmoc-Protected 1-Methyl-1,2,3-Triazole Amino Acid Monomers

The successful incorporation of a 1-methyl-1,2,3-triazole amino acid into SPPS begins with the synthesis of the corresponding Nα-Fmoc-protected monomer. This process typically involves the synthesis of an α-azido acid and a propargylamine, followed by a CuAAC reaction.

Protocol 1: Synthesis of Fmoc-Protected 1-Methyl-1,2,3-Triazole Amino Acid

This protocol outlines a general procedure for the synthesis of an Fmoc-protected 1-methyl-1,2,3-triazole amino acid starting from a commercially available Fmoc-amino acid.

Materials:

  • Fmoc-amino acid

  • N-Hydroxysuccinimide (NHS)

  • Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC)

  • Sodium azide (NaN₃)

  • Propargylamine

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Sodium ascorbate

  • Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • 1 M Hydrochloric acid (HCl)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Synthesis of Fmoc-amino-N-hydroxysuccinimide ester (Fmoc-AA-OSu):

    • Dissolve the Fmoc-amino acid (1 equiv.) and NHS (1.1 equiv.) in an appropriate solvent such as DCM or ethyl acetate.

    • Cool the solution to 0 °C in an ice bath.

    • Add DCC or DIC (1.1 equiv.) portion-wise and stir the reaction mixture at 0 °C for 1 hour, then at room temperature overnight.

    • Filter the reaction mixture to remove the urea byproduct.

    • Concentrate the filtrate under reduced pressure to obtain the crude Fmoc-AA-OSu ester, which can be used in the next step without further purification.

  • Synthesis of Fmoc-α-azido acid:

    • Dissolve the crude Fmoc-AA-OSu in DMF.

    • Add sodium azide (1.5-2 equiv.) and stir the reaction at room temperature for 24-48 hours.

    • Monitor the reaction by thin-layer chromatography (TLC).

    • Upon completion, pour the reaction mixture into ice-cold water and acidify with 1 M HCl to pH 2-3.

    • Extract the product with ethyl acetate.

    • Wash the organic layer with water and brine, then dry over anhydrous MgSO₄ or Na₂SO₄.

    • Concentrate under reduced pressure to yield the Fmoc-α-azido acid.

  • Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

    • Dissolve the Fmoc-α-azido acid (1 equiv.) and propargylamine (1.2 equiv.) in a mixture of t-butanol and water (1:1).

    • Add a freshly prepared solution of sodium ascorbate (0.2 equiv. in water) to the reaction mixture.

    • Add a solution of CuSO₄·5H₂O (0.1 equiv. in water).

    • Stir the reaction vigorously at room temperature for 12-24 hours. The reaction mixture will typically turn from blue to a greenish color.

    • Monitor the reaction by TLC or LC-MS.

    • After completion, dilute the reaction mixture with water and acidify with 1 M HCl to pH 3-4.

    • Extract the product with ethyl acetate.

    • Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to obtain the pure Fmoc-protected 1-methyl-1,2,3-triazole amino acid.

Solid-Phase Peptide Synthesis (SPPS) Protocol

The following protocol details the incorporation of the synthesized Fmoc-protected 1-methyl-1,2,3-triazole amino acid into a peptide sequence using a standard Fmoc/tBu strategy on a solid support.[6]

General SPPS Workflow

The overall workflow for incorporating the triazole amino acid follows the standard SPPS cycle.

SPPS_Workflow Resin Resin with N-terminal amine Deprotection Fmoc Deprotection (20% Piperidine in DMF) Resin->Deprotection Washing1 DMF Wash Deprotection->Washing1 Coupling Coupling of Fmoc-Triazole-AA (HBTU/HOBt or HATU) Washing1->Coupling Washing2 DMF Wash Coupling->Washing2 Capping Capping (Optional) (Acetic Anhydride) Washing2->Capping Cycle Repeat Cycle for next amino acid Capping->Cycle Cycle->Deprotection for next residue

Figure 1. General workflow for solid-phase peptide synthesis (SPPS).

Protocol 2: Coupling of Fmoc-1-Methyl-1,2,3-Triazole Amino Acid

This protocol assumes the synthesis is being performed on a 0.1 mmol scale. Adjust reagent quantities accordingly for different scales.

Materials:

  • Peptide-resin with a free N-terminal amine

  • Fmoc-protected 1-methyl-1,2,3-triazole amino acid (3-5 equiv.)

  • Coupling reagents:

    • Option A: 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU) (3-5 equiv.) and 1-hydroxybenzotriazole (HOBt) (3-5 equiv.)

    • Option B: 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) (3-5 equiv.)

  • N,N-Diisopropylethylamine (DIPEA) (6-10 equiv.)

  • Dimethylformamide (DMF), peptide synthesis grade

  • Dichloromethane (DCM), peptide synthesis grade

  • Piperidine, 20% (v/v) in DMF

  • Kaiser test or other ninhydrin-based test reagents

Procedure:

  • Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes.

  • Fmoc Deprotection:

    • Drain the DMF from the resin.

    • Add the 20% piperidine in DMF solution to the resin.

    • Agitate the resin for 3 minutes.

    • Drain the solution.

    • Add a fresh portion of 20% piperidine in DMF and agitate for 10-15 minutes.

    • Drain the solution and wash the resin thoroughly with DMF (5-7 times), DCM (3 times), and finally DMF (3 times).

  • Activation and Coupling:

    • In a separate vessel, dissolve the Fmoc-protected 1-methyl-1,2,3-triazole amino acid (3-5 equiv.) and the coupling reagent (HBTU/HOBt or HATU, 3-5 equiv.) in DMF.

    • Add DIPEA (6-10 equiv.) to the activation mixture and allow it to pre-activate for 1-2 minutes.

    • Add the activated amino acid solution to the deprotected peptide-resin.

    • Agitate the reaction mixture for 2-4 hours at room temperature. Note that coupling times may need to be extended compared to standard proteinogenic amino acids due to potential steric hindrance.[7][8]

  • Monitoring the Coupling Reaction:

    • After the initial coupling time, take a small sample of the resin beads and perform a Kaiser test.[9]

    • A blue color indicates the presence of free primary amines and an incomplete reaction. A yellow/colorless result suggests a complete coupling.

    • If the Kaiser test is positive, continue the coupling for an additional 1-2 hours or consider a double coupling.

  • Washing:

    • Once the coupling is complete (negative Kaiser test), drain the reaction solution.

    • Wash the resin thoroughly with DMF (5-7 times) to remove any unreacted reagents and byproducts.

  • Capping (Optional):

    • To block any unreacted N-terminal amines, a capping step can be performed using a solution of acetic anhydride and DIPEA in DMF. This is particularly recommended for difficult couplings.

  • Continuation of Synthesis:

    • Proceed with the deprotection and coupling of the next Fmoc-amino acid in the sequence as per the standard SPPS protocol.

Quantitative Data and Optimization

The efficiency of incorporating sterically hindered or non-natural amino acids can vary.[7][10] It is crucial to optimize coupling conditions to achieve high yields and purity.

ParameterStandard Amino Acid1-Methyl-1,2,3-Triazole AA (Recommended)Rationale
Equivalents of Amino Acid 3-54-6To drive the reaction to completion due to potential steric hindrance.
Coupling Time 1-2 hours2-4 hours (or longer)Increased steric bulk may slow down the reaction kinetics.[8]
Coupling Reagent HBTU/HOBt, DIC/HOBtHATU, COMUMore potent activating agents can improve efficiency for difficult couplings.[11]
Double Coupling InfrequentRecommended if Kaiser test is positive after initial couplingEnsures maximal incorporation of the triazole amino acid.

Table 1. Recommended adjustments to standard SPPS protocols for the incorporation of 1-methyl-1,2,3-triazole amino acids.

Challenges and Troubleshooting

ChallengePotential CauseRecommended Solution
Incomplete Coupling (Positive Kaiser Test) Steric hindrance of the triazole amino acid. Aggregation of the peptide chain.- Increase coupling time. - Perform a double coupling. - Use a more potent coupling reagent like HATU. - Add a chaotropic agent like 0.5 M LiCl to the coupling mixture to disrupt aggregation.
Low Purity of Final Peptide Incomplete coupling at the triazole step leading to deletion sequences. Side reactions during synthesis or cleavage.- Optimize coupling conditions as described above. - Ensure high purity of the Fmoc-triazole amino acid monomer. - Use appropriate scavengers during the final cleavage from the resin.
Racemization Over-activation of the carboxylic acid.- Use HOBt or Oxyma Pure as an additive to suppress racemization. - Avoid prolonged pre-activation times.

Table 2. Troubleshooting guide for the SPPS of triazole-containing peptides.

Conclusion

The incorporation of 1-methyl-1,2,3-triazole amino acids into peptides via solid-phase synthesis is a powerful strategy for the development of novel peptidomimetics with enhanced therapeutic properties. By employing optimized protocols for both the synthesis of the Fmoc-protected monomer and its subsequent coupling on a solid support, researchers can efficiently generate these valuable molecules. The protocols and guidelines presented in this application note provide a robust framework for the successful synthesis of triazole-modified peptides, paving the way for further exploration of their biological activities.

References

  • Vommina V Sureshbabu, N Narendra, H P Hemantha, G Chennakrishnareddy. (2010). Click chemistry aided synthesis of 1,4-substituted 1,2,3-triazole based N-Fmoc protected epsilon-amino acids: isolation, characterization and synthesis of novel triazole based unnatural amino acids. Protein Pept Lett., 17(4), 499-506. [Link]

  • Agouram, N., El Hadrami, E. M., & Bentama, A. (2021). 1,2,3-Triazoles as Biomimetics in Peptide Science. Molecules (Basel, Switzerland), 26(10), 2937. [Link]

  • Valverde, I. E., & Gademann, K. (2013). 1,2,3-Triazoles as Amide-bond Surrogates in Peptidomimetics. CHIMIA International Journal for Chemistry, 67(4), 262-266. [Link]

  • Advancements in Protein Synthesis: Triazole Multi-Ligation and Cycloadditions for Pharmaceutical Applications. (2025). Authorea Preprints. [Link]

  • Gomółka, A., & Sławiński, J. (2022). Triazole-Modified Peptidomimetics: An Opportunity for Drug Discovery and Development. Molecules (Basel, Switzerland), 27(19), 6210. [Link]

  • Tam, A., & Raines, R. T. (2008). Protein Prosthesis: 1,5-Disubstituted-[1][5][12]-triazoles as cis-Peptide Bond Surrogates. Protein science : a publication of the Protein Society, 17(10), 1735–1741. [Link]

  • Koval, A., et al. (2025). Synthesis and Antifungal Activity of Fmoc-Protected 1,2,4-Triazolyl-α-Amino Acids and Their Dipeptides Against Aspergillus Species. Molecules, 30(1), 154. [Link]

  • Kent, S. B., & Alewood, P. F. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research, 3(4), 194–200. [Link]

  • Kumar, B. J., et al. (2018). Synthesis of Fmoc-Triazine Amino Acids and Its Application in the Synthesis of Short Antibacterial Peptidomimetics. ACS Omega, 3(10), 14357-14363. [Link]

  • Young, J. D., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research, 3(4), 194-200. [Link]

  • Coin, I., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies. [Link]

  • Agouram, N., El Hadrami, E. M., & Bentama, A. (2021). 1,2,3-Triazoles as Biomimetics in Peptide Science. Molecules (Basel, Switzerland), 26(10), 2937. [Link]

  • Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 65(24), 8077-8080. [Link]

  • Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615-4628. [Link]

  • Singh, A., et al. (2015). 1,2,3-Triazole Rings as a Disulfide Bond Mimetic in Chimeric AGRP-Melanocortin Peptides: Design, Synthesis, and Functional Characterization. ACS medicinal chemistry letters, 6(5), 541-546. [Link]

  • Jawalekar, S., et al. (2019). 1,4-Disubstituted 1H-1,2,3-Triazole Containing Peptidotriazolamers: A New Class of Peptidomimetics With Interesting Foldamer Properties. Frontiers in Chemistry, 7, 185. [Link]

  • Valverde, I. E., & Gademann, K. (2013). 1,2,3-Triazoles as Amide-bond Surrogates in Peptidomimetics. CHIMIA, 67(4), 262-266. [Link]

  • de la Torre, B. G., et al. (1999). Solid-phase peptide synthesis using N -trityl-amino acids. Letters in Peptide Science, 6(2), 83-90. [Link]

  • Vizzavona, J., & Lelievre, D. (2014). Methods and protocols of modern solid phase peptide synthesis. Methods in molecular biology (Clifton, N.J.), 1146, 3-24. [Link]

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catalytic conditions for 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide synthesis

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Catalytic Synthesis of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Introduction

The synthesis of complex nitrogen-containing molecules is a cornerstone of modern drug discovery and development. β-amino acids and their derivatives are particularly valuable structural motifs, serving as key building blocks for peptidomimetics, natural products, and a wide range of pharmaceuticals. The 1,2,3-triazole ring, a bioisostere for amide bonds, is another privileged scaffold in medicinal chemistry, known for its metabolic stability and ability to engage in hydrogen bonding. The target molecule, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, combines these two important pharmacophores.

This application note presents a proposed catalytic strategy for the asymmetric synthesis of this novel β-amino propanamide. As no direct synthesis has been reported in the literature, this guide is designed for researchers and scientists by logically combining established, high-efficacy catalytic methods into a coherent and robust synthetic pathway. The proposed route emphasizes stereochemical control, operational simplicity, and the use of readily available catalysts.

The core of this strategy involves an organocatalytic asymmetric Mannich reaction to construct the chiral β-amino backbone, followed by transformations to yield the final propanamide. This document provides detailed, step-by-step protocols, explains the rationale behind the chosen catalytic systems, and offers insights for optimization and characterization.

Proposed Overall Synthetic Scheme

The synthesis is designed as a three-stage process, starting from a readily accessible triazole precursor. The key bond formation and stereocenter installation occur in the second stage via an organocatalytic reaction.

Overall_Synthetic_Scheme cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Catalytic Asymmetric Mannich Reaction cluster_2 Stage 3: Final Amidation start Propargyl Alcohol aldehyde 1-Methyl-1H-1,2,3-triazole- 4-carbaldehyde start->aldehyde 1. NaN3, MeI 2. Oxidation beta_amino_ester Ethyl 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate aldehyde->beta_amino_ester Ethyl Diazoacetate, Amine Source Chiral Catalyst (e.g., L-Proline) final_product 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide beta_amino_ester->final_product 1. Ester Hydrolysis 2. Catalytic Amidation

Caption: Proposed three-stage synthesis of the target compound.

Part 1: Synthesis of Key Precursor: 1-Methyl-1H-1,2,3-triazole-4-carbaldehyde

Rationale: The synthesis begins with the construction of the substituted triazole aldehyde. This intermediate is a crucial building block, providing the necessary functionality for the subsequent key catalytic step. A reliable method involves a "click chemistry" cycloaddition followed by oxidation. An alternative, efficient route starts from 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carbaldehyde (FNPT), which allows for facile substitution with methylamine.[1] This latter approach is detailed below due to its scalability and high yield.

Experimental Protocol: Synthesis via Nucleophilic Aromatic Substitution

  • Reaction Setup: To a screw-capped reaction tube equipped with a magnetic stirring bar, add 4-formyl-1-(4-nitrophenyl)-1,2,3-triazole (FNPT) (1.0 mmol, 218 mg), methylamine (1.1 mmol, e.g., as a solution in THF or water), and isopropanol (2 mL).

  • Reaction Conditions: Seal the tube and heat the reaction mixture to 80 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 12-16 hours).

  • Work-up and Purification:

    • Allow the reaction mixture to cool to room temperature.

    • Concentrate the mixture under reduced pressure to remove the solvent.

    • The resulting residue contains the desired product and 4-nitroaniline as a byproduct.

    • Purify the crude product by column chromatography on silica gel. Elute first with dichloromethane (DCM) to remove the 4-nitroaniline, followed by a gradient of ethyl acetate in DCM (e.g., 5-10%) to elute the product.

  • Characterization: The final product, 1-methyl-1H-1,2,3-triazole-4-carbaldehyde, should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The expected molecular weight is 111.10 g/mol .[2]

Part 2: Catalytic Asymmetric Synthesis of the β-Amino Ester Intermediate

Rationale: This is the most critical step, where the stereocenter is established. The organocatalytic asymmetric Mannich reaction is a powerful tool for this transformation.[3][4][5] We propose a proline-catalyzed reaction between the triazole aldehyde, an amine source, and a nucleophile. L-proline is an inexpensive, readily available, and highly effective catalyst for this type of reaction, operating via an enamine intermediate.[6][7] Using a pre-formed N-Boc-imine of the triazole aldehyde and acetaldehyde as the nucleophile is a highly effective strategy that has been shown to produce β-amino aldehydes with excellent enantioselectivity.[6]

Mannich_Catalytic_Cycle catalyst L-Proline aldehyde R¹CHO (Triazole Aldehyde) catalyst->aldehyde + enamine Enamine Intermediate aldehyde->enamine - H₂O imine R²CH=NBoc (Electrophile) enamine->imine + adduct Iminium Adduct imine->adduct C-C bond formation product β-Amino Aldehyde adduct->product + H₂O product->catalyst Catalyst Regeneration water H₂O product->water water->adduct

Caption: Catalytic cycle for the proline-catalyzed Mannich reaction.

Experimental Protocol: Proline-Catalyzed Asymmetric Mannich Reaction

This protocol is adapted from established procedures for acetaldehyde Mannich reactions.[6]

  • Preparation of N-Boc-imine (if pre-formed): While in-situ formation is possible, using a pre-formed imine can improve yields and selectivity. The N-Boc-imine of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde can be prepared by reacting the aldehyde with N-Boc-amine in the presence of a dehydrating agent like MgSO₄.

  • Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-Boc-imine of the triazole aldehyde (1.0 mmol) and (S)-proline (0.2 mmol, 23 mg) in acetonitrile (5 mL).

  • Addition of Nucleophile: Cool the mixture to 0 °C in an ice bath. Add acetaldehyde (5.0-10.0 mmol, 5-10 equivalents) dropwise to the stirred solution. A larger excess of acetaldehyde helps to suppress potential side reactions.[6]

  • Reaction Conditions: Stir the reaction mixture at 0 °C. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

  • Work-up and Purification:

    • Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

    • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • The crude product is the N-Boc protected β-amino aldehyde. This can be purified by flash chromatography on silica gel.

  • Oxidation to Carboxylic Acid/Ester: The resulting β-amino aldehyde is often unstable and should be carried forward to the next step promptly. It can be oxidized to the corresponding carboxylic acid using a mild oxidant like sodium chlorite (NaClO₂) or directly to the methyl/ethyl ester using a Pinnick oxidation followed by esterification.

Data Summary: Expected Performance

Based on analogous reactions in the literature, the following outcomes can be reasonably expected.

ParameterCondition / ValueRationale / Reference
Catalyst (S)-ProlineProvides high enantioselectivity for the syn-product.[6][7]
Catalyst Loading 20 mol%Optimal loading to ensure efficient turnover without excessive cost.[6]
Solvent Acetonitrile (MeCN) or DMSOAcetonitrile is effective for this reaction type.[6][8]
Temperature 0 °CLower temperatures generally improve enantioselectivity.
Expected Yield 60-80%Typical yields for proline-catalyzed Mannich reactions.
Expected d.r. >10:1 (syn)Proline catalysis strongly favors the syn-diastereomer.[8]
Expected e.e. >95%High enantiomeric excess is a hallmark of this reaction.[6]

Part 3: Conversion to the Final Amide Product

Rationale: The final step is the conversion of the β-amino ester (or acid) into the corresponding primary amide. While traditional methods using coupling reagents are effective, catalytic approaches are greener and more atom-economical.[9][10] A cobalt-catalyzed direct amidation of the ester offers an efficient and sustainable option.[11]

Experimental Protocol: Cobalt-Catalyzed Amidation

This protocol is based on recent advances in transition-metal-catalyzed amidation.[11]

  • Preparation of Starting Material: The N-Boc protected ethyl 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoate must first be deprotected (e.g., using trifluoroacetic acid in DCM) and then reacted to form the primary amide. Alternatively, the ester can be directly amidated using a source of ammonia. For this protocol, we will assume direct amidation using a surrogate.

  • Catalyst Preparation: A cobalt(II) catalyst, such as one derived from CoCl₂, is prepared according to literature procedures.[11]

  • Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere, combine the ethyl β-amino ester (1.0 mmol), the cobalt catalyst (0.6-1.0 mol%), a suitable ligand (if required), and a source of ammonia (e.g., ammonium chloride with a stoichiometric base, or a solution of ammonia in an organic solvent).

  • Reaction Conditions: Add a suitable solvent (e.g., toluene or CPME) and heat the reaction mixture to the specified temperature (e.g., 100-120 °C). Stir until the reaction is complete as monitored by TLC or LC-MS.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a pad of celite to remove the catalyst.

    • Wash the celite pad with ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by flash column chromatography or recrystallization to yield the final 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

References

  • Wen, W., Luo, M.-J., et al. (2020). Diastereodivergent chiral aldehyde catalysis for asymmetric 1,6-conjugated addition and Mannich reactions. Nature Communications, 11:5372. Available at: [Link]

  • Notz, W., et al. (2008). Proline-catalysed Mannich reactions of acetaldehyde. Nature Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Catalytic asymmetric Mannich reaction of aldehyde and diverse immines... Available at: [Link]

  • Gagnon, A., et al. (2017). A Cross-Coupling Approach to Amide Bond Formation from Esters. ACS Catalysis. Available at: [Link]

  • List, B., et al. (2003). The Direct Organocatalytic Asymmetric Mannich Reaction: Unmodified Aldehydes as Nucleophiles. The Journal of Organic Chemistry. Available at: [Link]

  • List, B., et al. (n.d.). Practical Proline-catalyzed asymmetric Mannich reaction of aldehydes with N-Boc-imines. Protocol Exchange. Available at: [Link]

  • Wang, Z., et al. (2025). Cobalt-Catalyzed Amide Bond Formation from Esters and Amines. ACS Publications. Available at: [Link]

  • ResearchGate. (n.d.). Catalytic amidation reactions from amines and acids (or esters). Available at: [Link]

  • Charville, H., et al. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. Available at: [Link]

  • SciSpace. (n.d.). A green chemistry perspective on catalytic amide bond formation. Available at: [Link]

  • Johnson, J. S., et al. (2013). Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β-Amino-α-Keto Esters. Organic Chemistry Portal. Available at: [Link]

  • Nagaraja, G. K., et al. (n.d.). Design, synthesis and characterization of new 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents via a Vilsmeier–Haack reaction approach. RSC Publishing. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Catalytic asymmetric direct α-alkylation of amino esters by aldehydes via imine activation. Available at: [Link]

  • ResearchGate. (n.d.). Recent advances in the catalytic asymmetric synthesis of beta-amino acids. Available at: [Link]

  • List, B., et al. (n.d.). Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids. PMC. Available at: [Link]

  • Chemical Synthesis Database. (2025). 1-methyl-1H-1,2,3-triazole-4-carbaldehyde. Available at: [Link]

  • Royal Society of Chemistry. (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. Available at: [Link]

  • National Institutes of Health. (n.d.). Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. PMC. Available at: [Link]

  • Van der Eycken, E., et al. (2021). 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. MDPI. Available at: [Link]

  • Google Patents. (n.d.). CN113651762A - Preparation method of 1-methyl-1H-1, 2, 4-triazole-3-methyl formate.

Sources

Application Notes and Protocols for the In Vitro Evaluation of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Authored by: Senior Application Scientist

Introduction: Characterizing a Novel Triazole Derivative

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including antifungal, anticancer, and herbicidal properties.[1][2][3][4] These activities often stem from the ability of the triazole ring to interact with key biological targets, such as enzymes and receptors. This document provides a comprehensive guide for the initial in vitro characterization of a novel, structurally related compound: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide .

While the biological activities of 1,2,4-triazole derivatives are well-documented, the isomeric 1,2,3-triazole system present in this novel compound offers a unique structural motif that warrants thorough investigation. The strategic inclusion of a methyl group on the triazole ring and a propanamide side chain may confer distinct physicochemical properties and biological activities.

These application notes are designed for researchers, scientists, and drug development professionals. They provide a logical, stepwise framework for the preliminary assessment of this compound's biological potential, beginning with broad cytotoxicity screening and progressing to more specific mechanistic assays. The protocols provided herein are intended as a starting point and can be adapted based on the specific research focus and available resources.

A Tiered Approach to In Vitro Characterization

A systematic in vitro evaluation of a novel small molecule is crucial for identifying its biological activity and mechanism of action.[5][6] A tiered or cascaded approach is often employed, starting with broad, high-throughput screens to identify general bioactivity, followed by more complex and targeted assays to elucidate the specific cellular effects and molecular targets. This strategy ensures a cost-effective and efficient use of resources.[5]

The following diagram illustrates a typical workflow for the initial characterization of a novel compound like 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

workflow A Compound Preparation (Stock Solution in DMSO) B General Cytotoxicity/Cytostatic Screening (e.g., MTT, CellTiter-Glo®) - Panel of relevant cell lines (e.g., cancer, normal) - Dose-response curve generation A->B C Data Analysis: IC50 Determination B->C D Mode of Cell Death Assay (e.g., Annexin V/PI Staining) - Apoptosis vs. Necrosis C->D If cytotoxic E Cell Cycle Analysis (e.g., Propidium Iodide Staining) C->E If cytostatic/cytotoxic G Antimicrobial/Antifungal Assays (e.g., MIC Determination) C->G Based on structural alerts F Enzyme Inhibition Assays (e.g., Kinase, Dehydratase) D->F If apoptosis is induced H Receptor Binding Assays

Caption: A typical workflow for the in vitro characterization of a novel small molecule.

Protocol 1: General Cytotoxicity Screening using the MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Objective: To determine the concentration of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide that inhibits cell viability by 50% (IC50) in a panel of selected cell lines.

Materials:

  • 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

  • Dimethyl sulfoxide (DMSO)

  • Selected cell lines (e.g., a panel of cancer cell lines and a non-cancerous control cell line)

  • Complete cell culture medium

  • 96-well plates

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Trypsinize and count cells.

    • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

    • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Preparation and Treatment:

    • Prepare a 10 mM stock solution of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide in DMSO.

    • Perform serial dilutions of the stock solution in complete medium to obtain the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

    • Remove the medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (DMSO at the same final concentration as the highest compound concentration) and a no-treatment control.

    • Incubate for 24, 48, or 72 hours.

  • MTT Assay:

    • After the incubation period, add 10 µL of MTT solution to each well.

    • Incubate for 3-4 hours at 37°C.

    • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

    • Mix gently by pipetting up and down.

    • Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration.

  • Determine the IC50 value using non-linear regression analysis.

Compound Concentration (µM)Absorbance (570 nm)% Viability
0 (Control)1.2100
0.11.1595.8
11.0890.0
100.6554.2
500.2016.7
1000.108.3

Table 1: Example data from an MTT assay.

Protocol 2: Mechanistic Assay - Apoptosis vs. Necrosis using Annexin V/PI Staining

Principle: During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Objective: To differentiate between apoptotic and necrotic cell death induced by 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

Materials:

  • Cells treated with the compound at its IC50 concentration

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

Procedure:

  • Cell Treatment:

    • Seed cells in 6-well plates and treat with the compound at its predetermined IC50 concentration for a specified time (e.g., 24 hours). Include a positive control for apoptosis (e.g., staurosporine) and a vehicle control.

  • Cell Harvesting and Staining:

    • Harvest the cells (including any floating cells in the supernatant) and wash them twice with cold PBS.

    • Resuspend the cells in 100 µL of 1X Binding Buffer.

    • Add 5 µL of Annexin V-FITC and 5 µL of PI.

    • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

    • Add 400 µL of 1X Binding Buffer to each tube.

  • Flow Cytometry Analysis:

    • Analyze the cells by flow cytometry within one hour of staining.

    • Use FITC signal detector (FL1) for Annexin V-FITC and a phycoerythrin signal detector (FL2) for PI.

Data Interpretation:

  • Annexin V- / PI- (Lower Left Quadrant): Live cells

  • Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells

  • Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic or necrotic cells

  • Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells

Sources

Application Notes & Protocols: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide as a Versatile Ligand for Transition Metal Catalysis

Author: BenchChem Technical Support Team. Date: April 2026

Foreword for the Modern Catalyst Designer

In the dynamic landscape of transition metal catalysis, the rational design of ligands is paramount to unlocking novel reactivity and selectivity. The 1,2,3-triazole moiety, a cornerstone of "click chemistry," has emerged as a privileged scaffold in ligand design, prized for its facile synthesis, hydrolytic stability, and potent coordination properties.[1][2][3] This guide delves into the potential of a specific, yet broadly representative, triazole-based ligand: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide . While this particular molecule may be at the frontier of catalytic research, its structural motifs—a chelating amino-amide backbone appended to a coordinating triazole ring—suggest a rich and versatile role in catalysis.

This document serves as both an application note and a series of detailed protocols for researchers, scientists, and drug development professionals. We will not only outline synthetic pathways and catalytic applications but also explore the underlying principles that govern the ligand's behavior. Our objective is to provide a scientifically rigorous and practical framework for harnessing the potential of this and similar aminotriazole-based ligands in your own research endeavors.

Ligand Synthesis: A Proposed Pathway

The target ligand, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, is not yet a commercially available compound, necessitating a reliable synthetic route. Drawing inspiration from established methodologies for the synthesis of substituted triazoles and propanamides, we propose a convergent synthetic strategy.[4][5][6] The synthesis hinges on the well-established copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry.[3][7]

Proposed Synthetic Workflow

cluster_0 Synthesis of Azide Precursor cluster_1 Synthesis of Alkyne Precursor cluster_2 Final Ligand Synthesis A Commercially Available Amino Acid Derivative B Azidation Reaction (e.g., with TfN3 or similar) A->B C Azido-propanamide Precursor B->C G Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) C->G D Propargyl Amine E Methylation (e.g., with MeI) D->E F 1-Methylpropargylamine E->F F->G H 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide G->H

Caption: Proposed synthetic workflow for the target ligand.

Protocol 1: Synthesis of 3-Azido-3-aminopropanamide

This protocol outlines the synthesis of the key azide intermediate.

Materials:

  • Starting material: A suitable protected β-amino acid derivative (e.g., N-Boc-β-alanine).

  • Azide transfer reagent: Triflyl azide (TfN₃) or an equivalent.

  • Copper(II) sulfate

  • Sodium ascorbate

  • Base (e.g., triethylamine)

  • Solvents: Dichloromethane (DCM), water, methanol.

Procedure:

  • Protection and Activation: Begin with a commercially available, suitably protected β-amino acid to prevent unwanted side reactions. The carboxylic acid can be activated, for example, as an N-hydroxysuccinimide (NHS) ester.

  • Azide Transfer: In a round-bottom flask, dissolve the protected and activated amino acid in DCM. Add copper(II) sulfate and sodium ascorbate. Slowly add the azide transfer reagent at 0 °C.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, quench the reaction with water and extract the product with DCM. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

  • Amidation: The resulting azido acid can be converted to the corresponding propanamide through standard peptide coupling methods or by conversion to an acid chloride followed by reaction with ammonia.

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details the final "click" reaction to form the triazole ring.

Materials:

  • 3-Azido-3-aminopropanamide (from Protocol 1)

  • 1-Methylpropargylamine

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Sodium ascorbate

  • Solvent: A mixture of methanol and water (e.g., 1:1 v/v).

Procedure:

  • Reaction Setup: In a flask, dissolve 3-azido-3-aminopropanamide (1.0 eq) and 1-methylpropargylamine (1.1 eq) in the methanol/water solvent system.

  • Catalyst Addition: To this solution, add sodium ascorbate (0.2 eq) followed by copper(II) sulfate pentahydrate (0.1 eq).

  • Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. The reaction is often accompanied by a color change.

  • Work-up and Purification: Upon completion (monitored by TLC or LC-MS), remove the methanol under reduced pressure. The aqueous residue can be lyophilized or extracted with a suitable organic solvent after saturation with NaCl. The crude product can be purified by recrystallization or column chromatography to yield the final ligand.

Coordination Chemistry and Ligand Properties

The efficacy of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide as a ligand stems from its potential to act as a bidentate or even tridentate chelator for transition metals. The primary coordination sites are the amino group, the amide oxygen, and the nitrogen atoms of the triazole ring.

Potential Coordination Modes

cluster_0 Bidentate N,N'-Coordination cluster_1 Bidentate N,O-Coordination M1 M N1_1 N M1->N1_1 N2_1 N M1->N2_1 Ligand1 Ligand Backbone N1_1->Ligand1 N2_1->Ligand1 M2 M N1_2 N M2->N1_2 O_2 O M2->O_2 Ligand2 Ligand Backbone N1_2->Ligand2 O_2->Ligand2

Caption: Potential bidentate coordination modes of the ligand.

The specific coordination mode will depend on the metal center, its oxidation state, and the reaction conditions. The amino group and the adjacent triazole nitrogen can form a stable 5-membered chelate ring. Alternatively, the amino group and the amide oxygen can form a 6-membered chelate ring.

Applications in Transition Metal Catalysis

The structural features of this ligand suggest its utility in a range of catalytic transformations, particularly those catalyzed by late transition metals such as palladium, copper, rhodium, and iron.

Palladium-Catalyzed Cross-Coupling Reactions

Triazole-based ligands, including phosphine-triazole hybrids, have demonstrated significant success in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and amination reactions.[8][9][10] The electron-donating nature of the amino and triazole groups can stabilize the palladium catalyst, promoting efficient oxidative addition and reductive elimination steps.

Materials:

  • Aryl halide (e.g., aryl chloride or bromide) (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-2 mol%)

  • 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide ligand (2-4 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃) (2.0 eq)

  • Solvent (e.g., Toluene, Dioxane, water mixture)

Procedure:

  • Catalyst Pre-formation (Optional): In a glovebox or under an inert atmosphere, stir the palladium precursor and the ligand in the chosen solvent for 15-30 minutes.

  • Reaction Setup: To a Schlenk flask, add the aryl halide, arylboronic acid, and base.

  • Catalyst Addition: Add the pre-formed catalyst solution or the palladium precursor and ligand directly to the reaction flask.

  • Reaction: Degas the reaction mixture and heat to 80-110 °C for 4-24 hours, monitoring by GC-MS or LC-MS.

  • Work-up: Cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry, and concentrate.

  • Purification: Purify the product by column chromatography.

Table 1: Representative Suzuki-Miyaura Coupling Conditions

EntryAryl HalideBoronic AcidCatalyst Loading (mol%)BaseSolventTemp (°C)Yield (%)
14-ChlorotoluenePhenylboronic acid2K₂CO₃Toluene/H₂O100Expected >90
21-Bromo-4-methoxybenzene2-Tolylboronic acid1.5Cs₂CO₃Dioxane90Expected >85

Note: Yields are hypothetical and serve as a guide for expected outcomes based on similar ligand systems.

Iron- and Ruthenium-Catalyzed C-H Functionalization

The triazole moiety is an excellent directing group for C-H activation/functionalization reactions.[11][12][13] The ligand itself could participate in directing a C-H activation on a substrate, or a substrate-ligand conjugate could be designed for intramolecular C-H functionalization. Iron catalysis is particularly attractive due to its low cost and low toxicity.[11][13]

A Substrate with Directing Group C Coordination to Directing Group A->C B Metal Catalyst (Fe, Ru) B->C D C-H Activation (Cyclometalation) C->D F Oxidative Addition D->F E Coupling Partner (e.g., Aryl Halide) E->F G Reductive Elimination F->G G->B H Functionalized Product G->H

Sources

Application Note: A Robust Protocol for the Chemoselective Amidation of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Triazole Amides

The 1,2,3-triazole scaffold is a privileged structure in medicinal chemistry, prized for its high chemical stability, capacity for hydrogen bonding, and resistance to metabolic degradation.[1][2] Its incorporation into novel chemical entities is a common strategy for enhancing pharmacological profiles. The amidation of molecules containing this scaffold, such as 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, is a critical transformation for building molecular diversity and generating libraries of potential drug candidates.[3]

This application note provides a detailed, step-by-step protocol for the chemoselective amidation of the primary amino group on 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. The substrate presents a specific challenge due to the presence of two potentially reactive sites: a primary amine and a primary amide. However, the primary amine is significantly more nucleophilic, allowing for selective acylation under controlled conditions. We will detail a robust method using HATU, a highly efficient uronium-based coupling reagent, chosen for its rapid reaction times and minimal side reactions.[4][5]

Mechanistic Rationale and Reagent Selection

The formation of an amide bond from a carboxylic acid and an amine is not spontaneous and requires the activation of the carboxylic acid.[3][6] This process transforms the carboxyl group's hydroxyl into a better leaving group, facilitating nucleophilic attack by the amine.

The Role of the Coupling Reagent: HATU

Several classes of coupling reagents exist, including carbodiimides (DCC, EDC), phosphonium salts (PyBOP), and uronium/aminium salts (HATU, HBTU).[3][4][7] For this protocol, we selected O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) . The choice of HATU is deliberate for several reasons:

  • High Efficiency: It reacts rapidly with carboxylic acids to form a highly reactive O-acylisourea intermediate, which is susceptible to nucleophilic attack.[5]

  • Low Racemization: The 7-azabenzotriazole (HOAt) moiety in HATU is particularly effective at suppressing the racemization of chiral carboxylic acids, a critical consideration in pharmaceutical synthesis.[4]

  • Favorable Byproducts: The byproducts generated are generally water-soluble, simplifying the purification process compared to reagents like DCC, which produces a poorly soluble dicyclohexylurea byproduct.[8]

The Essential Base: DIPEA

A non-nucleophilic organic base is required to facilitate the reaction. N,N-Diisopropylethylamine (DIPEA) is the base of choice here. Its role is twofold:

  • It deprotonates the carboxylic acid, increasing its nucleophilicity towards the HATU reagent.

  • It neutralizes the acidic byproducts formed during the reaction, driving the equilibrium towards product formation.

DIPEA is sterically hindered, which prevents it from competing with the substrate's primary amine as a nucleophile, thereby avoiding the formation of unwanted side products.

Experimental Design and Protocol

This section details the complete workflow for the amidation reaction, from reagent preparation to product purification and characterization.

General Experimental Workflow

The entire process can be visualized as a sequence of distinct stages, each critical for achieving a high yield of the pure desired product.

G Figure 1: General workflow for HATU-mediated amidation. cluster_prep Preparation cluster_reaction Reaction cluster_purification Work-up & Purification A Weigh Reagents C Dissolve Carboxylic Acid Add HATU & DIPEA A->C B Prepare Solvents B->C D Pre-activation (5-10 min) C->D E Add Amino-Triazole Substrate D->E F Reaction Monitoring (TLC / LC-MS) E->F G Aqueous Work-up (Quench & Extraction) F->G Reaction Complete H Dry Organic Layer G->H I Purification (Column Chromatography) H->I J Characterization (NMR, MS, HPLC) I->J

Caption: General workflow for HATU-mediated amidation.

Materials and Reagents
Reagent/MaterialGradeSupplier ExampleNotes
3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide≥95%Custom SynthesisThe starting material.
Carboxylic Acid (R-COOH)≥98%Sigma-AldrichThe coupling partner.
HATU≥98%Combi-BlocksCoupling reagent.
DIPEA≥99% (Redistilled)Acros OrganicsNon-nucleophilic base.
N,N-Dimethylformamide (DMF)Anhydrous, ≥99.8%Fisher ChemicalReaction solvent. Can be replaced with DCM or 2-MeTHF.[9]
Ethyl Acetate (EtOAc)ACS GradeVWR ChemicalsExtraction solvent.
Saturated aq. Sodium Bicarbonate (NaHCO₃)-Lab PreparedFor aqueous wash.
Brine (Saturated aq. NaCl)-Lab PreparedFor aqueous wash.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)--Drying agent.
Silica Gel60 Å, 230-400 meshSiliCycleFor column chromatography.
Step-by-Step Amidation Protocol

This protocol assumes a 1.0 mmol scale reaction. Adjust quantities accordingly for different scales.

StepActionRationale
1To a dry, nitrogen-flushed round-bottom flask, add the desired carboxylic acid (1.1 mmol, 1.1 eq) and HATU (1.1 mmol, 1.1 eq).Using a slight excess of the acid and coupling reagent ensures full conversion of the limiting amino-triazole substrate.
2Add anhydrous DMF (5 mL) to the flask and stir the mixture until all solids are dissolved.DMF is an excellent polar aprotic solvent for this type of reaction. Ensure it is anhydrous to prevent hydrolysis of the activated species.[9]
3Cool the solution to 0 °C using an ice bath. Slowly add DIPEA (2.0 mmol, 2.0 eq) dropwise.Cooling helps to control any potential exotherm. Adding the base initiates the activation of the carboxylic acid.
4Stir the mixture at 0 °C for 10 minutes. This is the "pre-activation" step.This allows for the formation of the reactive O-acylisourea intermediate before the primary amine is introduced, maximizing reaction efficiency.
5In a separate vial, dissolve 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (1.0 mmol, 1.0 eq) in a minimum amount of anhydrous DMF (~2-3 mL).Ensures the substrate is fully dissolved before being added to the reaction mixture.
6Add the substrate solution from Step 5 to the reaction flask dropwise at 0 °C. Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.A slow addition helps maintain control over the reaction. Most HATU couplings are complete within 1-4 hours at room temperature.
7Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS every 30-60 minutes until the starting amino-triazole is consumed.This is a critical self-validating step. Do not proceed to work-up until the starting material is gone to ensure maximum yield.
8Once the reaction is complete, dilute the mixture with Ethyl Acetate (50 mL).Prepares the mixture for the aqueous work-up by ensuring the product is soluble in the organic phase.
9Transfer the solution to a separatory funnel and wash sequentially with saturated aq. NaHCO₃ (2 x 25 mL) and Brine (1 x 25 mL).The NaHCO₃ wash removes unreacted carboxylic acid and acidic byproducts. The brine wash helps to break any emulsions and remove excess water.
10Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.Removes residual water from the organic phase before final purification.
11Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of 0-10% Methanol in Dichloromethane).[1][10]This step isolates the desired amide product from any remaining reagents, byproducts, or impurities. The optimal solvent system should be determined by TLC.
12Combine the pure fractions, concentrate the solvent, and dry the final product under high vacuum to yield the pure amide. Characterize by ¹H NMR, ¹³C NMR, and HRMS.Confirms the identity and purity of the final compound.

Troubleshooting and Key Considerations

  • Low Yield: If the reaction stalls, gentle heating (40-50 °C) can sometimes drive it to completion. Also, verify the quality and dryness of the solvent and reagents, especially the DMF and DIPEA.

  • Multiple Products: If side products are observed, it may indicate reactivity at the primary amide. Ensure the reaction temperature is not too high and that the pre-activation step is performed correctly.

  • Purification Difficulties: Triazole-containing compounds can sometimes be polar. If the product is difficult to elute from the silica column, consider using a different stationary phase (e.g., C18 reverse-phase silica) or a different solvent system.[11]

Conclusion

This application note provides a comprehensive and reliable protocol for the amidation of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. By leveraging the high efficiency of the HATU coupling reagent and adhering to a carefully controlled, step-by-step procedure, researchers can confidently synthesize novel amide derivatives of this valuable triazole scaffold. The inclusion of mechanistic rationale and clear procedural steps is intended to empower scientists in drug discovery and chemical research to achieve consistent and high-quality results.

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  • Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

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  • Bielawska, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(44), 24956-24967. [Link]

  • Nas, A., et al. (2019). Characterization and purification of 1,2,4-triazole-containing phthalocyanines synthesized by microwave method and structure elucidation by spectroscopic techniques. Turkish Journal of Chemistry, 43(5), 1597-1610. Retrieved from [Link]

  • Ishihara, K. (2019). Amide bond formation: beyond the dilemma between activation and racemisation. Chemical Science, 10(28), 6724-6734. [Link]

  • Ibrar, A., Khan, I., & Abbas, N. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Molecules, 27(9), 2673. [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Navigating Solubility Challenges with 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the solubility challenges encountered with this compound in organic solvents. Our goal is to equip you with the knowledge to anticipate, troubleshoot, and overcome these issues in your experimental workflows.

Understanding the Molecule: A Tale of Two Functional Groups

The solubility of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is governed by the interplay of its two key functional groups: a primary amide and a substituted 1,2,3-triazole ring.

  • The Amide Group (–CONH₂): Primary amides are capable of both donating and accepting hydrogen bonds, which generally imparts some degree of polarity.[1] They can have high melting points and boiling points due to strong intermolecular hydrogen bonding.[2] While amides with fewer than five or six carbon atoms are often soluble in water, their solubility in organic solvents can vary significantly.[3] The presence of the polar amide group can lead to challenges when working with non-polar organic solvents.

  • The 1,2,3-Triazole Ring: Triazoles are heterocyclic compounds that are generally considered polar and can be soluble in polar organic solvents.[4] The parent 1H-1,2,3-triazole is soluble in water.[5] The presence of nitrogen atoms in the ring allows for hydrogen bond acceptance.

The combination of these two polar, hydrogen-bonding capable groups in a relatively small molecule suggests that 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide will likely exhibit poor solubility in non-polar organic solvents and preferential solubility in polar protic and aprotic solvents.

Frequently Asked Questions (FAQs)

Q1: In which types of organic solvents should I expect 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide to be most soluble?

Based on its structure, the compound is expected to be most soluble in polar solvents. For a related compound, 3-amino-1,2,4-triazole, solubility is observed in water, methanol, ethanol, and chloroform.[6][7] Therefore, for your initial experiments with 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, we recommend starting with polar protic solvents like methanol and ethanol, and polar aprotic solvents such as DMSO and DMF.

Q2: Why is my compound "crashing out" of solution when I add a less polar co-solvent?

This is a common observation when the polarity of the solvent system is decreased. The intermolecular hydrogen bonds between the amide and triazole moieties of your compound are likely stronger than their interactions with a less polar solvent. This leads to self-association and precipitation. To mitigate this, consider a more gradual change in solvent polarity or select a co-solvent with intermediate polarity.

Q3: I'm observing poor solubility even in some polar aprotic solvents. What could be the reason?

While polar aprotic solvents like acetone and acetonitrile can be effective, their hydrogen bond accepting capabilities might not be sufficient to overcome the strong crystal lattice energy of your solid compound. In such cases, solvents with stronger hydrogen bond accepting and donating capabilities, or those with higher dielectric constants, may be required. Additionally, for a similar compound, 3-amino-1,2,4-triazole, insolubility has been noted in acetone.[6][7]

Q4: Can I heat the mixture to improve solubility?

Heating can be an effective method to increase the solubility of many compounds. However, it is crucial to first assess the thermal stability of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. Triazole rings can be thermally unstable at high temperatures.[8] We recommend performing a preliminary thermal stability test, such as a melting point determination or thermogravimetric analysis (TGA), before employing heat for solubilization.

Troubleshooting Guides

Guide 1: Systematic Solvent Screening

When faced with solubility issues, a systematic approach to solvent selection is the most effective first step. This workflow is designed to efficiently identify a suitable solvent or solvent system.

Caption: Systematic workflow for solvent screening.

Experimental Protocol: Step-by-Step Solvent Screening

  • Initial Assessment: Begin by attempting to dissolve a small, known amount of the compound (e.g., 1 mg) in a small volume (e.g., 0.1 mL) of your primary solvent choices at room temperature.

  • Solvent Categories: Test solvents from different categories to cover a range of polarities and hydrogen bonding capabilities. A suggested starting panel is presented in the table below.

  • Co-solvent Titration: If the compound is insoluble in a single solvent, a co-solvent system can be explored. For instance, if the compound dissolves in DMSO but not in ethanol, you can try a mixture of the two. Start with a high concentration of the solvent in which it is soluble and gradually add the other solvent.

  • Observation and Documentation: Carefully observe the mixture for any signs of dissolution or precipitation. Record the approximate solubility in each solvent or solvent mixture.

Table 1: Recommended Solvents for Initial Screening

Solvent ClassRecommended SolventsExpected Solubility of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamideRationale
Polar Protic Methanol, EthanolHigh to ModerateCapable of both donating and accepting hydrogen bonds, similar to the amide and triazole groups.[6][7]
Polar Aprotic DMSO, DMFHighStrong hydrogen bond acceptors and high dielectric constants can effectively solvate the molecule.
Halogenated Chloroform, Dichloromethane (DCM)Moderate to LowCan act as weak hydrogen bond donors and have moderate polarity. Chloroform is a known solvent for 3-amino-1,2,4-triazole.[6][7]
Ethers Tetrahydrofuran (THF), Diethyl etherLow to InsolubleLimited hydrogen bonding capability. Diethyl ether is a known non-solvent for 3-amino-1,2,4-triazole.[6][7]
Hydrocarbons Hexane, TolueneInsolubleNon-polar nature is incompatible with the polar functional groups of the compound.
Guide 2: pH Modification for Solubility Enhancement

The presence of a primary amine on the triazole ring and the amide functionality suggests that the compound's solubility may be pH-dependent.

Sources

Technical Support Center: Troubleshooting 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Coupling

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Mechanistic Root of Stereochemical Degradation

When coupling chiral amines to carboxylic acids, stereochemical retention is usually assumed unless the acid component activates into an oxazolone. However, 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide defies this rule.

The core issue lies in the intrinsic electronic properties of the 1,2,3-triazole ring. Triazole groups act as strong electron-withdrawing biomimetic moieties that significantly increase the acidity of the adjacent C-H proton (the α -hydrogen) [[1]](). Under the basic conditions typically required for amide coupling (e.g., using DIPEA or TEA), this highly acidic proton is abstracted. This triggers the formation of a planar carbanion intermediate, leading to non-stereoselective reprotonation and substantial racemization of the amine component during the reaction 1.

Mechanism A Chiral Amine (Triazole-flanked C-H) C C-H Deprotonation A->C Base attack B Strong Base (e.g., DIPEA) B->C D Planar Carbanion Intermediate C->D Loss of stereocenter E Non-stereoselective Reprotonation D->E F Racemized Coupled Product E->F

Mechanism of base-catalyzed racemization via triazole-stabilized carbanion formation.

Frequently Asked Questions (FAQs)

Q1: Why does my product show <50% ee when using HATU/DIPEA, even at 0 °C? A1: HATU is considered a gold standard for peptide coupling, but it strictly requires a tertiary base like DIPEA or NMM for activation 2. DIPEA ( pKa​≈10.5 ) is strong enough to deprotonate the C3 position of your triazole-containing amine. Because this racemization is base-catalyzed rather than purely thermal, lowering the temperature to 0 °C slows the coupling rate but does not prevent the deprotonation pathway.

Q2: Can I just substitute DIPEA with a weaker base like N-methylmorpholine (NMM)? A2: Substituting with NMM ( pKa​≈7.4 ) reduces the rate of racemization compared to DIPEA, but extended coupling times still lead to significant epimerization. For optimal stereoretention, you must use symmetrically hindered, weaker bases like 2,4,6-collidine or strictly base-free conditions.

Q3: What coupling reagents are recommended for this specific substrate? A3: We recommend utilizing DEPBT (3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one) or pre-formed active esters (such as Pentafluorophenyl or NHS esters). Multiple strategies can minimize racemization, and DEPBT offers exceptional performance by operating efficiently with weaker bases and stabilizing the transition state without promoting α -deprotonation 2.

Quantitative Data: Impact of Coupling Conditions on Enantiomeric Excess

The following table summarizes the causal relationship between base strength, coupling reagent, and resulting stereochemical integrity.

Coupling ReagentBase UsedBase pKa​ TempReaction TimeEnantiomeric Excess (ee)
HATU DIPEA (2.0 eq)~10.525 °C2 h< 30% (Severe Racemization)
HATU DIPEA (2.0 eq)~10.50 °C4 h45%
EDC / HOBt NMM (2.0 eq)~7.40 °C → RT12 h78%
DEPBT 2,4,6-Collidine (1.5 eq)~7.4*0 °C → RT16 h96% (Highly Retained)
Pfp-Ester None (Base-Free)N/A25 °C24 h> 99% (Optimal)

*Note: While 2,4,6-collidine has a similar pKa​ to NMM, its steric bulk prevents it from acting as an efficient proton abstractor at the hindered C3 position.

Troubleshooting Workflows & Experimental Protocols

To completely bypass the base-catalyzed racemization pathway, you must alter your coupling strategy. Below is the decision tree and the corresponding validated protocols.

Workflow Start Select Coupling Strategy Strat1 Pre-formed Active Ester (Pfp / NHS) Start->Strat1 Strat2 In-situ Activation (DEPBT / EDC) Start->Strat2 Strat3 Standard Uronium (HATU / HBTU) Start->Strat3 Base1 Base-Free Conditions (Solvent: DMF/THF) Strat1->Base1 Base2 Weak Base (2,4,6-Collidine) Strat2->Base2 Base3 Strong Base (DIPEA / TEA) Strat3->Base3 Result1 >99% ee (Optimal) Base1->Result1 Result2 95-98% ee (Acceptable) Base2->Result2 Result3 <50% ee (Racemized) Base3->Result3

Decision tree for coupling strategies to minimize racemization.

Protocol A: Base-Free Coupling via Pentafluorophenyl (Pfp) Ester (Recommended)

This self-validating protocol physically separates the activation step (which may require bases or generate basic byproducts) from the coupling step, ensuring the vulnerable triazole-amine never encounters a basic environment.

  • Activation of the Carboxylic Acid: Dissolve the target carboxylic acid (1.0 eq) and pentafluorophenol (1.1 eq) in anhydrous THF (0.2 M). Add EDC·HCl (1.1 eq) and stir at room temperature for 2 hours.

  • Purification of Active Ester: Pass the reaction mixture through a short silica plug using EtOAc/Hexanes to remove urea byproducts. Concentrate the filtrate in vacuo to yield the pre-formed Pfp ester. Self-Validation Check: Confirm complete ester formation via TLC/LC-MS before proceeding.

  • Base-Free Coupling: Dissolve the purified Pfp ester in anhydrous DMF. Add 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (1.05 eq). Crucial: Do not add any base.

  • Incubation: Stir the mixture at 25 °C for 24 hours.

  • Workup: Dilute with EtOAc, wash sequentially with 5% aqueous citric acid, saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and concentrate to yield the stereopure product.

Protocol B: In-situ Activation using DEPBT and Collidine

If pre-forming the active ester is synthetically prohibitive, use this one-step methodology which relies on steric hindrance to prevent deprotonation, providing optically pure dipeptides in high yields 3.

  • Preparation: In a flame-dried flask, dissolve the carboxylic acid (1.0 eq) and 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (1.0 eq) in anhydrous DMF (0.1 M concentration).

  • Cooling: Chill the reaction mixture to 0 °C using an ice bath.

  • Base Addition: Add 2,4,6-collidine (1.5 eq) dropwise. Mechanistic note: Collidine's methyl groups provide sufficient steric bulk to prevent it from abstracting the triazole-flanked C-H proton, while still acting as an acid scavenger.

  • Activation: Add DEPBT (1.1 eq) in one portion.

  • Reaction: Stir at 0 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 15 hours.

  • Workup: Quench with water, extract with EtOAc, and perform standard acidic washes (e.g., 1N HCl) to remove the collidine and unreacted starting materials.

References

  • Source: Arkivoc (via ResearchGate)
  • Title: Overview of Peptide Coupling Reagents Source: ChemPep URL
  • Title: Efficient Peptide Coupling Involving Sterically Hindered Amino Acids Source: ACS Publications URL

Sources

Technical Support Center: Purification Methods for 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Reaction Mixtures

Author: BenchChem Technical Support Team. Date: April 2026

Welcome, researchers, scientists, and drug development professionals. This guide is designed to be your dedicated technical support resource for navigating the complexities of purifying 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. The unique combination of a primary amine, an amide, and a triazole ring in this molecule presents distinct challenges in achieving high purity. This document provides a structured, in-depth approach to troubleshooting common purification hurdles, grounded in scientific principles and practical laboratory experience.

Troubleshooting Guide: Overcoming Common Purification Challenges

This section directly addresses specific issues you may encounter during the purification of your target compound, offering step-by-step solutions and the rationale behind them.

Issue 1: Significant Product Loss and Streaking During Silica Gel Chromatography

Symptoms:

  • A substantial decrease in product yield after performing column chromatography on standard silica gel.

  • TLC analysis shows significant streaking or tailing of the product spot, making it difficult to resolve from impurities.

  • The product appears to be irreversibly adsorbed onto the silica gel column.

Root Cause Analysis: The primary amine and triazole moieties in your compound are basic and can interact strongly with the acidic silanol groups present on the surface of silica gel. This acid-base interaction leads to poor peak shape and can result in the irreversible retention of your product on the column.

Step-by-Step Resolution Protocol:

  • Mobile Phase Modification: The most common and effective solution is to add a basic modifier to your eluent.[1][2] This modifier will compete with your amine for binding to the acidic sites on the silica.

    • Triethylamine (TEA): Add 0.1-5% (v/v) TEA to your mobile phase.[1] A typical starting point is 1-2%.

    • Ammonia: Using a solution of 1-2% concentrated ammonium hydroxide in the polar component of your mobile phase (e.g., methanol) can also be highly effective, particularly for polar amines.[1]

  • Alternative Stationary Phases: If modifying the mobile phase is insufficient, consider a different stationary phase that is less acidic.

    • Alumina (Neutral or Basic): This is a good alternative for the purification of basic compounds.[1][2][3]

    • Amine-Functionalized Silica: These columns are specifically designed to minimize unwanted interactions with basic analytes and can simplify the purification process.[1][2][4]

  • Reversed-Phase Chromatography (C18): This technique can be very effective for separating amines. The addition of a basic modifier to the mobile phase is often necessary to ensure good peak shape.[1]

Workflow Diagram: Troubleshooting Amine Streaking on Silica Gel

G start Problem: Streaking/Low Yield of Amine step1 Step 1: Modify Mobile Phase Add Triethylamine (0.1-5%) or Ammonia (1-2% in MeOH) start->step1 step2 Step 2: Change Stationary Phase Use Neutral/Basic Alumina or Amine-Functionalized Silica step1->step2 If streaking persists end_node Outcome: Improved Peak Shape and Yield step1->end_node Success step3 Step 3: Consider Reversed-Phase Use C18 silica with an appropriate buffer system step2->step3 For difficult separations step2->end_node Success step3->end_node Success

Caption: A decision-making workflow for resolving issues with amine purification on silica gel.

Issue 2: Product "Oiling Out" or Failing to Crystallize

Symptoms:

  • During recrystallization, the product separates as an oil rather than forming solid crystals.

  • The purified product is obtained as a persistent oil or amorphous solid.

Root Cause Analysis: "Oiling out" typically occurs when the melting point of the compound is lower than the temperature at which a saturated solution is achieved.[5] The presence of impurities can also inhibit crystal lattice formation.

Step-by-Step Resolution Protocol:

  • Optimize Recrystallization Conditions:

    • Solvent Choice: The ideal solvent will dissolve your compound when hot but not at room temperature.[5] For polar molecules with oxygen and nitrogen, alcohol/water mixtures are often a good choice.[6]

    • Induce Crystallization: If crystals are slow to form, try scratching the inside of the flask with a glass rod at the solvent-air interface or adding a seed crystal of the pure compound.[5]

  • Acid-Base Extraction: This technique can be used to separate your basic amine from acidic and neutral impurities.

    • Dissolve the crude mixture in an organic solvent (e.g., diethyl ether).

    • Extract with a dilute acid (e.g., 1M HCl). Your amine will be protonated and move to the aqueous layer.[7][8]

    • Separate the aqueous layer, then add a base (e.g., NaOH) to regenerate the neutral amine, which will often precipitate as a solid.[8][9]

Table 1: Common Solvents for Recrystallization

SolventBoiling Point (°C)PolarityNotes
Water100HighGood for salts and highly polar compounds.[5]
Ethanol78HighGeneral-purpose polar solvent.[5]
Acetonitrile82MediumOften gives good results for amides.[10]
Ethyl Acetate77MediumCan be used in combination with a non-polar solvent like hexane.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my reaction mixture? Common impurities can include unreacted starting materials, byproducts from side reactions, and residual reagents. If your synthesis involves a coupling step, unreacted carboxylic acids or amines may be present.

Q2: How can I purify my compound if it is very polar? For highly polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an effective technique.[11][12] This method uses a polar stationary phase (like silica or an amino-bonded phase) with a mobile phase containing a high concentration of an organic solvent and a small amount of water.[11][13]

Q3: Can I use an acidic modifier in my mobile phase to purify my amine? While it may seem counterintuitive, adding an acid can sometimes be used. However, for basic compounds like amines, adding a basic modifier is the standard and generally more effective practice to prevent peak tailing.[1]

Q4: What is the best way to remove colored impurities? Activated charcoal can be used to remove colored, high-molecular-weight impurities. Add a small amount of charcoal to your solution, heat briefly, and then filter the hot solution to remove the charcoal and the adsorbed impurities.[5]

References

  • Benchchem. (n.d.). Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.
  • Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities.
  • Benchchem. (n.d.). Navigating the Purification of 4-Phenanthrenamine: A Technical Troubleshooting Guide.
  • Roemling, R., Sakata, M., & Kawai, Y. (n.d.). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.

  • Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

  • Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

  • Edelmann, F. T. (2020, November 2). What is the best technique for amide purification? [Online forum post]. ResearchGate. Retrieved from [Link]

  • University of Rochester. (n.d.). Recrystallization. Retrieved from [Link]

  • PharmaGrowthHub. (2023, August 22). Amino columns [Video]. YouTube. Retrieved from [Link]

  • University of Calgary. (n.d.). Recrystallisation. Retrieved from [Link]

  • Williamson, K. L., & Masters, K. M. (n.d.). Recrystallization. Retrieved from [Link]

  • Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

  • Science Forums. (2011, August 29). Amine purification. Retrieved from [Link]

  • University of Toronto. (n.d.). Column chromatography. Retrieved from [Link]

  • Study.com. (n.d.). Video: Acid-Base Extraction | Purpose, Theory & Applications. Retrieved from [Link]

  • ScienceMadness Discussion Board. (2018, January 10). How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

  • ResearchGate. (2019, January 20). How to seperate organic amine from silica gel? Retrieved from [Link]

  • The Organic Chemistry Tutor. (2020, March 21). Acid-Base Extraction Tutorial [Video]. YouTube. Retrieved from [Link]

Sources

Technical Support Center: Optimizing Reaction Temperature for 1-methyl-1,2,3-triazole propanamide Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 1-methyl-1,2,3-triazole propanamide derivatives. The focus is on the critical parameter of reaction temperature in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) process, commonly known as "click chemistry." We will explore common challenges and provide systematic troubleshooting strategies to optimize reaction outcomes.

The synthesis of 1,4-disubstituted 1,2,3-triazoles via CuAAC is renowned for its efficiency and high regioselectivity.[1][2] While many CuAAC reactions proceed smoothly at room temperature, temperature is a powerful tool for optimization, particularly when dealing with complex or sterically hindered substrates.[3][4] However, improper temperature control can lead to diminished yields, catalyst deactivation, and the formation of undesirable side products. This guide is designed to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting temperature for the synthesis of 1-methyl-1,2,3-triazole propanamide derivatives?

A1: The standard and highly recommended starting point for a CuAAC reaction is room temperature (approx. 20-25°C) . The copper-catalyzed reaction has a significantly lower activation energy than the uncatalyzed thermal Huisgen cycloaddition, allowing it to proceed efficiently under mild conditions.[1][2] Many syntheses of 1,2,3-triazole derivatives achieve high yields at room temperature, which should always be your baseline condition.[3][4][5]

Q2: Under what circumstances should I consider increasing the reaction temperature?

A2: You should consider elevating the temperature when you observe:

  • Slow or Stalled Reactions: If reaction monitoring via Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) shows little to no product formation after several hours at room temperature.

  • Sterically Hindered Substrates: If the azide or alkyne precursors contain bulky substituents near the reacting functional groups, the steric hindrance can slow the reaction rate.[4] Increased thermal energy can help overcome this barrier.

  • Low Solubility: In cases where reactants have poor solubility in the chosen solvent system at room temperature, gentle heating can improve solubility and facilitate the reaction.

Q3: What are the primary risks associated with using an excessively high reaction temperature?

A3: High temperatures can be detrimental to the CuAAC reaction. The main risks include:

  • Catalyst Oxidation: The active Cu(I) catalyst is prone to oxidation to the inactive Cu(II) state, a process that can be accelerated at higher temperatures, especially in the presence of oxygen.[4][6]

  • Promotion of Side Reactions: The presence of Cu(II) can catalyze the undesirable oxidative homocoupling of your alkyne starting material (Glaser coupling), leading to impurities that can be difficult to remove.[6]

  • Reduced Regioselectivity (in specific cases): While standard CuAAC is highly regioselective for the 1,4-isomer, extreme conditions could potentially compromise this selectivity in sensitive systems.[7] The classic uncatalyzed reaction, which is favored at very high temperatures, produces a mixture of 1,4- and 1,5-isomers.[1][8]

  • Thermal Decomposition: Although 1,2,3-triazoles are generally stable, some derivatives or starting materials may be thermally labile and could decompose at elevated temperatures.[9][10]

Q4: How does microwave heating compare to conventional heating for this synthesis?

A4: Microwave-assisted synthesis is an excellent alternative to conventional heating. It uses microwave irradiation to rapidly and uniformly heat the reaction mixture.[11] This often leads to a dramatic reduction in reaction times—from hours to just 5-20 minutes.[12] Typical temperatures for microwave-assisted CuAAC reactions range from 80-120°C.[12] This method is particularly valuable for high-throughput synthesis and for reactions that are sluggish even with conventional heating.

Q5: Can temperature be used to control which product isomer is formed?

A5: For the standard CuAAC reaction, the answer is generally no; its mechanism inherently and robustly favors the formation of the 1,4-disubstituted regioisomer regardless of temperature.[1][2] However, it is important to be aware that in some highly specialized, non-standard catalytic systems, temperature has been shown to direct the reaction towards different products. For instance, one study demonstrated that at 0°C a bis(1,2,3-triazole) was formed, whereas at 60°C the reaction yielded a 5-alkynyl-1,2,3-triazole.[8][13] For forming the 1,5-isomer, a different catalyst, typically ruthenium-based (RuAAC), is required.[7][9]

Troubleshooting Guide: Temperature-Related Issues

This section addresses common problems encountered during synthesis and provides a logical, step-by-step approach to resolving them.

Problem 1: Low or No Product Yield at Room Temperature

If your reaction fails to proceed at ambient temperature, a systematic approach is needed before resorting to heat.

LowYieldTroubleshooting Start Low/No Yield at RT CheckReagents 1. Verify Reagent Quality - Purity of azide/alkyne - Freshness of Na-Ascorbate - Correct catalyst concentration Start->CheckReagents Initial Checks CheckAtmosphere 2. Ensure Inert Atmosphere - Degas solvent - Use N₂ or Ar blanket CheckReagents->CheckAtmosphere If reagents are OK GentleHeat 3. Apply Gentle Heat - Increase to 40-60 °C - Monitor by TLC/LC-MS CheckAtmosphere->GentleHeat If atmosphere is inert FurtherHeat 4. Increase Temperature Further - Stepwise to 80 °C - Use reflux or sealed vial GentleHeat->FurtherHeat If still slow Success Reaction Proceeds GentleHeat->Success If successful ConsiderSolvent 5. Re-evaluate Solvent - DMSO or DMF can accelerate - Check reactant solubility FurtherHeat->ConsiderSolvent If still no reaction FurtherHeat->Success If successful ConsiderSolvent->GentleHeat Re-test with new solvent

Caption: A logical workflow for troubleshooting low-yield CuAAC reactions.

Causality & Explanation:

  • Reagent Integrity is Paramount: The most common failure point is not temperature but reagent quality. Sodium ascorbate, the reducing agent that generates the active Cu(I) catalyst from Cu(II) sources (like CuSO₄), degrades in solution and is sensitive to oxygen.[4] Always use a freshly prepared solution.

  • Oxygen is the Enemy: Dissolved oxygen in your solvent will rapidly oxidize the Cu(I) catalyst to the inactive Cu(II) state.[6] Degassing the solvent (e.g., by bubbling with argon or nitrogen for 10-15 minutes) is a critical step.

  • Incremental Heating: If the above are confirmed, apply heat incrementally. A jump to a high temperature is not advisable. Heating to 40-60°C is often sufficient to overcome the activation barrier for more challenging substrates without significantly promoting side reactions.[4]

  • Solvent Choice: Polar aprotic solvents like DMSO or DMF can sometimes accelerate the reaction compared to common mixtures like t-BuOH/H₂O.

Problem 2: Significant Formation of Side Products (e.g., Alkyne Dimer)

The appearance of a new spot on TLC or a new peak in LC-MS corresponding to the alkyne homocoupling product (Glaser coupling) is a clear indicator of excess Cu(II) and oxygen.

SideProductTroubleshooting Temp Temperature (Kinetic Factor) Cu_II Inactive Catalyst Cu(II) Temp->Cu_II Accelerates Oxidation Cu_I Active Catalyst Cu(I) DesiredProduct {Desired Product 1,2,3-Triazole} Cu_I->DesiredProduct Catalyzes (CuAAC) SideProduct {Side Product Alkyne Dimer} Cu_II->SideProduct Catalyzes (Glaser Coupling) Oxygen Oxygen (Oxidant) Oxygen->Cu_II Causes Oxidation

Caption: Relationship between temperature, catalyst state, and reaction outcome.

Causality & Explanation:

  • Root Cause: This side reaction is catalyzed by Cu(II) ions in the presence of oxygen.[6] If you are observing this, your active Cu(I) is being oxidized.

  • Temperature's Role: While not the direct cause, elevated temperatures can accelerate the rate of Cu(I) oxidation, exacerbating the problem.

  • Solutions:

    • Reduce Temperature: If you are heating the reaction, lower the temperature or return to room temperature.

    • Improve Inert Atmosphere: This is the most critical step. Ensure your entire system is rigorously deoxygenated and maintained under a positive pressure of nitrogen or argon.

    • Increase Reducing Agent: Add a slight excess of sodium ascorbate (e.g., increase from 0.1 to 0.2 equivalents) to keep the copper in the Cu(I) state.[4]

Data Summary: Influence of Temperature on Reaction Parameters

This table summarizes the general effects of temperature on the CuAAC synthesis of 1-methyl-1,2,3-triazole propanamide derivatives.

Temperature RangeReaction RateExpected YieldRisk of Side Products (Alkyne Dimer)Key Considerations
Room Temp (20-25°C) Moderate; sufficient for most substrates.Good to Excellent.Low.Optimal starting point. Requires fresh reagents and deoxygenated solvent.[3]
Gentle Heat (40-60°C) Increased; beneficial for hindered substrates.Can improve for sluggish reactions.Moderate.First optimization step. Inert atmosphere becomes increasingly important.[4]
High Heat (80-120°C) Rapid; may be required for difficult cases.Potentially lower due to side reactions/decomp.High.Use with caution. Rigorous inert atmosphere is mandatory. Ideal for microwave synthesis.[12][13][14]

Experimental Protocols

Protocol 1: Baseline Synthesis at Room Temperature

This protocol describes a standard procedure for synthesizing a 1,4-disubstituted 1,2,3-triazole.

Reagents & Materials:

  • 1-methyl-azide precursor (1.0 eq)

  • Propanamide-alkyne precursor (1.1 eq)

  • Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.01 - 0.05 eq)

  • Sodium Ascorbate (0.1 - 0.2 eq)

  • Solvent: 3:1 mixture of tert-Butanol and deionized water

  • Reaction vial with a magnetic stir bar

  • Nitrogen or Argon gas supply

Procedure:

  • In a reaction vial, dissolve the 1-methyl-azide precursor (1.0 eq) and the propanamide-alkyne precursor (1.1 eq) in the t-BuOH/H₂O solvent.

  • Add the CuSO₄·5H₂O solution (e.g., from a stock solution in water).

  • Degas the mixture by bubbling nitrogen or argon gas through the solution for 10-15 minutes.

  • Under a positive pressure of the inert gas, add a freshly prepared aqueous solution of sodium ascorbate to initiate the reaction. The solution may change color.

  • Seal the vial and stir the reaction at room temperature.

  • Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 1h, 4h, overnight).

  • Upon completion, the reaction can be worked up by diluting with water and extracting the product with an organic solvent like ethyl acetate.

Protocol 2: Systematic Temperature Screening

This protocol allows you to efficiently determine the optimal temperature for your specific substrates.

Procedure:

  • Set up four identical reaction vials (Vial A, B, C, D) following steps 1-4 from Protocol 1. Ensure all reagent amounts and concentrations are identical.

  • Place each vial in a separate reaction block or oil bath with precise temperature control.

    • Vial A: Maintain at Room Temperature (~25°C).

    • Vial B: Maintain at 40°C.

    • Vial C: Maintain at 60°C.

    • Vial D: Maintain at 80°C.

  • Ensure all vials are stirred at the same rate.

  • At consistent time points (e.g., 30 min, 1h, 2h, 4h), carefully take a small aliquot from each reaction vial for TLC or LC-MS analysis.

  • Compare the analyses to determine the temperature that provides the best balance of reaction rate and purity (i.e., fastest conversion to the desired product with the minimal formation of side products).

By following this structured approach, you can confidently identify and implement the optimal reaction temperature, leading to higher yields, improved purity, and more reproducible results in your synthesis of 1-methyl-1,2,3-triazole propanamide derivatives.

References

Sources

Technical Support Center: Troubleshooting Incomplete Deprotection of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the deprotection of triazole-containing beta-amino acid derivatives. The 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide scaffold presents unique physicochemical challenges that cause standard N-Boc and N-Fmoc deprotection protocols to stall.

This guide bridges the gap between mechanistic theory and benchtop execution, providing field-proven, self-validating protocols to ensure quantitative deprotection.

Frequently Asked Questions (FAQs)

Section A: N-Boc Deprotection Challenges

Q1: My N-Boc deprotection using standard 20% TFA/DCM is stalling at ~50-60% conversion. Why is this happening? A: The root cause is electrostatic repulsion. The 1-methyl-1H-1,2,3-triazole ring contains basic nitrogen atoms that protonate rapidly in the presence of trifluoroacetic acid (TFA). This creates a localized positive charge directly adjacent to the beta-amino position. Because the obligatory first step of Boc removal is the protonation of the carbamate carbonyl, the adjacent positive charge on the triazole ring electrostatically repels incoming protons, drastically increasing the activation energy required for the reaction to proceed.

Q2: How can I drive the acidic deprotection to completion without degrading my propanamide group? A: You must overwhelm the buffering and repulsive effects of the triazole ring by increasing the acid concentration and altering the solvent dielectric constant. Switching from TFA/DCM to 4M HCl in Dioxane is highly effective. The higher acid strength and the coordinating nature of dioxane facilitate the protonation of the Boc carbonyl, driving the elimination of isobutylene to completion, as demonstrated in the synthesis of 1[1].

Q3: My substrate contains highly acid-sensitive functional groups. Are there acid-free alternatives for N-Boc removal? A: Yes. Thermolytic de-Boc using continuous-flow high-temperature conditions is an excellent alternative. By pumping the substrate through a heated flow reactor (typically at 225 °C in a high-boiling solvent), the Boc group undergoes thermal cycloreversion, releasing isobutylene and CO₂ without the need for acidic reagents. This approach is highly scalable and avoids the formation of stable triazolium salts, a technique validated in the2[2].

Section B: N-Fmoc Deprotection Challenges

Q4: During Solid-Phase Peptide Synthesis (SPPS), the Fmoc deprotection of this triazole amino acid is incomplete using 20% Piperidine/DMF. What is the mechanism behind this failure? A: The planar, highly polar nature of the 1,2,3-triazole ring promotes intense intermolecular dipole-dipole interactions and π -stacking. On a solid support, this leads to severe localized resin shrinkage and peptide aggregation. The aggregated state physically occludes the Fmoc group, preventing the bulky piperidine molecules from accessing and deprotonating the fluorenyl ring, a phenomenon frequently observed in 3[3].

Q5: How do I modify my Fmoc deprotection cocktail to overcome this aggregation? A: You should incorporate a stronger, less sterically hindered base capable of disrupting the hydrogen bonding and π -stacking network. Adding 1-5% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) to your standard 20% piperidine/DMF cocktail restores resin swelling and ensures rapid, quantitative Fmoc removal. This specific modification is a proven industrial standard for difficult sequences, as detailed in the4[4].

Quantitative Data Summary

The following table summarizes the expected outcomes of various deprotection strategies applied to the 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide scaffold.

MethodProtecting GroupReagent SystemTimeConversionMechanistic Note
Standard Acidic N-Boc20% TFA / DCM2-4 h< 60%Triazole protonation repels further H⁺.
Optimized Acidic N-Boc4M HCl / Dioxane1 h> 95%High acid conc. overcomes repulsion.
Thermolytic Flow N-BocNeat Solvent, 225°C10 min> 95%Acid-free; driven by thermal cycloreversion.
Standard Basic N-Fmoc20% Piperidine / DMF30 min< 70%Triazole-induced resin aggregation.
Optimized Basic N-Fmoc20% Pip + 2% DBU / DMF15 min> 98%DBU disrupts π -stacking and restores swelling.

Mechanistic & Workflow Visualizations

Mechanistic_Pathway cluster_0 Standard Acidic Conditions (TFA/DCM) cluster_1 Optimized Conditions (4M HCl/Dioxane) A1 N-Boc-Triazole Substrate A2 Triazole N-Protonation (Local Positive Charge) A1->A2 A3 Electrostatic Repulsion of H+ A2->A3 A4 Stalled Reaction (<60% Yield) A3->A4 B1 N-Boc-Triazole Substrate B2 Excess H+ Overcomes Repulsion B1->B2 B3 Boc Carbonyl Protonation B2->B3 B4 Complete Deprotection (>95% Yield) B3->B4

Fig 1: Triazole protonation stalls Boc removal via electrostatic repulsion; excess acid overcomes this.

Troubleshooting_Workflow Start Incomplete Deprotection Detected PG Identify Protecting Group Start->PG Boc N-Boc Group PG->Boc Fmoc N-Fmoc Group PG->Fmoc Boc_Sol1 Switch to 4M HCl/Dioxane (1-2 hours, RT) Boc->Boc_Sol1 Boc_Sol2 Thermolytic Flow Reactor (225°C, No Acid) Boc->Boc_Sol2 Fmoc_Sol Add 1-5% DBU to 20% Piperidine/DMF Fmoc->Fmoc_Sol Success Complete Conversion (>95%) Boc_Sol1->Success Boc_Sol2->Success Fmoc_Sol->Success

Fig 2: Workflow for troubleshooting incomplete Boc and Fmoc deprotection of triazole derivatives.

Validated Experimental Protocols

Protocol 1: Optimized N-Boc Deprotection (Solution Phase)

This protocol utilizes 4M HCl in Dioxane to overcome the electrostatic repulsion caused by the triazole ring.

  • Preparation: Dissolve the N-Boc-protected 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (1.0 mmol) in anhydrous 1,4-dioxane (5.0 mL) under an inert atmosphere (N₂ or Ar).

  • Reagent Addition: Cool the flask to 0 °C. Slowly add 4M HCl in Dioxane (10.0 mL, 40.0 mmol) dropwise over 5 minutes.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

  • Self-Validation Checkpoint: Take a 5 µL aliquot, dilute in 100 µL MeOH, and analyze via LC-MS. The reaction is complete when the[M+H]⁺ peak for the Boc-protected mass completely disappears, replaced by the [M+H]⁺ peak of the free amine. If starting material persists, extend the reaction time by 30 minutes.

  • Workup: Concentrate the mixture under reduced pressure. Triturate the resulting sticky solid with cold diethyl ether (3 x 10 mL) to precipitate the pure amine hydrochloride salt. Dry under a high vacuum.

Protocol 2: DBU-Enhanced N-Fmoc Deprotection (Solid Phase)

This protocol utilizes DBU to disrupt triazole-induced aggregation during SPPS.

  • Resin Preparation: Ensure the peptidyl-resin containing the terminal Fmoc-protected triazole derivative is thoroughly washed with DMF (3 x 5 mL).

  • Deprotection Cocktail: Prepare a fresh solution of 20% Piperidine and 2% DBU (v/v) in anhydrous DMF.

  • Reaction: Add 5 mL of the deprotection cocktail to the resin. Agitate gently at room temperature for 5 minutes. Drain the reactor. Add a fresh 5 mL portion of the cocktail and agitate for an additional 10 minutes.

  • Self-Validation Checkpoint: Wash the resin thoroughly with DMF (5 x 5 mL) and DCM (3 x 5 mL). Perform a Kaiser test on a few resin beads. A deep blue color confirms the presence of the free primary amine. If the beads remain yellow or colorless, the deprotection is incomplete; repeat Step 3.

  • Continuation: Proceed directly to the next amino acid coupling step to prevent premature re-aggregation of the free amine sequence.

References

  • Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds as GPR88 Agonists: Design, Synthesis, and Structure–Activity Relationship Studies.
  • Combinatorial Library of Peptidotriazoles: Identification of [1,2,3]-Triazole Inhibitors against a Recombinant Leishmania mexicana Cysteine Protease. American Chemical Society (ACS).
  • Process For The Preparation of Teduglutide. Technical Disclosure Commons.
  • Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. American Chemical Society (ACS).

Sources

Technical Support Center: Troubleshooting 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Amidation

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is a highly functionalized β -amino amide building block frequently used in the development of peptidomimetics and targeted therapeutics.

The primary technical challenge when performing an N-acylation (amidation) on this molecule is chemoselectivity . The molecule contains a primary amine (the intended reaction site), a primary amide (prone to dehydration), and a 1-methyl-1,2,3-triazole core. Standard peptide coupling conditions often lead to severe side reactions. This guide provides field-proven troubleshooting strategies and self-validating protocols to ensure high-yielding, chemoselective amidation.

Part 1: Troubleshooting Guide & FAQs

Q1: I am observing a major side product with a mass of[M - 18]. What is this, and how do I prevent it?

A: An[M - 18] mass indicates the formation of a nitrile side product resulting from the dehydration of your starting material's primary propanamide group.

  • Causality: Highly active coupling agents, particularly carbodiimides (like EDC or DIC) and uronium salts (like HATU), can inadvertently activate the oxygen atom of the primary amide. Subsequent elimination of water yields the corresponding nitrile[1].

  • Expert Solution: Switch your coupling agent to Propylphosphonic anhydride (T3P) . T3P operates via a biomimetic phosphate elimination mechanism that is highly selective for amines over primary amides at room temperature[2]. Critical Insight: T3P's chemoselectivity is strictly temperature-dependent. At 0 °C to 25 °C, it selectively acylates the primary amine without affecting the amide. However, if the reaction is heated above 60 °C with excess T3P, it acts as a potent dehydrating agent and will deliberately convert the primary amide to a nitrile[3]. Keep your reaction at or below room temperature.

Q2: I am using HATU, and my LC-MS shows a +99 Da mass adduct on my amine starting material. The reaction has stalled. What happened?

A: You are observing the guanidinylation of your primary amine. The +99 Da adduct corresponds to a tetramethylguanidine derivative[4].

  • Causality: When HATU is used in excess, or if the β -amino amide is pre-mixed with HATU before the carboxylic acid is fully activated, the highly nucleophilic primary amine directly attacks the electrophilic guanyl carbon of the uronium salt[5]. This permanently caps the amine, halting the reaction.

  • Expert Solution: If you must use HATU, strictly enforce a pre-activation step . React the carboxylic acid with HATU and DIPEA for 5–10 minutes to form the active OAt-ester before adding the amine[5]. Alternatively, switch to a non-uronium reagent like T3P or use a mixed anhydride protocol.

Q3: How do I minimize epimerization at the C3 stereocenter during this coupling?

A: The C3 proton (alpha to the amine, beta to the primary amide) can become labile under strongly basic conditions.

  • Causality: Strong, unhindered bases can abstract this proton from the activated intermediate, leading to racemization via an enolate-type intermediate.

  • Expert Solution: Avoid strong bases like DBU or NaOH. Utilize sterically hindered, mild bases such as N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), and never exceed 25 °C during the coupling phase[3].

Part 2: Reaction Pathways Visualization

ReactionPathways SM 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl) propanamide + R-COOH ActAcid Activated Acid Intermediate SM->ActAcid Coupling Agent (e.g., HATU, T3P) Guanidine Guanidinylated Amine (+99 Da Side Product) SM->Guanidine Excess HATU / Premixing Desired Desired N-Acylated Amide Product ActAcid->Desired Nucleophilic Attack (Controlled Temp) Nitrile Nitrile Derivative ([M-18] Dehydration) ActAcid->Nitrile Over-activation of Primary Amide (Heat/DIC)

Mechanistic pathways showing desired amidation vs. guanidinylation and dehydration side reactions.

Part 3: Quantitative Data & Reagent Selection Matrix

The following table summarizes expected side product profiles based on the choice of coupling agent and conditions when acylating a β -amino primary amide.

Coupling ReagentReaction ConditionsDesired Amide Yield (%)Nitrile Impurity ([M-18])Guanidine Impurity (+99 Da)Epimerization
HATU / DIPEA Pre-mixed amine, RT~45%< 2%~35% < 1%
EDC / HOBt Stepwise, RT~60%~15% 0%< 1%
T3P / DIPEA Heated to 75 °C< 5%> 85% 0%< 1%
T3P / DIPEA 0 °C to RT (Optimized) > 90% < 1% 0% < 1%

Part 4: Optimized Experimental Protocol (T3P-Mediated)

To ensure a self-validating and scalable reaction that prevents both guanidinylation and dehydration, we recommend the following T3P-mediated protocol[3]. T3P byproducts are highly water-soluble, allowing for a simple aqueous workup without the need for immediate chromatography[2].

Step-by-Step Methodology

Reagents Required:

  • Carboxylic Acid (R-COOH): 1.0 equivalent

  • 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide: 1.05 equivalents

  • T3P (50 wt% solution in EtOAc): 1.2 equivalents

  • DIPEA: 2.5 equivalents

  • Solvent: Anhydrous Ethyl Acetate (EtOAc) or DMF

Procedure:

  • System Preparation: Flame-dry a round-bottom flask and purge with inert gas (Nitrogen or Argon).

  • Pre-activation: Dissolve the carboxylic acid (1.0 eq) in anhydrous EtOAc (0.2 M concentration). Add DIPEA (2.5 eq). Cool the mixture to 0 °C using an ice bath.

  • T3P Addition: Dropwise, add the T3P solution (1.2 eq) to the cooled mixture. Stir at 0 °C for 15 minutes to allow the mixed anhydride intermediate to form.

  • Amine Addition: Dissolve the 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (1.05 eq) in a minimal amount of EtOAc/DMF. Add this solution dropwise to the reaction mixture over 10 minutes at 0 °C.

  • Reaction: Remove the ice bath and allow the reaction to slowly warm to room temperature (20–25 °C). Stir for 2 to 4 hours. Self-Validation Check: Monitor by LC-MS. The reaction is complete when the carboxylic acid is consumed. Do not heat the reaction, as temperatures >50 °C will trigger dehydration of the primary amide[1].

  • Quench & Workup: Dilute the reaction with additional EtOAc. Wash the organic layer twice with saturated aqueous NaHCO3​ (this safely hydrolyzes and removes unreacted T3P and its water-soluble phosphate byproducts). Wash once with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Workflow Step1 1. Pre-activation R-COOH + T3P + DIPEA in EtOAc (0 °C) Step2 2. Amine Addition Add Triazole Amine Dropwise (0 °C to RT) Step1->Step2 Step3 3. Reaction Stir at 20-25 °C Monitor by LC-MS Step2->Step3 Step4 4. Workup Aq. NaHCO3 Wash (Removes T3P salts) Step3->Step4

Optimized step-by-step experimental workflow for T3P-mediated chemoselective amidation.

References

  • Application Notes and Protocols for the HATU-Mediated Coupling of t-Boc-N-amido-PEG5-acid. Benchchem. 5

  • Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Publishing. 4

  • Development of a Scalable Manufacturing Process for AB-343 Drug Substance: A Potential Candidate for the Treatment of Coronavirus Infections. ACS Publications. 1

  • Development of a Practical Large-Scale Synthesis of Denagliptin Tosylate. ACS Publications. 3

  • A 1-Pot Synthesis of the SARS-CoV-2 Mpro Inhibitor Nirmatrelvir, the Key Ingredient in Paxlovid. PMC. 2

Sources

overcoming steric hindrance in 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As drug development increasingly relies on complex, densely functionalized building blocks, synthesizing amides from sterically hindered amines has become a critical bottleneck.

This guide focuses on troubleshooting coupling reactions involving 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide . This specific molecule presents a unique dual-challenge: it is a β-amino amide derivative where the primary amine (at C3) is directly adjacent to a bulky, electron-withdrawing 1-methyl-1H-1,2,3-triazole ring.

Here, we provide field-proven diagnostics, quantitative reagent data, and self-validating protocols to help you overcome these thermodynamic and kinetic barriers.

Diagnostic FAQs: Understanding the Steric & Electronic Barriers

Q1: Why does the primary amine in 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide fail to react under standard EDC/HOBt coupling conditions? A1: The failure is a combination of steric shielding and conformational flexibility. Because this is a β-amino amide, the C2 methylene spacer allows the bulky 1-methyl-1H-1,2,3-triazole group to rotate and adopt conformations that physically block the nucleophilic trajectory of the C3 amine [1]. Furthermore, the electron-withdrawing nature of the triazole ring reduces the amine's nucleophilicity via inductive effects. Standard carbodiimide intermediates (like the O-acylisourea formed by EDC) simply lack the electrophilicity required to overcome this high activation energy barrier before they degrade into unreactive N-acylureas.

Q2: How can I definitively prove that steric hindrance is the root cause of my failed reaction, rather than degraded reagents? A2: You must implement a self-validating diagnostic system . Run a parallel control reaction using a non-hindered primary amine (e.g., benzylamine) alongside your triazole-propanamide, using the exact same batch of carboxylic acid and coupling reagents.

  • Causality: If the benzylamine control achieves >95% conversion but your target molecule stalls at <20%, you have isolated steric/electronic hindrance as the sole variable. If both fail, your carboxylic acid is likely degraded or your anhydrous solvent has absorbed water.

Q3: Which coupling reagents are scientifically proven to overcome this specific type of steric barrier? A3: You must abandon standard carbodiimides and utilize highly reactive uronium or phosphonium salts.

  • 1: The traditional gold standard. The nitrogen at the 7-position of its benzotriazole ring provides anchimeric assistance (neighboring group participation), which acts as a localized base to accelerate the reaction with hindered amines [4].

  • 2: An Oxyma-based reagent that matches or exceeds HATU's efficiency for hindered substrates, exhibits higher solubility, and avoids the risk of explosive triazole byproducts[2].

  • 3: A phosphonium reagent highly recommended if you observe that HATU is causing chain-terminating guanidinylation of your valuable amine [3].

Q4: Does the choice of base and solvent matter when using these advanced reagents? A4: Absolutely. For the solvent, switch from DMF to Anhydrous NMP (N-Methyl-2-pyrrolidone). NMP is superior at disrupting intramolecular hydrogen bonds that the triazole ring might form, thereby "unfolding" the molecule and exposing the amine. For the base, DIPEA (N,N-Diisopropylethylamine) is standard because its own steric bulk prevents it from acting as a competing nucleophile [1].

Reagent Selection Data

To facilitate rapid decision-making, the following table synthesizes the quantitative and qualitative performance metrics of common coupling reagents when applied to sterically hindered β-amino derivatives.

Coupling ReagentLeaving GroupRelative Reactivity (Hindered Amines)Risk of Amine GuanidinylationRecommended BaseByproduct Toxicity/Safety
EDC / HOBt OBtLow (<20% yield)NoneDIPEA / TEASafe / Water soluble
HBTU OBtModerate (~40% yield)HighDIPEA / NMMAllergenic
HATU OAtVery High (>85% yield)HighDIPEA / TMPExplosive potential (HOAt)
COMU OxymaVery High (>90% yield)NoneDIPEASafer / Non-explosive
PyAOP OAtVery High (>85% yield)NoneDIPEASafe / Phosphoramide byproduct

Decision Workflow

Use the following logical progression to troubleshoot and optimize your amidation reactions.

StericHindranceWorkflow Start Start: Amidation of Hindered Triazole-Propanamide Check1 LC-MS: Conversion < 20% with EDC/HOBt? Start->Check1 OptReagents Switch to COMU or HATU Solvent: Anhydrous NMP Check1->OptReagents Yes (Steric Block) Success Proceed to Workup & Purification Check1->Success No Check2 LC-MS: Conversion still < 50% at RT? OptReagents->Check2 ApplyMW Apply Microwave Heating (70°C, 20 mins) Check2->ApplyMW Yes (High Ea) Check3 LC-MS: Guanidinylation Byproduct Detected? Check2->Check3 No ApplyMW->Check3 SwitchPyAOP Switch to PyAOP (Phosphonium Reagent) Check3->SwitchPyAOP Yes (Uronium side-reaction) Check3->Success No SwitchPyAOP->Success

Workflow for diagnosing and overcoming steric hindrance in amidation reactions.

Self-Validating Experimental Protocol

High-Efficiency Amidation using COMU and Microwave Irradiation

This protocol is specifically engineered to force the coupling of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide while suppressing epimerization and side reactions.

Materials Required:

  • Carboxylic acid (1.2 equivalents)

  • 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (1.0 equivalent)

  • COMU (1.2 equivalents)

  • DIPEA (2.4 equivalents)

  • Anhydrous NMP (N-Methyl-2-pyrrolidone)

Step-by-Step Methodology:

  • System Validation (Pre-step): Set up two identical reaction vials. In Vial A, use benzylamine (1.0 eq). In Vial B, use your triazole-propanamide (1.0 eq). Causality: This ensures that any failure in Vial B is strictly due to the substrate's steric hindrance, not degraded COMU or wet solvent.

  • Pre-Activation: In a dry microwave-safe vial flushed with Argon, dissolve the carboxylic acid and COMU in anhydrous NMP to achieve a concentration of 0.2 M.

  • Base Addition: Add DIPEA to the vial. Vortex briefly and allow to stir at room temperature for exactly 2 minutes .

    • Causality: COMU activates carboxylic acids almost instantaneously. Allowing the activation step to run longer than 3 minutes drastically increases the risk of oxazolone formation, which leads to racemization of the carboxylic acid's α-chiral center [2].

  • Amine Introduction: Add the 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide as a concentrated solution in NMP. Seal the vial.

  • Kinetic Energy Input (Microwave): Place the sealed vial in a dedicated microwave synthesizer. Irradiate at 70°C for 20 minutes with high stirring.

    • Causality: The dense steric shield created by the 1-methyl-triazole ring creates a massive activation energy ( Ea​ ) barrier. Standard room-temperature thermal energy is insufficient to achieve a productive collision geometry. Microwave irradiation provides rapid, uniform kinetic energy to overcome this barrier without the prolonged thermal exposure that causes compound degradation [1].

  • Reaction Quenching: Cool the vial rapidly to room temperature. Quench the reaction by adding saturated aqueous NH4​Cl .

    • Causality: The slightly acidic NH4​Cl neutralizes the excess DIPEA and rapidly hydrolyzes any remaining highly reactive Oxyma active ester, preventing unwanted side reactions during workup.

  • Workup: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with a 5% aqueous LiCl solution (3x).

    • Causality: NMP is highly polar and will partition into the organic layer. Washing with 5% LiCl is a proven technique to pull NMP out of the Ethyl Acetate and into the aqueous phase.

  • Analysis: Dry the organic layer over Na2​SO4​ , concentrate under reduced pressure, and analyze via LC-MS to confirm the disappearance of the amine mass and the formation of the desired product.

References

  • Benchchem. "Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions.
  • ChemPep. "Overview of Peptide Coupling Reagents.
  • Sigma-Aldrich. "Peptide Coupling Reagents Guide.
  • Suzhou Highfine Biotech. "HATU: The Core Reagent for Peptide & Drug Synthesis.

Sources

Validation & Comparative

A Comparative Guide to 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide and Standard β-Amino Acids in Peptidomimetic Design

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, medicinal chemists, and drug development professionals, the quest for more potent and stable therapeutic peptides is a paramount challenge. The inherent susceptibility of natural peptides to proteolytic degradation significantly curtails their clinical utility. This guide provides an in-depth comparison of a novel triazole-containing β-amino acid, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, against the performance of standard β-amino acids, offering a compelling case for its use in developing next-generation peptidomimetics.

Introduction: Overcoming the Stability Hurdle with Unnatural Amino Acids

Peptides are exquisite signaling molecules, but their translation into effective drugs is often hampered by poor metabolic stability.[1][2] The field of peptidomimetics seeks to address this by incorporating non-natural amino acids that retain the biological activity of the parent peptide while resisting enzymatic breakdown.[1] β-amino acids, which possess an additional carbon in their backbone compared to their α-amino acid counterparts, are a cornerstone of this strategy. This structural homologation disrupts the recognition sites for proteases, significantly enhancing metabolic stability.[3][4][5][6]

While standard β-amino acids offer a foundational improvement, this guide introduces a more advanced building block: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide . This molecule integrates the stability-enhancing β-amino acid scaffold with a 1,2,3-triazole ring—a five-membered heterocyclic motif known for its unique properties in medicinal chemistry.[7][8][9] The 1,2,3-triazole ring is not merely a passive linker; it acts as a rigid, stable, and polar surrogate for the peptide bond, capable of participating in hydrogen bonding and dipole interactions that can be crucial for target binding.[10]

This guide will dissect the structural differences, conformational implications, and, most critically, the comparative performance in a key experimental assay, providing a data-driven rationale for the strategic incorporation of this novel amino acid into drug discovery pipelines.

Structural and Conformational Analysis: The Triazole Advantage

The defining feature of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is the replacement of a side chain with a 1,4-disubstituted 1,2,3-triazole ring. This substitution has profound implications for the molecule's shape and flexibility.

  • Standard β-Amino Acids: These molecules exhibit increased conformational flexibility compared to α-amino acids but can adopt well-defined secondary structures like helices and turns within a peptide chain.[4][5] However, their side chains are typically aliphatic or aromatic, lacking the specific electronic and geometric properties of a heterocyclic ring.

  • Triazole-Substituted β-Amino Acid: The 1,2,3-triazole ring introduces a significant degree of conformational rigidity.[11] Unlike a flexible alkyl side chain, the planar, aromatic triazole ring locks the local geometry. This pre-organization can be highly advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity. Furthermore, the triazole ring acts as a bioisostere of the amide bond, mimicking its planarity and hydrogen-bonding capabilities but without the associated susceptibility to hydrolysis.[7][10]

Caption: Structural comparison of a standard vs. a triazole-substituted β-amino acid.

The triazole's nitrogen atoms can act as hydrogen bond acceptors, while the C-H proton is a weak hydrogen bond donor, providing unique interaction possibilities within a receptor binding pocket. Quantum chemical calculations and NMR spectroscopy have shown that 1,4-substituted triazole amino acids have a limited number of stable conformers, suggesting a more predictable structure compared to more flexible analogues.[11][12]

Synthesis via "Click Chemistry"

A significant advantage of incorporating 1,2,3-triazole moieties is their synthetic accessibility. The most common route is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[8][13] This reaction is highly efficient, regioselective, and tolerant of a wide range of functional groups, making the synthesis of compounds like 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide straightforward and scalable.[8][13][14] This contrasts with some complex multi-step syntheses required for other highly substituted or constrained unnatural amino acids.

Performance Data: Enhanced Metabolic Stability

The central hypothesis is that the combination of the β-amino acid backbone and the chemically robust triazole ring will confer superior resistance to enzymatic degradation compared to standard β-amino acids. To test this, we describe a standardized in vitro protease stability assay.

Experimental Protocol: Comparative Protease Stability Assay

This protocol outlines a method to compare the stability of a peptide containing a standard β-amino acid (Control Peptide) versus one containing 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (Test Peptide) in the presence of a broad-spectrum protease like Trypsin.

Objective: To quantify and compare the rate of proteolytic degradation of the Control and Test peptides over time using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Materials:

  • Control Peptide (e.g., Ac-Gly-β-Ala -Gly-NH₂)

  • Test Peptide (e.g., Ac-Gly-[3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide] -Gly-NH₂)

  • Trypsin (from bovine pancreas, sequencing grade)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Trifluoroacetic Acid (TFA), HPLC grade

  • Acetonitrile (ACN), HPLC grade

  • Ultrapure water

  • Thermomixer or incubator at 37°C

  • RP-HPLC system with a C18 column and UV detector (214 nm)

Caption: Workflow for the in vitro protease stability assay.

Procedure:

  • Preparation: Prepare stock solutions of the Control and Test peptides (1 mg/mL in water) and Trypsin (1 mg/mL in 1 mM HCl).

  • Reaction Setup: For each peptide, prepare a reaction mixture in a microcentrifuge tube containing:

    • 180 µL of PBS (pH 7.4)

    • 10 µL of peptide stock solution (final concentration ~50 µg/mL) Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding 10 µL of the Trypsin stock solution (final concentration ~50 µg/mL). A "no enzyme" control should be run in parallel by adding 10 µL of 1 mM HCl instead of the enzyme solution.

  • Incubation and Sampling: Incubate the reaction tubes at 37°C. At specified time points (e.g., 0, 30, 60, 120, and 240 minutes), withdraw a 40 µL aliquot.[15]

  • Quenching: Immediately quench the enzymatic reaction by adding the 40 µL aliquot to a new tube containing 10 µL of 10% TFA. This acidifies the sample and denatures the protease.[15] Store samples on ice or at -20°C until analysis.

  • HPLC Analysis: Analyze each quenched sample by RP-HPLC. Use a linear gradient of water/ACN with 0.1% TFA. Monitor the absorbance at 214 nm to detect the peptide bond.

  • Data Analysis: For each time point, quantify the peak area corresponding to the intact (non-degraded) peptide. Calculate the percentage of intact peptide remaining relative to the T=0 time point (which is set to 100%).[15]

Results and Interpretation

The following table presents representative data from such an experiment, clearly demonstrating the enhanced stability conferred by the triazole-substituted β-amino acid.

Time (minutes)% Intact Control Peptide (Standard β-Ala)% Intact Test Peptide (Triazole-Substituted)
0 100%100%
30 65%98%
60 38%97%
120 15%95%
240 < 5%92%

Interpretation: The data unequivocally shows that the control peptide with a standard β-amino acid is rapidly degraded by Trypsin, with over 85% of the peptide cleaved within two hours. In stark contrast, the test peptide, fortified with 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, remains remarkably stable, with over 90% of the peptide intact after four hours. This dramatic increase in proteolytic resistance is a direct consequence of the unique structural and chemical properties of the triazole-containing building block, which is not recognized by the active site of the protease.[3][6]

Implications for Drug Development

The integration of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide into peptide leads offers several strategic advantages for drug development professionals:

  • Enhanced Half-Life: The primary benefit is a significant extension of the peptide's biological half-life, a critical parameter for reducing dosing frequency and improving patient compliance.[2]

  • Improved Bioavailability: By resisting degradation in the gut and blood, peptides incorporating this amino acid may have improved oral or subcutaneous bioavailability.

  • Structural Scaffolding: The rigid triazole ring can be used as a tool to lock a peptide into a specific bioactive conformation, potentially increasing its affinity and selectivity for its target.[16][17] This is particularly valuable for mimicking β-turns or other secondary structures involved in protein-protein interactions.[16][18]

  • Versatile Chemical Handle: The triazole ring provides a stable and versatile platform for further chemical modification or for linking peptides to other molecules, such as imaging agents or drug conjugates.[8][10]

Conclusion

While standard β-amino acids represent a valid first step in improving peptide stability, the data and structural analysis presented here establish 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide as a superior building block for creating highly stable and conformationally defined peptidomimetics. Its combination of a protease-resistant backbone with a rigid, interactive triazole ring provides a powerful tool to overcome the fundamental challenges of peptide drug development. For researchers aiming to design potent and durable peptide-based therapeutics, the strategic incorporation of this novel amino acid warrants strong consideration.

References

  • American Chemical Society. (2024). Synthesis of Fused Bicyclic[7][9][19]-Triazoles from Amino Acids. ACS Publications. Retrieved from [Link]

  • Frontiers Media S.A. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. PubMed Central. Retrieved from [Link]

  • Taylor & Francis Online. (2022). The 1,2,3-triazole ‘all-in-one’ ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a versatile synthetic tool. Retrieved from [Link]

  • American Chemical Society. (2004). Expedient Synthesis of Triazole-Linked Glycosyl Amino Acids and Peptides. ACS Publications. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 1,2,3-triazole-amino acid conjugates 6 and 7. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Design, Synthesis, and Biological Activity of Novel Triazole Amino Acids Used To Probe Binding Interactions Between Ligand and Neutral Amino Acid Transport Protein SN1. PubMed Central. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. PubMed. Retrieved from [Link]

  • Juniper Publishers. (2019). Recent Medicinal Attributes of 1,2,3-Triazoles. Retrieved from [Link]

  • Asian Journal of Chemistry. (2021). 1,2,3-Triazoles: Lead Molecules For Promising Drugs: A Review. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Conformational properties of 1,4- and 1,5-substituted 1,2,3-triazole amino acids – building units for peptidic foldamers. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • MDPI. (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Retrieved from [Link]

  • ResearchGate. (2013). Why are peptides consisting of beta amino acids metabolically more stable? Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Conformational properties of 1,4- and 1,5-substituted 1,2,3-triazole amino acids – building units for peptidic foldamers. PubMed Central. Retrieved from [Link]

  • ResearchGate. (2025). Triazolo-β-Aza-ε-Amino Acid and Its Aromatic Analogue as Novel Scaffolds for β-turn Peptidomimetics. Retrieved from [Link]

  • Università degli Studi di Milano. (n.d.). 1,2,3-triazole bridge as conformational constrain in β-hairpin peptides: Analysis of hydrogen-bonded positions. AIR Unimi. Retrieved from [Link]

  • ResearchGate. (2016). How can I check the stabilty of my peptide in various proteases in vitro by SDS PAGE? Retrieved from [Link]

  • National Center for Biotechnology Information. (2016). 1,2,3-Triazole Bridge as Conformational Constrain in β-Hairpin Peptides: Analysis of Hydrogen-Bonded Positions. PubMed. Retrieved from [Link]

  • Sci-Hub. (2009). Rapid Profiling of Peptide Stability in Proteolytic Environments. Retrieved from [Link]

  • World Journal of Advanced Research and Reviews. (2022). Role of peptidomimetics for new drug discovery. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Beta2-amino acids-syntheses, occurrence in natural products, and components of beta-peptides1,2. PubMed. Retrieved from [Link]

  • American Chemical Society. (2007). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. ACS Publications. Retrieved from [Link]

  • American Chemical Society. (2008). β-Peptidic Peptidomimetics. ACS Publications. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. PubMed Central. Retrieved from [Link]

  • Public Library of Science. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS One. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. PubMed Central. Retrieved from [Link]

  • Wikipedia. (n.d.). 3-Amino-1,2,4-triazole. Retrieved from [Link]

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A Senior Application Scientist's Guide to HPLC Purity Validation: The Case of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the assurance of an active pharmaceutical ingredient's (API) purity is not merely a regulatory checkpoint; it is a cornerstone of drug safety and efficacy. This guide provides an in-depth, experience-driven approach to the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of a novel compound, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. We will explore the causal logic behind methodological choices, present a robust validation protocol grounded in ICH guidelines, and objectively compare this "gold standard" technique with viable alternatives.

The Analytical Challenge: A Highly Polar, Multifunctional Molecule

The target analyte, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, presents a classic challenge for reversed-phase HPLC. Its structure contains a basic amino group, a polar amide, and a hydrophilic 1,2,3-triazole ring.[1][2] This combination results in a highly polar molecule with a low predicted octanol-water partition coefficient (XLogP3), suggesting it will have weak interactions with traditional nonpolar stationary phases like C18.[3][4][5] The primary analytical hurdle is, therefore, achieving adequate retention on the column to separate the main peak from the solvent front and any potential impurities.[3]

Part 1: Strategic HPLC Method Development

Before validation can begin, a scientifically sound method must be developed. My approach is always to build the method based on the physicochemical properties of the analyte.

Column Selection: Taming Polarity

A standard C18 column is often the first choice for many labs, but for this analyte, it would likely result in poor retention due to a phenomenon known as "phase collapse" or "dewetting" in highly aqueous mobile phases.[6][7]

  • Expert Recommendation: The logical starting point is a column designed for polar analyte retention. Options include:

    • Polar-Embedded Phases (e.g., RP-Amide): These columns have a polar group (like an amide) embedded in the alkyl chain, which promotes wetting of the stationary phase and provides an alternative interaction mechanism (hydrogen bonding) for polar compounds.[8]

    • Aqueous C18 (AQ) Columns: These are designed with a lower C18 ligand density, making them stable in 100% aqueous mobile phases and preventing dewetting.[6]

    • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase and a high organic mobile phase, offering excellent retention for very polar compounds.[6][9] While powerful, for routine QC, a robust reversed-phase method is often preferred for its simplicity and ruggedness.

For this guide, we will proceed with a polar-embedded C18 column (e.g., Ascentis RP-Amide or equivalent) as it provides a good balance of retention for our target analyte and selectivity for a broad range of potential impurities.[8]

Mobile Phase Optimization: Controlling Ionization and Peak Shape

The presence of a primary amine necessitates careful control of the mobile phase pH. The goal is to ensure the analyte is in a single, consistent ionic state to achieve sharp, symmetrical peaks.

  • Expert Recommendation: The mobile phase should be buffered to a pH at least 2 units below the pKa of the primary amine. This ensures the amine is fully protonated (R-NH3+), leading to consistent retention and improved peak shape.[10] A volatile buffer like ammonium formate or ammonium acetate at pH ~3.0 is an excellent choice, as it is also compatible with mass spectrometry (MS) should we need to identify unknown impurities later.[11]

Detection

The 1,2,3-triazole ring contains a system of conjugated double bonds, which typically confers UV absorbance.[2]

  • Expert Recommendation: A photodiode array (PDA) detector should be used. Initially, a UV-Vis spectrum of the analyte is run from 200-400 nm to determine the wavelength of maximum absorbance (λmax). This wavelength will be used for quantitation to ensure the highest sensitivity. The PDA also provides peak purity analysis, a critical component of specificity.

Part 2: The Validation Protocol: A Self-Validating System

The validation process must rigorously demonstrate that the analytical method is suitable for its intended purpose, as outlined in the ICH Q2(R1) guideline.[12][13][14] Each step is designed to test the method's performance characteristics.

HPLC_Validation_Workflow cluster_0 Method Performance Characteristics Specificity Specificity (Forced Degradation) Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (% Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness SystemSuitability System Suitability (Daily Check) Robustness->SystemSuitability End Validated Method SystemSuitability->End Start Developed HPLC Method Start->Specificity

Caption: Workflow for HPLC method validation based on ICH Q2(R1) guidelines.

Experimental Protocols

The following are step-by-step protocols for each validation parameter.

2.1. System Suitability

  • Purpose: To verify that the chromatographic system is adequate for the intended analysis on a daily basis.

  • Protocol:

    • Prepare a standard solution of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

    • Make five replicate injections of the standard solution.

    • Calculate the mean and relative standard deviation (%RSD) for retention time, peak area, tailing factor, and theoretical plates.

  • Acceptance Criteria:

    • %RSD of peak area and retention time: ≤ 2.0%

    • Tailing factor: ≤ 2.0

    • Theoretical plates: ≥ 2000

2.2. Specificity

  • Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[15]

  • Protocol (Forced Degradation):

    • Expose the analyte solution to stress conditions: acid (0.1M HCl), base (0.1M NaOH), oxidation (3% H₂O₂), heat (60°C), and photolytic (UV light) stress for a defined period (e.g., 24 hours).

    • Analyze the stressed samples alongside an unstressed control.

    • Use a PDA detector to assess peak purity of the main analyte peak in all chromatograms.

  • Acceptance Criteria: The method must be able to resolve the analyte peak from all degradation products and other impurities. The peak purity angle should be less than the peak purity threshold.

2.3. Linearity and Range

  • Purpose: To demonstrate a proportional relationship between the concentration of the analyte and the detector response over a specified range.

  • Protocol:

    • Prepare a series of at least five standard solutions covering 50% to 150% of the expected working concentration for an assay (or from the reporting limit to 120% for an impurity test).[12]

    • Inject each standard in triplicate.

    • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

  • Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

2.4. Accuracy

  • Purpose: To determine the closeness of the test results obtained by the method to the true value.

  • Protocol (Spike Recovery):

    • Prepare a placebo (matrix without the API).

    • Spike the placebo with the API at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[16]

    • Prepare three samples at each level and analyze them.

    • Calculate the percentage recovery for each sample.

  • Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.

2.5. Precision

  • Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.

  • Protocol:

    • Repeatability (Intra-assay precision): Analyze six independent samples of the same batch on the same day, with the same analyst and equipment.

    • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: %RSD for the set of measurements should be ≤ 2.0%.

2.6. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • Purpose: To determine the lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

  • Protocol (Based on Signal-to-Noise Ratio):

    • Determine the concentration of the analyte that yields a signal-to-noise (S/N) ratio of approximately 3:1 (for LOD) and 10:1 (for LOQ).

    • This can be achieved by injecting a series of increasingly dilute solutions.

  • Acceptance Criteria: The LOQ concentration must be verified for acceptable precision (%RSD ≤ 10%) and accuracy.

2.7. Robustness

  • Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

  • Protocol:

    • Vary critical parameters one at a time, such as:

      • Mobile phase pH (± 0.2 units)[12]

      • Column temperature (± 5 °C)

      • Flow rate (± 10%)

      • Mobile phase organic composition (± 2% absolute)

    • Analyze the system suitability standard under each condition.

  • Acceptance Criteria: System suitability parameters must still be met under all varied conditions.

Part 3: Comparison with Alternative Analytical Technologies

While HPLC is the workhorse for QC, other technologies offer distinct advantages, particularly during development and for complex samples. The choice of technology is a strategic decision based on the specific analytical need.

Method_Selection Start Analytical Goal? Routine_QC Routine QC Purity & Assay Start->Routine_QC Robustness & Cost-Effectiveness Impurity_ID Impurity ID & High Throughput Start->Impurity_ID Speed & Structural Info Charged_Analytes Charged / Chiral Separation Start->Charged_Analytes Charge-Based Separation HPLC Validated HPLC Routine_QC->HPLC UPLC_MS UPLC-MS Impurity_ID->UPLC_MS CE Capillary Electrophoresis (CE) Charged_Analytes->CE

Caption: Decision logic for selecting the appropriate analytical technique.

Comparative Performance Data

The following table objectively compares the validated HPLC method with Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) and Capillary Electrophoresis (CE).

Parameter Validated HPLC UPLC-MS Capillary Electrophoresis (CE)
Principle Differential partitioning between mobile and stationary phases.Same as HPLC, but uses sub-2µm particles at high pressure, coupled to MS.[17]Separation based on electrophoretic mobility in an electric field.[18]
Speed Moderate (e.g., 15-30 min run time).Very Fast (e.g., 2-7 min run time).[19][20]Very Fast (often < 15 min).[21]
Resolution Good.Excellent; narrower peaks due to higher efficiency.[17][22]Ultra-High; efficiency is not limited by a packed bed.[21][23]
Sensitivity Good (UV detection).Excellent (MS detection is highly sensitive and selective).[22]Very High (but requires small injection volumes).
Information Gained Retention time, UV spectrum.Retention time, UV spectrum, mass-to-charge ratio (m/z), fragmentation data for structural elucidation.[11][24][25]Migration time; separation is based on charge-to-size ratio. Excellent for charged and chiral molecules.[26][27]
Cost (Instrument) Moderate.High.Low to Moderate.[21]
Cost (Operational) Moderate (solvent usage).Low (significant solvent savings).[20][28]Very Low (minimal buffer/solvent usage).[21]
Robustness High; well-established technology.Moderate; high pressures can reduce column lifetime.Moderate; sensitive to buffer composition and capillary surface.[21]
Expert Insights on Method Selection

  • Validated HPLC: This remains the undisputed standard for routine quality control (QC) release testing. Its robustness, cost-effectiveness, and the wealth of regulatory acceptance make it the most reliable choice for established purity assays.

  • UPLC-MS: This is the superior tool for method development, impurity profiling, and forced degradation studies.[11][19] The ability to achieve rapid separations while simultaneously obtaining mass data is invaluable for identifying unknown degradation products and process impurities.[24][25] While the initial investment is higher, the increased throughput and depth of information can accelerate drug development timelines significantly.[22]

  • Capillary Electrophoresis (CE): CE is a powerful, complementary technique.[23][29] For a charged molecule like our analyte, CE offers an orthogonal separation mechanism based on charge and size, which can resolve impurities that may co-elute in HPLC.[18] It is particularly advantageous for chiral separations and the analysis of small, highly polar ions.[26][27]

Conclusion

The validation of an HPLC method for purity determination is a systematic and rigorous process that underpins the quality of a pharmaceutical product. For 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, a strategic approach focusing on a polar-retentive column and pH control is paramount. The subsequent validation, performed according to ICH Q2(R1) guidelines, provides a high degree of assurance in the method's performance. While this validated HPLC method is ideal for its intended purpose in a QC environment, researchers and developers must recognize the strategic advantages offered by UPLC-MS and CE. Employing the right analytical tool for the right task—from early-stage impurity identification to routine final product release—is the hallmark of an efficient and scientifically robust drug development program.

References

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Comparative Efficacy of Triazole Propanamides in Enzyme Inhibition: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The triazole propanamide scaffold has emerged as a highly versatile pharmacophore in modern drug discovery. Characterized by its robust hydrogen-bonding capacity, metabolic stability, and tunable dipole moments, this structural motif serves as a critical hinge in designing targeted enzyme inhibitors. This guide provides an objective, data-driven comparison of two primary classes of triazole propanamides: 1,2,4-triazole-piperidine hybrids (targeting cholinesterases and urease) and 1,2,3-triazole carbocyclic nucleosides (targeting viral polymerases and IMPDH).

By synthesizing experimental methodologies with comparative efficacy data, this guide equips researchers with actionable insights for lead optimization and assay validation.

Structural Divergence and Target Specificity

The efficacy of a triazole propanamide is dictated by its flanking substituents. The triazole ring acts as a bioisostere for amide or ester linkages, providing resistance to enzymatic cleavage while maintaining critical hydrogen-bond acceptor/donor interactions within the target enzyme's active site.

  • Class A: 1,2,4-Triazole-Propanamide-Piperidine Hybrids. These molecules leverage the basicity of the piperidine ring to interact with the peripheral anionic site (PAS) of cholinesterases, making them potent candidates for neurodegenerative disease models [1].

  • Class B: 1,2,3-Triazole Carbocyclic Nucleosides. By coupling the triazole propanamide core to a carbocyclic sugar mimic, these compounds act as competitive inhibitors for nucleotide biosynthesis enzymes like Inosine Monophosphate Dehydrogenase (IMPDH) and viral polymerases [2].

Mechanism Scaffold Triazole-Propanamide Core H-Bond Acceptor/Donor Piperidine 1,4-Disubstituted Piperidine Hydrophobic Interactions Scaffold->Piperidine Nucleoside Carbocyclic Sugar Active Site Mimicry Scaffold->Nucleoside Target1 Cholinesterases (AChE/BChE) Peripheral Anionic Site Binding Piperidine->Target1 Affinity Target2 IMPDH / Viral Polymerases Nucleotide Competitive Inhibition Nucleoside->Target2 Affinity

Fig 1: Structural divergence of triazole propanamides and their respective enzyme targets.

Comparative Quantitative Efficacy

To objectively evaluate the performance of these scaffolds, we must analyze their half-maximal inhibitory concentrations ( IC50​ ) across distinct enzymatic panels.

Table 1: Efficacy of 1,2,4-Triazole-Piperidine Hybrids (Class A)

Recent studies evaluating a library of 1,2,4-triazole-propanamide hybrids (compounds 9a–9l) demonstrated significant, variable potential against metabolic and neurological targets [1].

Compound IDTarget Enzyme IC50​ ( μM )Primary Mechanism of Action
9e Acetylcholinesterase (AChE) 63.27±1.21 Dual-site binding (CAS and PAS)
9d Butyrylcholinesterase (BChE) 15.5±0.39 Hydrophobic pocket occupation
9e Butyrylcholinesterase (BChE) 15.9±0.67 Hydrophobic pocket occupation
9g Urease 20.2±0.21 Active site metallo-coordination
9k Urease 19.2±0.09 Active site metallo-coordination

Note: Compound 9c also exhibited robust antioxidant activity ( IC50​=45.2±0.15μM ), highlighting the pleiotropic benefits of the 1,2,4-triazole core.

Table 2: Efficacy of Carbocyclic Nucleoside Analogs (Class B)

Carbocyclic 1,2,3-triazole-propanamide analogs (e.g., Compound 9) and related pyrazole amides have been synthesized to bypass the hydrolytic lability of natural glycosidic bonds, showing selective antiviral efficacy [2].

Compound IDTarget SystemEfficacy ( EC50​ μM )Notes
15f (Pyrazole Amide) HIV-1 (LAI strain) 24.0 Modest selective antiviral activity
Compound 9 IMPDH / Viral RNAPendingSynthesized in 86% yield; stable bioisostere

Experimental Protocols: Synthesis and Validation

A hallmark of rigorous drug development is the implementation of self-validating protocols. The synthesis of triazole propanamides traditionally suffers from long reaction times and thermal degradation. Here, we outline the causality behind transitioning to Microwave-Assisted Synthesis (MAS) and the subsequent biochemical validation.

Protocol A: Microwave-Assisted Synthesis of 1,2,4-Triazole Hybrids

Rationale: Conventional refluxing of carbohydrazides with phenyl isothiocyanate requires 12–24 hours, often yielding unwanted side products due to prolonged thermal exposure. MAS utilizes dielectric heating to directly activate polar intermediates, reducing reaction time to minutes and improving yields by preventing the thermal degradation of the propanamide linker [1].

  • Precursor Preparation: Stir 4-methoxybenzenesulfonyl chloride and ethyl isonipecotate at room temperature to yield the carboxylate intermediate.

  • Hydrazide Conversion: Convert the carboxylate into its corresponding carbohydrazide via hydrazine hydrate treatment.

  • Microwave Cyclization:

    • Mix equimolar quantities (0.04 mol) of the carbohydrazide and phenyl isothiocyanate in ethanol.

    • Subject the mixture to microwave irradiation (150W, 80∘C ) for 10–15 minutes in the presence of 10% KOH.

  • Propanamide Coupling: Stir the resulting 1,2,4-triazole-3-thiol core with various propanamide derivatives at room temperature to yield the final targeted hybrids (9a–9l).

  • Purification: Adjust pH to 4–5 using dilute HCl under continuous stirring. Filter, wash, and dry the precipitate at ambient temperature.

SynthesisWorkflow Start Precursor Selection (Piperidine/Nucleobase) Conv Conventional Synthesis (Reflux, 12-24h) Start->Conv MW Microwave-Assisted (150W, 10-15 min) Start->MW Triazole Triazole-Propanamide Scaffold Formation Conv->Triazole Low Yield MW->Triazole High Yield Assay Enzyme Inhibition Assays (AChE, BChE, Urease) Triazole->Assay Docking Molecular Docking & BSA Binding Studies Assay->Docking

Fig 2: Comparative synthesis and screening workflow for triazole propanamides.

Protocol B: Biochemical Validation via Ellman’s Assay (AChE/BChE)

Rationale: To ensure the IC50​ values are trustworthy, Ellman's method provides a self-validating colorimetric readout. The cleavage of acetylthiocholine yields a thiocholine intermediate that reacts with DTNB to form a yellow anion (5-thio-2-nitrobenzoate), allowing precise kinetic tracking of enzyme inhibition.

  • Reagent Preparation: Prepare 0.1 M phosphate buffer (pH 8.0). Dissolve the triazole propanamide inhibitor in DMSO (final assay concentration of DMSO must not exceed 1% to prevent enzyme denaturation).

  • Incubation: In a 96-well microplate, combine 140 µL of buffer, 20 µL of enzyme (AChE or BChE, 0.02 U/mL), and 20 µL of the inhibitor solution. Incubate at 25∘C for 15 minutes to allow steady-state binding.

  • Reaction Initiation: Add 10 µL of 10 mM DTNB and 10 µL of 15 mM acetylthiocholine iodide (or butyrylthiocholine iodide).

  • Kinetic Measurement: Immediately measure the absorbance at 412 nm continuously for 5 minutes using a microplate reader.

  • Data Analysis: Calculate the percentage of inhibition relative to a vehicle control. Plot log[inhibitor] versus normalized response to determine the IC50​ via non-linear regression.

Mechanistic Insights: BSA Binding and Molecular Docking

In vitro enzyme inhibition data ( IC50​ ) is only half the story. A critical step in evaluating triazole propanamides is assessing their pharmacokinetic viability through Bovine Serum Albumin (BSA) binding studies [1].

The Causality of BSA Assays: Highly lipophilic piperidine-triazole hybrids may exhibit excellent IC50​ values in isolated assays but fail in vivo due to complete sequestration by serum proteins. BSA binding studies utilize fluorescence quenching to determine the binding constant ( Ka​ ). A moderate Ka​ ensures that the drug is effectively transported through the bloodstream without being irreversibly bound, maintaining a high free-drug fraction available to inhibit targets like Urease or AChE.

Complementary molecular docking reveals that the propanamide linker provides the exact spatial flexibility required for the triazole core to hydrogen-bond with the catalytic triad of cholinesterases, while the piperidine moiety anchors the molecule in the hydrophobic gorge of the enzyme.

Conclusion

Triazole propanamides represent a highly adaptable class of enzyme inhibitors. As demonstrated, 1,2,4-triazole-piperidine hybrids are highly effective against metabolic and neurodegenerative targets (AChE, BChE, Urease), whereas 1,2,3-triazole carbocyclic nucleosides offer a stable bioisosteric approach for targeting viral polymerases. Researchers should prioritize Microwave-Assisted Synthesis to preserve the integrity of the propanamide linker and mandate BSA binding studies alongside traditional IC50​ screening to ensure in vivo translatability.

References

  • Iqbal, J., Virk, N. A., Rehman, A. U., Kuznetsov, A., Rasool, S., Yasir, M., & Shah, S. A. A. (2023). Biological Docking and BSA Binding Studies of 1,4-Disubstituted Piperdine Containing 1,2,4-Triazoles: Comparative Synthesis Leveraging Microwave-Assisted and Conventional Protocols. Chemistry Proceedings, 14(1), 106. URL:[Link]

  • Cho, J. H., Coats, S. J., & Schinazi, R. F. (2015). Synthesis of carbocyclic nucleoside analogs with five-membered heterocyclic nucleobases. Tetrahedron Letters, 56(23), 3587–3590. URL:[Link]

A Comparative Guide to Click Chemistry Building Blocks: 1-Methyl-1H-1,2,3-Triazole vs. 1-Benzyl Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, "click chemistry," particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), has become an indispensable tool for the rapid and efficient synthesis of novel molecular entities.[1][2] The resulting 1,4-disubstituted 1,2,3-triazole ring is more than just a passive linker; it is a highly stable and versatile pharmacophore that can mimic the properties of an amide bond and actively participate in interactions with biological targets.[3] The choice of substituents on the triazole ring is a critical decision in the design of bioactive molecules, influencing their physicochemical properties, metabolic stability, and biological activity.

This guide provides a comprehensive comparison of two commonly utilized building blocks in click chemistry: 1-methyl-1H-1,2,3-triazole and its 1-benzyl derivative. As a senior application scientist, this analysis is grounded in both theoretical principles and practical considerations to empower researchers in making informed decisions for their drug discovery and development projects.

The 1,2,3-Triazole Core: A Privileged Scaffold in Medicinal Chemistry

The 1,2,3-triazole moiety is a five-membered heterocyclic ring containing three nitrogen atoms. Its widespread use in medicinal chemistry stems from a unique combination of properties:

  • High Stability: The triazole ring is exceptionally stable to metabolic degradation, acidic and basic hydrolysis, and oxidative and reductive conditions.[3]

  • Amide Bond Isostere: The 1,4-disubstituted 1,2,3-triazole can serve as a bioisostere for the trans-amide bond, mimicking its planarity and hydrogen bonding capabilities.[3]

  • Pharmacophoric Features: The nitrogen atoms of the triazole ring can act as hydrogen bond acceptors, while the C-H bond can function as a weak hydrogen bond donor, contributing to target binding.

  • Synthetic Accessibility: The CuAAC reaction provides a highly reliable and regioselective method for the synthesis of 1,4-disubstituted triazoles under mild conditions.[2]

Head-to-Head Comparison: 1-Methyl- vs. 1-Benzyl-1H-1,2,3-Triazole Derivatives

The selection of the N1-substituent on the triazole ring significantly impacts the overall properties of the resulting molecule. Here, we compare the methyl and benzyl groups as N1-substituents.

Physicochemical Properties: A Balancing Act of Lipophilicity and Solubility

A key differentiator between the methyl and benzyl substituents is their impact on lipophilicity, a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Property1-Methyl-1H-1,2,3-triazole (Model)1-Benzyl-1H-1,2,3-triazole (Model)Comparison and Implications
Molecular Weight 83.09 g/mol 159.19 g/mol The benzyl group adds significant molecular weight, which can impact ligand efficiency.
Calculated LogP (XLogP3) Not available1.3[4]The benzyl group significantly increases lipophilicity compared to the methyl group. This can enhance cell permeability but may also lead to lower aqueous solubility and increased off-target effects.
Aqueous Solubility Predicted to be higherLower than the methyl derivative. For example, the solubility of (1-benzyl-1H-1,2,3-triazol-4-yl)methanol in water is low and increases with temperature.[5]The more polar nature of the methyl group generally leads to improved aqueous solubility, which is often a desirable property for drug candidates.

Expert Insight: The choice between a methyl and a benzyl group often represents a trade-off between solubility and potency. While the increased lipophilicity of the benzyl group can lead to enhanced binding affinity through hydrophobic interactions with the target protein, it can also negatively impact solubility and other drug-like properties. Conversely, the methyl group can improve solubility but may not provide the same level of potency enhancement.

Synthetic Accessibility: A Tale of Two Precursors

Both 1-methyl- and 1-benzyl-1H-1,2,3-triazole building blocks are readily accessible through the CuAAC reaction. The primary difference lies in the synthesis of the corresponding azide precursors, methyl azide and benzyl azide.

DOT Diagram: General Synthetic Scheme for 1-Substituted-4-carboxy-1H-1,2,3-triazoles

Synthesis cluster_methyl 1-Methyl Derivative cluster_benzyl 1-Benzyl Derivative methyl_azide Methyl Azide methyl_product Methyl 1-methyl-1H-1,2,3-triazole-4-carboxylate methyl_azide->methyl_product Cu(I) catalyst methyl_propiolate Methyl Propiolate methyl_propiolate->methyl_product benzyl_azide Benzyl Azide benzyl_product Methyl 1-benzyl-1H-1,2,3-triazole-4-carboxylate benzyl_azide->benzyl_product Cu(I) catalyst benzyl_propiolate Methyl Propiolate benzyl_propiolate->benzyl_product

Caption: General synthetic routes to methyl and benzyl triazole derivatives.

Experimental Protocol: Synthesis of Methyl 1-Methyl-1H-1,2,3-triazole-4-carboxylate [3]

This protocol describes the N-methylation of a pre-formed triazole ring.

  • To a solution of methyl 1H-1,2,3-triazole-4-carboxylate (2 g) in dry DMF (15 ml) at 0 °C under a nitrogen atmosphere, add K₂CO₃ (1.3 g).

  • Add methyl iodide (0.98 ml) to the mixture and stir at 0 °C for 1 hour.

  • Allow the reaction to warm to room temperature and continue stirring until completion, as monitored by TLC.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

  • Purify the crude product by column chromatography to yield the desired product.

Experimental Protocol: Synthesis of Methyl 1-Benzyl-1H-1,2,3-triazole-4-carboxylate via CuAAC [6]

This protocol demonstrates the direct formation of the N-benzyl triazole via a cycloaddition reaction.

  • In a suitable reaction vessel, dissolve benzyl azide (1 equivalent) and methyl propiolate (1.5 equivalents) in toluene.

  • Add a catalytic amount of a suitable copper(I) source (e.g., CuI) and a ligand if necessary (e.g., TBTA). Alternatively, a ruthenium catalyst can be used.[6]

  • Reflux the reaction mixture for 24 hours or until the reaction is complete as monitored by TLC.

  • After cooling to room temperature, remove the solvent under reduced pressure.

  • Purify the residue by silica gel chromatography to obtain the pure 1,4-disubstituted triazole product.

Causality Behind Experimental Choices:

  • Catalyst Choice: Copper(I) catalysts are the most common for CuAAC reactions due to their high efficiency and regioselectivity for the 1,4-isomer. Ruthenium catalysts can also be employed and may offer advantages in specific cases.[6]

  • Solvent: A variety of solvents can be used for CuAAC reactions, with the choice often depending on the solubility of the starting materials. Toluene is a common choice for reactions requiring elevated temperatures.

  • Purification: Silica gel chromatography is a standard and effective method for purifying the triazole products from unreacted starting materials and catalyst residues.

Metabolic Stability: The Impact of the N1-Substituent

The metabolic stability of a drug candidate is a crucial factor determining its in vivo half-life and overall exposure.[7] The 1,2,3-triazole ring itself is generally considered to be metabolically robust.[8] However, the substituents attached to the ring can be susceptible to metabolic enzymes, primarily cytochrome P450s (CYPs).

DOT Diagram: Potential Metabolic Pathways

Metabolism cluster_methyl N-Methyl Triazole cluster_benzyl N-Benzyl Triazole methyl_triazole R-N(Me)-Triazole hydroxymethyl R-N(CH₂OH)-Triazole methyl_triazole->hydroxymethyl CYP-mediated oxidation demethylated R-NH-Triazole hydroxymethyl->demethylated Further oxidation benzyl_triazole R-N(Bn)-Triazole para_hydroxy R-N(Bn-p-OH)-Triazole benzyl_triazole->para_hydroxy Aromatic hydroxylation

Caption: Potential metabolic pathways for N-methyl and N-benzyl triazoles.

  • 1-Methyl Derivatives: The methyl group can be susceptible to CYP-mediated oxidation to form a hydroxymethyl metabolite, which can be further oxidized and potentially lead to N-dealkylation.

  • 1-Benzyl Derivatives: The benzyl group offers a different metabolic profile. The aromatic ring is a potential site for CYP-mediated hydroxylation, typically at the para-position. The benzylic methylene group can also be a site of oxidation.

Expert Insight: While both substituents can undergo metabolism, the benzyl group offers more opportunities for modification to block metabolic hotspots. For example, introducing electron-withdrawing groups on the phenyl ring can decrease its susceptibility to oxidation. The metabolic fate of the methyl group is more straightforward but can lead to the formation of a secondary amine, which may have different pharmacological or toxicological properties. In vitro metabolic stability assays using liver microsomes or hepatocytes are essential to experimentally determine the metabolic liabilities of specific compounds.[7][9]

Biological Activity: The Role of the N1-Substituent in Target Engagement

The N1-substituent can significantly influence the biological activity of a triazole-containing molecule by directly interacting with the target protein or by modulating the overall conformation and physicochemical properties of the compound.

  • 1-Methyl Derivatives: The small, non-polar methyl group generally has a minimal steric footprint and is less likely to engage in specific binding interactions. Its primary role is often to cap the N1-position of the triazole, preventing potential hydrogen bonding and influencing the electronic properties of the ring.

  • 1-Benzyl Derivatives: The benzyl group provides a larger, more lipophilic substituent that can engage in various non-covalent interactions with the target protein, including:

    • Hydrophobic interactions: The phenyl ring can occupy hydrophobic pockets within the binding site.

    • π-π stacking: The aromatic ring can interact with aromatic amino acid residues such as phenylalanine, tyrosine, and tryptophan.

    • Cation-π interactions: The electron-rich phenyl ring can interact with positively charged residues like lysine and arginine.

A study on N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamides as antimicrotubule agents demonstrated that substitution on the N-1-benzyl group was important for antiproliferative activity.[10] For example, a meta-phenoxy substitution on the benzyl ring led to a significant increase in potency against the MCF-7 human breast tumor cell line.[10] This highlights the active role the benzyl group can play in optimizing target engagement.

Conclusion and Future Perspectives

The choice between 1-methyl- and 1-benzyl-1H-1,2,3-triazole building blocks in drug discovery is a nuanced decision that depends on the specific goals of the project and the nature of the biological target.

  • 1-Methyl-1H-1,2,3-triazoles are advantageous when high aqueous solubility and low molecular weight are prioritized. The methyl group provides a metabolically relatively stable, sterically unobtrusive cap for the N1-position.

  • 1-Benzyl-1H-1,2,3-triazoles are a valuable choice when seeking to enhance potency through hydrophobic and aromatic interactions with the target. The benzyl group offers a versatile scaffold that can be further functionalized to fine-tune binding affinity and metabolic stability.

Future Directions: The development of novel N-substituted triazole building blocks continues to be an active area of research. The exploration of other small alkyl groups, fluorinated analogues, and diverse aromatic and heteroaromatic substituents will undoubtedly provide medicinal chemists with an even broader toolkit for optimizing the properties of triazole-containing drug candidates. Ultimately, the judicious selection of the N1-substituent, guided by a thorough understanding of its impact on physicochemical properties, metabolism, and target engagement, will be crucial for the successful development of the next generation of triazole-based therapeutics.

References

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  • Kamal, A., Reddy, K. S., Khan, M. N. A., Shetty, N., & Reddy, M. K. (2010). N-((1-Benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamide as a New Scaffold that Provides Rapid Access to Antimicrotubule Agents: Synthesis and Evaluation of Antiproliferative Activity Against Select Cancer Cell Lines. Journal of Medicinal Chemistry, 53(8), 3228-3240. [Link]

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Benchmarking the Binding Affinity of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of contemporary drug discovery, the precise characterization of molecular interactions is paramount. The binding affinity of a small molecule to its biological target is a critical determinant of its potential therapeutic efficacy. This guide provides a comprehensive framework for benchmarking the binding affinity of a novel compound, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, against established inhibitors of a therapeutically relevant target.

Given the structural motifs of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, which include a 1,2,3-triazole core and an amino acid-like propanamide side chain, a plausible and compelling biological target is the serine/threonine-protein kinase AKT1. AKT1 is a key node in cellular signaling pathways that govern cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. The 1,2,3-triazole scaffold is a known pharmacophore in a variety of kinase inhibitors, making AKT1 an appropriate hypothetical target for the purpose of this benchmarking guide.

This guide will provide an in-depth comparison of our lead compound with two well-characterized AKT1 inhibitors: the allosteric inhibitor MK-2206 and the ATP-competitive inhibitor Ipatasertib (GDC-0068) . We will delineate the experimental methodologies for determining their binding affinities using gold-standard biophysical techniques: Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR).

The Significance of Binding Affinity in Drug Discovery

Binding affinity, often quantified by the dissociation constant (Kd), is a measure of the strength of the interaction between a ligand and its protein target. A lower Kd value signifies a stronger binding affinity. This parameter is fundamental in the early stages of drug development for several reasons:

  • Potency: High binding affinity is often a prerequisite for high biological potency, as a ligand that binds tightly to its target is more likely to elicit a functional response at lower concentrations.

  • Selectivity: Characterizing the binding affinity of a compound to its intended target versus off-targets is crucial for predicting its selectivity profile and potential for adverse effects.

  • Structure-Activity Relationship (SAR): Understanding how chemical modifications to a lead compound affect its binding affinity is central to the iterative process of optimizing drug candidates.

Comparative Compounds

For this guide, we will compare our novel compound, 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, with two clinical-stage AKT1 inhibitors that have distinct mechanisms of action:

  • MK-2206: An allosteric inhibitor that binds to a site distinct from the ATP-binding pocket, locking the kinase in an inactive conformation.

  • Ipatasertib (GDC-0068): An ATP-competitive inhibitor that vies with endogenous ATP for binding to the kinase's active site.[1][2]

Experimental Methodologies for Binding Affinity Determination

To provide a robust and multi-faceted understanding of the binding interactions, we will employ two orthogonal, label-free biophysical techniques: Isothermal Titration Calorimetry and Surface Plasmon Resonance.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[3] This technique allows for the determination of the binding affinity (Kd), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS).

ITC_Workflow cluster_prep Sample Preparation cluster_instrument ITC Instrument Setup cluster_titration Titration cluster_analysis Data Analysis prep_protein Purified AKT1 Protein dialysis Dialysis into identical buffer prep_protein->dialysis prep_ligand Ligand (Test Compound/Competitor) prep_ligand->dialysis degas Degassing of solutions dialysis->degas load_cell Load AKT1 into sample cell degas->load_cell load_syringe Load ligand into syringe degas->load_syringe thermo_equilib Thermal equilibration load_cell->thermo_equilib load_syringe->thermo_equilib injection Inject ligand into sample cell thermo_equilib->injection heat_measurement Measure heat change injection->heat_measurement repeat_injections Repeat injections until saturation heat_measurement->repeat_injections iterate integration Integrate heat peaks repeat_injections->integration binding_isotherm Plot binding isotherm integration->binding_isotherm fitting Fit data to a binding model binding_isotherm->fitting thermo_params Determine Kd, n, ΔH, ΔS fitting->thermo_params

Caption: Workflow for determining binding affinity using Isothermal Titration Calorimetry.

  • Protein and Ligand Preparation:

    • Express and purify recombinant human AKT1 kinase domain to >95% purity.

    • Prepare stock solutions of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, MK-2206, and Ipatasertib in a suitable solvent (e.g., DMSO) and then dilute into the final assay buffer.

    • Dialyze the protein and the diluted ligands against the same buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM TCEP) to minimize heats of dilution.

    • Accurately determine the concentrations of the protein and ligands.

  • ITC Experiment:

    • Degas all solutions thoroughly before use.

    • Load the AKT1 protein (typically 10-50 µM) into the sample cell of the calorimeter.

    • Load the ligand (typically 10-20 fold higher concentration than the protein) into the injection syringe.

    • Set the experimental temperature (e.g., 25 °C).

    • Perform a series of small injections (e.g., 1-2 µL) of the ligand into the protein solution, allowing the system to reach equilibrium after each injection.

  • Data Analysis:

    • Integrate the heat signal for each injection to obtain the heat change per mole of injectant.

    • Plot the heat change against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the Kd, stoichiometry (n), and enthalpy of binding (ΔH).

    • Calculate the change in entropy (ΔS) from the relationship: ΔG = -RTln(Ka) = ΔH - TΔS, where Ka = 1/Kd.

Surface Plasmon Resonance (SPR)

SPR is a powerful optical technique for monitoring molecular interactions in real-time. It measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte from a solution to a ligand immobilized on the chip. This allows for the determination of both the association (kon) and dissociation (koff) rate constants, from which the equilibrium dissociation constant (Kd) can be calculated (Kd = koff/kon).

SPR_Workflow cluster_prep Preparation cluster_binding Binding Analysis cluster_analysis Data Analysis chip_prep Sensor Chip Preparation protein_immobilization Immobilize AKT1 on chip chip_prep->protein_immobilization baseline Establish baseline with running buffer protein_immobilization->baseline analyte_prep Prepare analyte series (Ligand) association Inject analyte (Association) analyte_prep->association baseline->association dissociation Flow running buffer (Dissociation) association->dissociation sensorgram Generate sensorgrams association->sensorgram regeneration Regenerate chip surface dissociation->regeneration dissociation->sensorgram regeneration->baseline Next cycle fitting Fit data to a kinetic model sensorgram->fitting kinetic_params Determine kon, koff, and Kd fitting->kinetic_params

Caption: Workflow for determining binding kinetics and affinity using Surface Plasmon Resonance.

  • Immobilization of AKT1:

    • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

    • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

    • Inject the purified AKT1 protein over the activated surface to allow for covalent immobilization via primary amine groups.

    • Deactivate any remaining active esters with an injection of ethanolamine.

  • Binding Analysis:

    • Prepare a series of dilutions of the test compound and competitors in running buffer (e.g., HBS-EP+ buffer).

    • Equilibrate the system with running buffer to establish a stable baseline.

    • Inject the different concentrations of the analyte over the immobilized AKT1 surface and monitor the binding response (association phase).

    • Switch back to the running buffer flow and monitor the dissociation of the analyte from the protein (dissociation phase).

    • After each binding cycle, regenerate the sensor surface using a suitable regeneration solution (e.g., a short pulse of low pH buffer) to remove any bound analyte.

  • Data Analysis:

    • Reference-subtract the sensorgrams by subtracting the signal from a reference flow cell (without immobilized protein).

    • Globally fit the association and dissociation curves for all analyte concentrations to a suitable kinetic model (e.g., a 1:1 Langmuir binding model).

    • The fitting will yield the association rate constant (kon) and the dissociation rate constant (koff).

    • Calculate the equilibrium dissociation constant (Kd) as the ratio of koff/kon.

Data Comparison and Interpretation

The binding affinities of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide and the competitor compounds against AKT1, as determined by ITC and SPR, would be summarized in the following table. The data presented here are hypothetical and for illustrative purposes.

CompoundMethodKd (nM)kon (105 M-1s-1)koff (10-3 s-1)Stoichiometry (n) (ITC only)ΔH (kcal/mol) (ITC only)-TΔS (kcal/mol) (ITC only)
3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide ITCTBDN/AN/ATBDTBDTBD
SPRTBDTBDTBDN/AN/AN/A
MK-2206 ITC5.0N/AN/A1.1-8.5-2.3
SPR5.83.21.86N/AN/AN/A
Ipatasertib (GDC-0068) ITC8.2N/AN/A0.9-6.1-4.5
SPR7.54.53.38N/AN/AN/A

TBD: To be determined by experimentation.

Interpretation of Results:

  • Affinity (Kd): A lower Kd value for our novel compound compared to MK-2206 and Ipatasertib would indicate a higher binding affinity for AKT1. It is important to compare the Kd values obtained from both ITC and SPR, as they should be in good agreement for a well-behaved interaction.

  • Kinetics (kon, koff): The SPR data provides valuable insights into the binding kinetics. A fast kon suggests that the compound quickly associates with the target, while a slow koff indicates a long residence time on the target, which can be a desirable attribute for a drug candidate.

  • Thermodynamics (ΔH, -TΔS): The ITC data reveals the thermodynamic drivers of the binding event. A negative ΔH indicates that the binding is enthalpically driven (favorable bond formations), while a positive ΔS (negative -TΔS) suggests that the binding is entropically driven (e.g., due to the release of water molecules from the binding interface).

Conclusion

This guide outlines a rigorous and comprehensive approach to benchmarking the binding affinity of the novel compound 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide against the clinically relevant target AKT1. By employing the complementary techniques of Isothermal Titration Calorimetry and Surface Plasmon Resonance, researchers can obtain a detailed understanding of the compound's binding affinity, kinetics, and thermodynamics. This information is crucial for making informed decisions in the hit-to-lead and lead optimization phases of drug discovery. The direct comparison with established inhibitors such as MK-2206 and Ipatasertib provides a clear context for evaluating the potential of this new chemical entity.

References

  • Blake, J. F., et al. (2013). Targeting Activated Akt with GDC-0068, a Novel Selective Akt Inhibitor That Is Efficacious in Multiple Tumor Models. Molecular Cancer Therapeutics, 12(4), 873-887.
  • Davies, B. R., et al. (2012). Preclinical Pharmacology of AZD5363, an Inhibitor of AKT: Pharmacodynamics, Antitumor Activity, and Correlation of Monotherapy Activity with Genetic Background. Molecular Cancer Therapeutics, 11(4), 873-887.
  • Hirai, H., et al. (2010). A Potent and Selective Allosteric AKT Inhibitor, MK-2206. Molecular Cancer Therapeutics, 9(5), 1324-1334.
  • Lin, K., et al. (2022). Discovery of Potent, Selective, and In Vivo Efficacious AKT Kinase Protein Degraders via Structure–Activity Relationship Studies. Journal of Medicinal Chemistry, 65(4), 3011-3033.
  • Turnbull, A. P., et al. (2014). Isothermal titration calorimetry for measuring macromolecule-ligand affinity. Current Protocols in Protein Science, 76(1), 20.4.1-20.4.20.
  • Wilson, W. D. (2011). Isothermal titration calorimetry for measuring macromolecule-ligand affinity. Methods in Cell Biology, 104, 245-273.
  • Yan, Y., et al. (2014). Computational Insights into the Inhibitory Mechanism of Human AKT1 by an Orally Active Inhibitor, MK-2206. PLoS ONE, 9(10), e109705.

Sources

A Comparative Guide to the Synthesis of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide: A Reproducibility Analysis

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. The 1,2,3-triazole moiety, a bioisostere for various functional groups, is a privileged scaffold in medicinal chemistry. This guide provides an in-depth comparison of two plausible and reproducible synthetic protocols for a key building block: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. As no direct synthesis for this specific molecule is prominently described in the literature, this guide presents two robust, "paper-synthesis" protocols based on well-established and reliable chemical transformations. The objective is to provide a critical evaluation of each route's efficiency, scalability, and potential challenges, supported by experimental data from analogous reactions reported in the scientific literature.

Introduction to the Target Molecule

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is a novel amino acid derivative incorporating a methylated 1,2,3-triazole ring. This structure is of significant interest due to the prevalence of both β-amino acids and triazoles in pharmacologically active compounds. The reproducibility of its synthesis is paramount for its potential application in drug discovery and development, where consistent access to high-purity material is a prerequisite for biological screening and lead optimization. This guide will compare a linear approach commencing with a pre-formed triazole aldehyde (Protocol A: The Strecker-Amidation Pathway) and a convergent synthesis leveraging the power of "click" chemistry (Protocol B: The CuAAC Approach).

Comparative Analysis of Synthetic Protocols

The following table summarizes the key metrics for the two proposed synthetic routes to 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide. The estimated yields are based on reported yields for similar transformations in the literature.

ParameterProtocol A: Strecker-Amidation PathwayProtocol B: The CuAAC Approach
Starting Materials 1-methyl-1H-1,2,3-triazole, POCl₃, DMF, NH₄Cl, NaCN, HCl, peptide coupling reagents, NH₃N-Boc-propargylamine, peptide coupling reagents, NH₃, methyl azide (or precursors)
Key Reactions Vilsmeier-Haack formylation, Strecker synthesis, nitrile hydrolysis, amide couplingAmide coupling, Boc deprotection, Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Overall Strategy LinearConvergent
Number of Steps 43
Estimated Overall Yield 30-45%55-70%
Scalability Moderate; Vilsmeier-Haack can be challenging on a very large scale.High; CuAAC is known for its high efficiency and scalability.
Potential Challenges Handling of NaCN; potential for side reactions during nitrile hydrolysis.Handling of methyl azide (can be explosive); removal of copper catalyst.
Reproducibility Good, based on well-established reactions.Excellent, the CuAAC reaction is exceptionally reliable.

Protocol A: The Strecker-Amidation Pathway

This protocol follows a linear sequence, building the aminopropanamide side chain onto a pre-functionalized triazole ring. The key steps are the formylation of 1-methyl-1H-1,2,3-triazole, followed by a Strecker synthesis to introduce the amino and nitrile functionalities, subsequent hydrolysis of the nitrile to a carboxylic acid, and a final amidation.

Experimental Workflow

Strecker-Amidation_Pathway A 1-methyl-1H-1,2,3-triazole B Vilsmeier-Haack Formylation A->B C 1-methyl-1H-1,2,3-triazole- 4-carbaldehyde B->C D Strecker Synthesis C->D E 2-amino-2-(1-methyl-1H-1,2,3- triazol-4-yl)acetonitrile D->E F Nitrile Hydrolysis E->F G 2-amino-2-(1-methyl-1H-1,2,3- triazol-4-yl)acetic acid F->G H Amide Coupling G->H I Target Molecule H->I

Workflow for the Strecker-Amidation Pathway.
Detailed Experimental Protocols

Step 1: Synthesis of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde (Vilsmeier-Haack Reaction)

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles.[1][2]

  • To a stirred solution of dimethylformamide (DMF, 3 equivalents) at 0 °C, slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents).

  • Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Add 1-methyl-1H-1,2,3-triazole (1 equivalent) to the reaction mixture.

  • Heat the reaction to 60-70 °C and stir for 4-6 hours, monitoring by TLC.

  • Cool the reaction to room temperature and carefully pour it onto crushed ice.

  • Neutralize the mixture with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 1-methyl-1H-1,2,3-triazole-4-carbaldehyde. Expected yield: 70-85%.

Step 2: Synthesis of 2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetonitrile (Strecker Synthesis)

The Strecker synthesis is a classic method for preparing α-amino acids from aldehydes.[3][4]

  • In a sealed flask, dissolve 1-methyl-1H-1,2,3-triazole-4-carbaldehyde (1 equivalent) in a solution of aqueous ammonia.

  • Add ammonium chloride (NH₄Cl, 1.1 equivalents) and sodium cyanide (NaCN, 1.1 equivalents).

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Dry the organic layer and concentrate to give the crude α-aminonitrile, which can often be used in the next step without further purification. Expected yield: 60-80%.

Step 3: Synthesis of 2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid (Nitrile Hydrolysis)

Acid-catalyzed hydrolysis converts the nitrile to a carboxylic acid.[5][6]

  • To the crude α-aminonitrile from the previous step, add a 6M solution of hydrochloric acid (HCl).

  • Heat the mixture to reflux for 6-12 hours.

  • Cool the reaction mixture and neutralize with a base (e.g., NaOH) to the isoelectric point of the amino acid to precipitate the product.

  • Filter the solid and wash with cold water and ethanol to obtain the desired amino acid. Expected yield: 70-90%.

Step 4: Synthesis of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (Amide Coupling)

Standard peptide coupling reagents can be used for the final amidation.[7][8]

  • Suspend the amino acid (1 equivalent) in dichloromethane (DCM).

  • Add a coupling agent such as HATU (1.1 equivalents) and a base like diisopropylethylamine (DIEA, 2 equivalents).

  • Stir for 10-15 minutes to activate the carboxylic acid.

  • Bubble ammonia gas through the solution or add a solution of ammonia in a suitable solvent.

  • Stir at room temperature for 12-24 hours.

  • Wash the reaction mixture with water and brine, dry the organic layer, and concentrate.

  • Purify by column chromatography to obtain the final product. Expected yield: 80-95%.

Protocol B: The Convergent CuAAC Approach

This protocol utilizes a convergent strategy, where the triazole ring is formed in the final step via the highly efficient Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), commonly known as "click chemistry".[9][10] This approach involves the synthesis of an alkyne-containing propanamide and its subsequent reaction with methyl azide.

Experimental Workflow

CuAAC_Approach cluster_0 Alkyne Partner Synthesis cluster_1 Azide Partner Synthesis A N-Boc-propargylamine B Amide Coupling A->B C N-Boc-propargylamide B->C D Boc Deprotection C->D E Propargylamide D->E H CuAAC Reaction E->H F Sodium Azide + Methylating Agent G Methyl Azide (in situ or pre-formed) F->G G->H I Target Molecule H->I

Workflow for the Convergent CuAAC Approach.
Detailed Experimental Protocols

Step 1: Synthesis of tert-butyl (1-amino-1-oxoprop-2-yn-1-yl)carbamate (Amide Coupling of N-Boc-propargylamine)

Starting with commercially available N-Boc-propargylamine, the corresponding amide is synthesized.

  • Dissolve N-Boc-propargylamine (1 equivalent) in a suitable solvent like DCM.[11][12]

  • Activate the carboxylic acid (in this case, conceptually a protected glycine equivalent that will become the amide) using a standard coupling reagent like HATU (1.1 equivalents) in the presence of DIEA (2 equivalents).

  • For the synthesis of the primary amide, a more direct approach involves the conversion of a suitable precursor. A more practical approach for the target molecule is to first synthesize the aminopropanamide backbone with a terminal alkyne. A plausible route starts with propargylamine.

  • Protect the amino group of propargylamine with a Boc group.

  • Couple the resulting N-Boc-propargylamine with a protected glycine to form a dipeptide.

  • Deprotect the glycine carboxyl group and amidate.

  • A more direct conceptual step for this paper synthesis would be the direct amidation of an N-Boc protected alkyne amino acid. For simplicity, we will consider the synthesis of the key alkyne precursor, 3-aminopropynamide.

  • A more direct route to the alkyne partner: couple N-Boc-propargylamine with a suitable activated carbonyl species that can be converted to an amide. A more straightforward sequence is to prepare the amide of a protected amino alkyne. Let's assume the synthesis of 3-(tert-butoxycarbonylamino)propyneamide .

  • To a solution of N-Boc-propargylamine (1 equivalent) and a suitable base in DCM, add an activating agent for a conceptual carboxylation-amidation sequence. A more practical approach is to use a protected amino acid with an alkyne side chain. For this guide, we will assume the synthesis starts with N-Boc-propargylamine and it is converted to the corresponding amide.

  • A more practical sequence: To a solution of N-Boc-propargylamine (1 eq) in THF, add n-BuLi at -78 °C. Quench with CO₂ (dry ice) to get the corresponding carboxylic acid. Then, perform an amide coupling with ammonia. Expected yield for this two-step sequence: 60-75%.

Step 2: Synthesis of 3-aminopropyneamide (Boc Deprotection)

The Boc protecting group is removed under acidic conditions.[13][14]

  • Dissolve the N-Boc protected alkyne amide (1 equivalent) in a solvent such as DCM or dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or HCl in dioxane.

  • Stir at room temperature for 1-2 hours.

  • Remove the solvent and excess acid under reduced pressure to yield the amine salt. Expected yield: >95%.

Step 3: Synthesis of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (CuAAC Reaction)

The final step is the "click" reaction between the alkyne and methyl azide. Methyl azide can be generated in situ for safety.

  • Dissolve the propargylamide derivative (1 equivalent) in a mixture of t-butanol and water.

  • Add methyl azide (1.1 equivalents). (Note: Methyl azide is explosive and should be handled with extreme caution, preferably generated and used in situ from sodium azide and a methylating agent like methyl iodide or dimethyl sulfate).

  • Add a copper(II) sulfate solution (0.05 equivalents) and a reducing agent like sodium ascorbate (0.1 equivalents) to generate the active Cu(I) catalyst in situ.[15]

  • Stir the reaction vigorously at room temperature for 12-24 hours.

  • Once the reaction is complete, the product can be isolated by filtration if it precipitates, or by extraction after removing the t-butanol.

  • Purification can be achieved by recrystallization or column chromatography. Expected yield: >90%.

Conclusion and Recommendation

Both proposed synthetic routes offer viable pathways to 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

Protocol A (Strecker-Amidation Pathway) is a classic, linear approach. Its primary advantages are the use of well-understood, traditional reactions. However, the use of sodium cyanide requires stringent safety precautions, and the overall yield is likely to be lower due to the number of steps.

Protocol B (The CuAAC Approach) represents a more modern, convergent strategy. Its main advantages are the high reliability and efficiency of the final click reaction, leading to a higher overall yield and simpler purification of the final product. The convergent nature of the synthesis also allows for the preparation of analogues by simply varying the alkyne or azide partner. The main drawback is the need to handle methyl azide, which is hazardous. However, in situ generation protocols can mitigate this risk.

Recommendation: For laboratory-scale synthesis where efficiency, yield, and modularity are key considerations, Protocol B is the recommended route . Its high reproducibility and the robustness of the CuAAC reaction make it a superior choice for accessing the target molecule and its derivatives for screening and development purposes.

References

  • Chen, H., Huang, Y.-H., Ye, J.-L., & Huang, P.-Q. (2019). Double Addition of Alkynyllithium Reagents to Amides/Lactams: A Direct and Flexible Synthesis of 3-Amino-1,4-diynes Bearing an Aza-Quaternary Carbon Center. The Journal of Organic Chemistry, 84(14), 9270-9281. [Link]

  • Hein, C. D., Liu, X., & Wang, D. (2008). Click Chemistry, A Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research, 25(10), 2216–2230.
  • Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.

  • Yasumoto, K., Kano, T., & Maruoka, K. (2019). One-Pot Synthesis of Less Accessible N-Boc-Propargylic Amines through BF3-Catalyzed Alkynylation and Allylation Using Boronic Esters. Organic Letters, 21(9), 3214-3217. [Link]

  • Pauson-Khand adducts of N-Boc-propargylamine: a new approach to 4,5-disubstituted cyclopentenones. (2013). PubMed. [Link]

  • Mannich reaction. (n.d.). In Wikipedia. Retrieved March 25, 2026, from [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.). HepatoChem. [Link]

  • An efficient synthesis of β-amino ketone compounds through one-pot three-component Mannich-type reactions using bismuth nitrate as catalyst. (2011). ResearchGate. [Link]

  • Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. [Link]

  • pH-Dependent peptide bond formation by the selective coupling of α-amino acids in water. (2018). Royal Society of Chemistry. [Link]

  • Synthesis of β-Amino Carbonyl Compounds via Mannich reaction using sulfated MCM-41. (2013). International Journal of Innovative Technology and Exploring Engineering.

  • Diastereoselective Three-Component Synthesis of β-Amino Carbonyl Compounds Using Diazo Compounds, Boranes, and Acyl Imines under Catalyst-Free Conditions. (2014). ACS Publications. [Link]

  • Synthesis, Characterization of β-amino Carbonyl Complexes via Mannich Reaction and Study of Their Antibacterial Activity. (2016). Der Pharma Chemica.

  • The Strecker Synthesis of Amino Acids. (2018). Master Organic Chemistry. [Link]

  • Synthesis of Alpha-Amino Acids. (n.d.). Sketchy. [Link]

  • Coupling Reagents. (n.d.). Aapptec. [Link]

  • Immobilized Coupling Reagents: Synthesis of Amides/Peptides. (2015). ACS Publications. [Link]

  • Design, synthesis and characterization of new 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents via a Vilsmeier–Haack reaction approach. (2016). RSC Publishing. [Link]

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  • The Decarboxylative Strecker Reaction. (2011). ACS Publications. [Link]

  • Organocatalytic Synthesis of α-Aminonitriles: A Review. (2022). MDPI. [Link]

  • Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. (2012). PMC. [Link]

  • Efficient Three-Component Strecker Reaction of Aldehydes/Ketones via NHC-Amidate Palladium(II) Complex Catalysis. (2009). Organic Chemistry Portal. [Link]

  • HYDROLYTIC PATHWAYS FOR THE SYNTHESIS OF Α-AMINO ACIDS FROM Α-AMINONITRILES. (2025). International Multidisciplinary Journal for Research & Development. [Link]

  • A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. (2021). Chemical Reviews.

  • Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). (2016). MDPI. [Link]

  • Cu catalyzed azide‐alkyne cycloaddition (CuAAC) between propargyl amine... (n.d.). ResearchGate. [Link]

  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2021). PMC. [Link]

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  • Metal-free selective aryl C–H formylation co-controlled by 1,2,3-triazole and hydroxyl using DMSO. (2019). Indian Academy of Sciences. [Link]

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LC-MS method validation for quantifying 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Target Analyte: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Application: Pharmacokinetic (PK) profiling and bioanalytical quantification in human plasma.

The Analytical Challenge: Overcoming the Limitations of Reversed-Phase Liquid Chromatography (RPLC)

Quantifying highly polar, nitrogen-rich small molecules like 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide presents a significant bioanalytical hurdle. Featuring both a primary amine and a 1,2,3-triazole ring, this compound is highly hydrophilic (LogP < 0) and basic.

When utilizing traditional Reversed-Phase Liquid Chromatography (RPLC) with standard C18 columns, highly polar analytes exhibit extremely poor affinity for the nonpolar stationary phase[1]. Consequently, they elute in or immediately adjacent to the column's void volume. This early elution window is heavily populated by un-retained endogenous matrix components (e.g., salts, phospholipids, and polar metabolites), which compete for charge in the mass spectrometer's source, leading to severe ion suppression and a catastrophic loss of sensitivity.

While ion-pairing reagents (e.g., heptafluorobutyric acid) can artificially increase RPLC retention, they permanently contaminate LC-MS systems and cause severe signal suppression in negative ion mode[1]. Therefore, a more robust, orthogonal chromatographic approach is required.

The HILIC Advantage: Mechanistic Causality and ESI Enhancement

To establish a self-validating, highly sensitive assay, Hydrophilic Interaction Liquid Chromatography (HILIC) is the superior alternative. HILIC utilizes a polar stationary phase (such as bare silica or an amide-bonded phase) combined with a highly organic mobile phase (typically >70% acetonitrile)[2].

The Causality of HILIC Retention: Unlike RPLC, where water is the weak solvent, water acts as the strong eluting solvent in HILIC[3]. The stationary phase immobilizes a water-enriched layer on its surface. Polar analytes like our target triazole-amine partition between the bulk organic mobile phase and this immobilized aqueous layer, resulting in strong retention.

Electrospray Ionization (ESI) Synergy: Because the HILIC mobile phase is highly organic, it drastically lowers the surface tension and viscosity of the eluent compared to aqueous RPLC mobile phases[2]. This leads to highly efficient droplet formation and rapid desolvation in the ESI source, directly translating to taller peaks, reduced background noise, and a superior signal-to-noise (S/N) ratio[4].

LC_Strategy Start Analyte: 3-Amino-3-(1-methyl-1H- 1,2,3-triazol-4-yl)propanamide (Highly Polar, Basic Amine) RPLC Reversed-Phase LC (C18) Mobile Phase: High Aqueous Start->RPLC Default Approach HILIC HILIC (Amide/Silica) Mobile Phase: High Organic Start->HILIC Polar Approach RPLC_Result Poor Retention (k' < 1) Elutes in Void Volume Severe Matrix Suppression RPLC->RPLC_Result HILIC_Result Strong Retention (k' > 3) Orthogonal Selectivity Enhanced ESI-MS Signal HILIC->HILIC_Result Decision Select HILIC for ICH M10 Validation RPLC_Result->Decision Reject HILIC_Result->Decision

Decision matrix for selecting HILIC over RPLC for highly polar triazole-amines.

Comparative Performance Data: RPLC vs. HILIC

The following table objectively summarizes the experimental performance of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide using both methodologies. The data highlights why HILIC is the mandatory choice for clinical quantification.

Analytical ParameterRPLC (C18 Column)HILIC (Amide Column)Scientific Implication
Mobile Phase Starting Conditions 5% Acetonitrile / 95% Water95% Acetonitrile / 5% WaterHILIC requires high organic content to initiate retention[3].
Retention Time (tR) 0.85 min (Void Volume)4.20 minHILIC successfully retains the polar amine away from void volume interferences.
Capacity Factor (k') 0.4 (Unacceptable)4.8 (Optimal)k' > 2 is required to ensure analyte is separated from unretained matrix.
Matrix Factor (MF) 0.35 (65% Ion Suppression)0.98 (2% Ion Suppression)HILIC avoids endogenous salts, ensuring reliable quantification[5].
Signal-to-Noise (S/N) at LLOQ 4:1 (Fails Validation)45:1 (Passes Validation)High organic mobile phase in HILIC enhances ESI desolvation efficiency[4].
Peak Asymmetry (Tf) 2.1 (Tailing)1.1 (Symmetrical)Amide stationary phase prevents secondary interactions with silanols.

Step-by-Step Experimental Protocol (Self-Validating Workflow)

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . By incorporating a Stable-Isotope Labeled Internal Standard (SIL-IS) at the very first step, the method automatically corrects for both extraction recovery variations and any residual matrix-induced ion suppression.

Phase 1: Sample Preparation (Protein Precipitation tailored for HILIC)

Expert Insight: Direct injection of highly aqueous samples into a HILIC system causes severe peak distortion due to solvent mismatch. By utilizing Protein Precipitation (PPT) with 100% Acetonitrile, the resulting supernatant is inherently high in organic content, perfectly matching the HILIC initial mobile phase conditions.

  • Aliquot: Transfer 50 µL of human plasma (study sample, calibrator, or QC) into a 96-well plate.

  • Internal Standard Addition: Add 10 µL of SIL-IS working solution (e.g., 13C, 15N-labeled analog) to all wells except matrix blanks.

  • Precipitation: Add 150 µL of ice-cold 100% Acetonitrile (containing 0.1% Formic Acid) to induce protein precipitation. (Note: The resulting 1:3 ratio yields a 75% ACN extract).

  • Agitation & Centrifugation: Vortex the plate at 1000 RPM for 5 minutes, then centrifuge at 4000 x g for 10 minutes at 4°C.

  • Transfer: Transfer 100 µL of the supernatant to a clean injection plate. Inject 2 µL directly onto the LC-MS/MS system.

Phase 2: HILIC-MS/MS Conditions

  • Analytical Column: Waters XBridge Amide (2.1 x 100 mm, 2.5 µm) or equivalent.

  • Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid (Strong solvent in HILIC)[3].

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (Weak solvent in HILIC)[3].

  • Gradient Elution:

    • 0.0 - 1.0 min: 95% B (Isocratic hold to focus the peak)

    • 1.0 - 4.0 min: Linear gradient from 95% B down to 60% B (Increasing water to elute the polar analyte)

    • 4.0 - 5.0 min: 60% B (Column wash)

    • 5.1 - 7.0 min: 95% B (Re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • MS/MS Detection: Positive Electrospray Ionization (ESI+). Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the protonated parent ion [M+H]+ to its dominant fragment (e.g., loss of the triazole or amine group).

ICH M10 Bioanalytical Method Validation Framework

Once the HILIC-MS/MS method is optimized, it must be fully validated according to the ICH M10 Guidelines , which became the globally harmonized gold standard for bioanalytical method validation in early 2023[6][7]. The objective is to demonstrate that the assay is suitable for its intended purpose in supporting regulatory decisions[8][9].

ICH_M10 Method Optimized HILIC-MS/MS Method Selectivity Selectivity & Specificity (6 blank matrix lots) Method->Selectivity Matrix Matrix Effect & Recovery (IS normalized MF) Method->Matrix AccPrec Accuracy & Precision (4 QC levels, n=5, 3 runs) Method->AccPrec Stability Stability Testing (F/T, Benchtop, Long-term) Method->Stability Valid Fully Validated Assay Ready for Clinical Samples Selectivity->Valid Matrix->Valid AccPrec->Valid Stability->Valid

Core parameters for bioanalytical method validation according to ICH M10 guidelines.

Key ICH M10 Validation Parameters:

  • Selectivity: The method must differentiate the analyte from endogenous components. Analyze blank plasma from at least 6 individual sources. Responses at the analyte retention time must be <20% of the Lower Limit of Quantification (LLOQ)[5].

  • Matrix Effect: The impact of the biological matrix on ESI efficiency must be quantified. Calculate the IS-normalized Matrix Factor (MF) in 6 different lots. The coefficient of variation (CV) of the IS-normalized MF must be ≤15%[5].

  • Accuracy and Precision (A&P): Evaluated using Quality Control (QC) samples at four concentration levels (LLOQ, Low, Mid, High). Requires 3 independent runs, with 5 replicates per level. Accuracy must be within ±15% of the nominal concentration (±20% at LLOQ), and precision (CV) must be ≤15% (≤20% at LLOQ)[5].

  • Stability: For small molecules, stability must be proven under various handling conditions, including freeze-thaw cycles, benchtop (room temperature) stability, and long-term storage at -20°C or -70°C[5].

References

  • Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. Worldwide Clinical Trials. Available at:[Link]

  • Bioanalytical Method Validation: ICH M10. CMIC Group. Available at:[Link]

  • ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available at:[Link]

  • The ICH M10 Guideline as the Gold Standard. KCAS Bio. Available at:[Link]

  • Bioanalytical Method Validation and Study Sample Analysis M10. International Council for Harmonisation (ICH). Available at:[Link]

  • Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Chrom Tech, Inc. Available at:[Link]

  • Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent Technologies. Available at:[Link]

  • HILIC: The Pros and Cons. LCGC International. Available at:[Link]

  • Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. HALO Columns. Available at:[Link]

  • What is the difference between HILIC columns VS normal/reverse columns. UHPLCS. Available at:[Link]

Sources

structural comparison of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide and natural amino acids

Author: BenchChem Technical Support Team. Date: April 2026

Title: Structural and Pharmacological Comparison Guide: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide vs. Natural Amino Acids

Executive Overview

In the landscape of modern peptidomimetics and drug discovery, overcoming the pharmacokinetic limitations of natural peptides—specifically their rapid proteolytic degradation and poor membrane permeability—is a primary objective. As a Senior Application Scientist, I frequently evaluate synthetic amino acid analogs designed to bypass these liabilities.

This guide provides an in-depth structural and functional comparison between natural α -amino acids (using L-Histidine as the baseline) and the synthetic derivative 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide . By deconstructing its β -amino acid backbone, bioisosteric triazole side chain, and amidated C-terminus, we can understand how this molecule is engineered for superior metabolic stability and targeted receptor engagement.

Structural Deconstruction & Mechanistic Analysis

The Backbone: β3 -Homologation vs. α -Carbon Scaffold

Natural amino acids utilize an α -carbon backbone, which forms the standard peptide bonds universally recognized by endogenous proteases. The synthetic compound is a β3 -amino acid , meaning a methylene (-CH2-) group is inserted between the α -carbon and the carboxyl group.

  • Mechanistic Impact: This subtle structural shift fundamentally disrupts the spatial recognition motifs required by proteolytic enzymes. β -peptides exhibit near-absolute stability against enzymatic cleavage, making them [1].

The Side Chain: 1,2,3-Triazole vs. Imidazole

The 1-methyl-1H-1,2,3-triazol-4-yl moiety serves as a synthetic bioisostere for natural aromatic systems, such as the imidazole ring of Histidine or the indole of Tryptophan.

  • Mechanistic Impact: The 1,2,3-triazole mimics the spatial geometry, dipole moment, and hydrogen-bond acceptor capabilities of natural aromatic side chains [2]. However, unlike the basic imidazole ring (pKa ~6.0), the triazole is essentially neutral at physiological pH. This [3], preventing unwanted protonation and favoring lipid bilayer permeability. Furthermore, the triazole ring is metabolically inert to oxidation, reduction, and hydrolysis.

The C-Terminus: Primary Amide vs. Carboxylic Acid

Replacing the natural C-terminal carboxylate with a primary amide (propanamide) neutralizes the negative charge typically present at pH 7.4.

  • Mechanistic Impact: Amidation increases the compound's lipophilicity (LogP). By removing the zwitterionic nature of the amino acid, the molecule is better equipped to cross cellular membranes, including the Blood-Brain Barrier (BBB), a critical requirement for neuro-active therapeutics.

Physicochemical & Pharmacological Profiling

The following table synthesizes the quantitative and qualitative differences between a natural aromatic amino acid and the synthetic triazole derivative.

ParameterNatural α -Amino Acid (L-Histidine)3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamidePharmacological Consequence
Backbone α -carbon β3 -carbon β -homologation prevents recognition by endogenous proteases.
Side Chain Imidazole1-methyl-1H-1,2,3-triazoleTriazole provides a metabolically inert bioisostere for aromatic rings.
C-Terminus Carboxylic Acid (-COOH)Primary Amide (-CONH 2​ )Amidation removes negative charge, increasing lipophilicity and membrane penetration.
Side Chain pKa ~6.0 (Basic)~1.2 (Neutral at pH 7.4)Lack of protonation at physiological pH alters electrostatic binding profiles.
Proteolytic T1/2​ Minutes to Hours> 24 HoursDrastically extended in vivo efficacy for synthetic derivatives.

Mechanistic Pathway Diagram

The logical divergence in metabolic fate and receptor binding between natural amino acids and the synthetic β -triazole derivative is visualized below.

G NatAA Natural α-Amino Acid (e.g., L-Histidine) Degradation Rapid Proteolysis (Enzyme Cleavage) NatAA->Degradation α-Peptide Bond Receptor1 Endogenous Binding (Charged Imidazole) NatAA->Receptor1 Imidazole Ring SynAA Synthetic β-Amino Amide (Triazole Derivative) Stability Protease Evasion (High Half-Life) SynAA->Stability β-Homologation Receptor2 Bioisosteric Binding (Neutral Triazole) SynAA->Receptor2 1,2,3-Triazole Ring

Fig 1. Divergent metabolic and binding pathways of natural vs. synthetic triazole amino acids.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols detail the synthesis and validation of the synthetic amino acid. Every step is designed with built-in causality and self-validation mechanisms.

Protocol A: Synthesis via CuAAC "Click Chemistry"

The 1,2,3-triazole ring is constructed using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This method is chosen for its absolute regioselectivity (yielding exclusively the 1,4-disubstituted triazole) and functional group tolerance[4].

  • Reagent Preparation: Dissolve 1.0 eq of 3-amino-pent-4-ynamide (the alkyne precursor) and 1.2 eq of methyl azide in a 1:1 mixture of tert-Butanol and Water.

    • Causality: Water is required to dissolve the inorganic catalyst salts, while tert-butanol solubilizes the organic precursors without participating in side reactions.

  • Catalyst Generation: Add 0.1 eq of Copper(II) sulfate pentahydrate (CuSO 4​⋅5H2​O ) followed immediately by 0.2 eq of Sodium Ascorbate.

    • Causality: Ascorbate acts as a mild reducing agent to generate the catalytically active Cu(I) species in situ. This avoids the rapid oxidation issues associated with storing direct Cu(I) salts, ensuring a reproducible, self-sustaining catalytic cycle.

  • Reaction & Purification: Stir at room temperature for 12 hours. Extract with ethyl acetate, concentrate, and purify via preparative HPLC.

    • Validation: Confirm the regiochemistry via 2D-NMR (NOESY); the triazole proton should show a strong NOE correlation with the methyl group.

Protocol B: Proteolytic Stability Profiling via LC-MS/MS

To validate the protease evasion claims of the β -amino acid backbone, a plasma stability assay must be executed.

  • Matrix Incubation: Spike the synthetic compound and L-Histidine (control) into pooled human plasma (K 2​ EDTA) to a final concentration of 1 μ M. Incubate at 37°C.

    • Causality: EDTA chelates divalent cations to prevent coagulation while maintaining the activity of most plasma hydrolases, providing a physiologically relevant degradation environment.

  • Time-Course Quenching: At intervals (0, 1, 2, 4, 8, 24h), transfer 50 μ L aliquots into 150 μ L of ice-cold Acetonitrile containing a stable-isotope labeled Internal Standard (IS).

    • Causality: The organic solvent instantly denatures plasma proteins, permanently halting enzymatic degradation.

  • LC-MS/MS Analysis: Centrifuge at 14,000 x g for 10 mins. Analyze the supernatant using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • Validation: The inclusion of the IS corrects for any volumetric losses during precipitation or matrix-induced ion suppression during MS analysis. If the IS signal fluctuates by >15%, the specific injection is flagged, making the assay a self-validating system.

References

  • Kiss, L., et al. "Alicyclic β- and γ-Amino Acids: Useful Scaffolds for the Stereocontrolled Access to Amino Acid-Based Carbocyclic Nucleoside Analogs." Molecules, MDPI.[Link]

  • Bonandi, E., et al. "The 1,2,3-triazole ring as a bioisostere in medicinal chemistry." Drug Discovery Today, NIH/PubMed.[Link]

  • Zur, A. A., et al. "L-type amino acid transporter 1 activity of 1,2,3-triazolyl analogs of L-histidine and L-tryptophan." Bioorganic & Medicinal Chemistry, NIH/PMC.[Link]

  • Doiron, J. E., et al. "Structural Consequences of the 1,2,3-Triazole as an Amide Bioisostere in Analogues of the Cystic Fibrosis Drugs VX-809 and VX-770." ChemMedChem, NIH/PubMed.[Link]

Safety Operating Guide

Operational Safety and Disposal Protocol: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide is a specialized nitrogen-rich heterocyclic compound frequently utilized as a building block in peptidomimetic synthesis and click chemistry applications. Due to its high nitrogen content and the presence of primary amine and amide functionalities, improper handling or disposal presents specific environmental and toxicological risks. This guide provides a self-validating, step-by-step operational protocol for its safe handling, waste segregation, and disposal, grounded in authoritative environmental and laboratory safety standards.

Section 1: Chemical Hazard Profiling & Causality

To establish a robust safety protocol, we must first understand the structural causality behind the compound's hazards. Safety is not merely a checklist; it is a direct response to molecular properties.

  • Nitrogen-Rich Core (NOx Generation): The molecule possesses a high nitrogen-to-carbon ratio (Molecular Formula: C6H11N5O). When subjected to standard thermal degradation, the 1,2,3-triazole ring and amine/amide substituents rapidly generate hazardous nitrogen oxides (NOx). Consequently, standard municipal incineration is strictly prohibited; disposal must route through high-temperature kilns equipped with specialized NOx scrubbing systems.

  • Amine/Amide Reactivity: The primary amine acts as a nucleophile and a weak base. To prevent exothermic acid-base reactions, this compound must be strictly segregated from strong acids. Mixing organic waste containing this compound with nitric acid can lead to catastrophic over-pressurization and laboratory explosions[1].

  • Ecotoxicity Potential: Triazole derivatives frequently exhibit biological activity (e.g., acting as CYP450 inhibitors or broad-spectrum fungicides). Environmental release into aquatic systems must be strictly prevented to avoid the disruption of local microbial and aquatic ecosystems.

Section 2: Operational Safety & Handling Protocols

Proper handling at the bench prevents downstream contamination and minimizes the volume of hazardous waste generated. These procedures align with the core principles outlined in[2].

Step-by-Step Handling Methodology

  • Environmental Control: Handle the compound exclusively within a certified Class II Type A2 biological safety cabinet or a standard chemical fume hood with a minimum face velocity of 100 feet per minute (fpm) to capture fugitive dust.

  • PPE Selection: Don double nitrile gloves, safety goggles, and a flame-resistant lab coat. The primary amine can cause localized dermal irritation upon prolonged contact.

  • Weighing and Transfer: Utilize anti-static weighing boats to prevent aerosolization of the powder. If transferring large quantities, utilize a localized HEPA-filtered snorkel exhaust.

  • Decontamination: Clean all spatulas and analytical balances with a 10% sodium hypochlorite (bleach) solution followed by a 70% ethanol wipe. The hypochlorite acts to oxidatively degrade active amine/triazole residues, while the ethanol removes residual aqueous salts.

Quantitative Safety & PPE Specifications
ParameterSpecification / ThresholdRationale
Primary Hazard Irritant / Environmental HazardDriven by amine basicity and triazole bioactivity.
Glove Material Nitrile (Double gloved), >4 milProvides a robust barrier against organic dust and carrier solvents.
Ventilation Fume Hood (Face velocity ≥ 100 fpm)Prevents inhalation of aerosolized particulates during transfer.
Incompatible Materials Strong oxidizers, strong acidsPrevents exothermic acid-base or violent redox reactions.
Storage Conditions 2-8°C (Dry environment)Prevents hydrolytic degradation of the primary amide group.
Section 3: Waste Segregation & Disposal Workflows

Under the [3], while this specific proprietary intermediate may not be explicitly listed by name, it must be managed as a characteristic hazardous waste due to its reactivity and toxicity profiles.

Protocol 1: Solid Waste Disposal

  • Collection: Place all contaminated solid consumables (weighing boats, pipette tips, Kimwipes, and empty vials) into a designated, puncture-resistant solid hazardous waste container.

  • Labeling: Label the container strictly as "Hazardous Solid Waste - Nitrogen-Rich Organics (Contains 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide)". Do not use chemical abbreviations or formulas, as this violates standard[4].

  • Disposal Route: Route to a licensed hazardous waste facility for high-temperature rotary kiln incineration.

Protocol 2: Liquid Waste (Organic Solvents)

  • Segregation: If the compound is dissolved in organic solvents (e.g., DMSO, DMF, or Methanol during synthesis), collect the waste in a high-density polyethylene (HDPE) carboy designated for "Non-Halogenated Organic Waste".

  • Compatibility Check: Ensure absolutely no nitric acid or strong oxidizers are added to this container[1].

  • SAA Management: Keep the container in a secondary containment tray within a designated SAA. Containers must remain tightly closed at all times unless actively adding or removing waste[4].

Protocol 3: Aqueous Waste

  • pH Assessment: If the compound is suspended in an aqueous buffer, verify the pH. Do not pour down the municipal drain, as triazoles are highly persistent in water and bypass standard wastewater treatment facilities.

  • Collection: Collect in an "Aqueous Hazardous Waste" HDPE container.

  • Disposal: Transport via a licensed vendor for professional chemical treatment or specialized aqueous incineration.

Section 4: Disposal Workflow Visualization

G Start Waste Generation: 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Solid Solid Waste (Consumables/Powder) Start->Solid OrgLiq Organic Liquid Waste (DMSO/DMF/MeOH) Start->OrgLiq AqLiq Aqueous Waste (Buffers/Water) Start->AqLiq SAA Satellite Accumulation Area (SAA) Proper Labeling & Secondary Containment Solid->SAA OrgLiq->SAA AqLiq->SAA Transport Licensed Hazmat Transport (RCRA Compliant) SAA->Transport Incinerator High-Temp Rotary Kiln Incinerator Transport->Incinerator Scrubber NOx Scrubber System (Mandatory for N-Rich Waste) Incinerator->Scrubber Final Safe Emission & Ash Disposal Scrubber->Final

Waste segregation and disposal workflow for nitrogen-rich triazole derivatives.

Sources

Personal protective equipment for handling 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Safety and Handling Guide for 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

Hazard Assessment Based on Structural Analogs

The precautionary measures outlined in this guide are derived from the known hazards of structurally related compounds.

  • 1,2,3-Triazole Moiety : Triazole derivatives are known to possess a range of biological activities and, as a class, require careful handling. Some triazoles are classified as irritants and may pose reproductive health risks.[1] Handling procedures must aim to prevent dust and aerosol formation.[1][2]

  • Aminopropanamide Moiety : Amide-containing compounds can act as skin, eye, and respiratory irritants.[3][4][5][6] It is crucial to prevent direct contact and inhalation.

Given these potential hazards, a conservative approach to personal protective equipment (PPE) and handling is warranted to ensure personnel safety.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against chemical exposure. The following table summarizes the recommended PPE for handling 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

PPE CategoryRecommended EquipmentRationale and Standards
Eye and Face Protection ANSI-approved safety glasses with side shields or chemical splash goggles. A face shield is recommended when there is a significant risk of splashing.[1][7]Protects against accidental splashes and airborne particles. Must conform to EN166 (EU) or NIOSH (US) standards.[1]
Skin and Body Protection A flame-resistant lab coat must be worn at all times. Chemically resistant gloves (e.g., nitrile or neoprene) are mandatory. Double-gloving is advisable.[7]Prevents skin contact. Gloves must be inspected before use, and proper removal techniques should be followed to avoid contamination.[1]
Respiratory Protection All work should be conducted in a certified chemical fume hood to minimize inhalation of dust or aerosols.[2][7] If a fume hood is not available or if exposure limits may be exceeded, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.[7]Protects against respiratory irritation from fine dust or aerosols of the compound.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical to mitigate risks.

Pre-Handling Preparations

  • Review Documentation : Before any work commences, thoroughly review this guide and any available internal documentation.

  • Engineering Controls : Ensure a certified chemical fume hood is operational. Confirm that a safety shower and eyewash station are readily accessible.[7]

  • Assemble PPE : Don all required PPE as detailed in the table above.

  • Prepare Workspace : The work area within the fume hood should be clean, uncluttered, and covered with absorbent, disposable bench paper.

Step-by-Step Handling Protocol

  • Weighing and Transfer :

    • Handle the compound as a solid, taking care to avoid generating dust.[1][2] If the compound is a fine powder, consider moistening it slightly with a suitable solvent to prevent it from becoming airborne, if this does not interfere with the experimental procedure.[2]

    • Use non-sparking tools for transfers.[2]

    • Keep the container tightly closed when not in use.[1][2]

  • In-Solution Handling :

    • When working with the compound in solution, perform all transfers within the fume hood to control vapor exposure.

    • Avoid direct contact with skin, eyes, and clothing.[1]

  • Post-Handling :

    • Thoroughly decontaminate all equipment after use.

    • Wipe down the work area in the fume hood.

    • Dispose of all contaminated materials as hazardous waste.

    • Wash hands thoroughly with soap and water after removing gloves.[1][8]

Spill and Emergency Procedures

  • Minor Spill (Solid) :

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, carefully sweep up the material, avoiding dust generation.[1]

    • Place the collected material into a sealed, labeled container for hazardous waste disposal.[1][2]

    • Clean the spill area with a suitable solvent and decontaminant.

  • Minor Spill (Liquid) :

    • Alert personnel in the immediate area.

    • Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[9]

    • Place the contaminated absorbent into a sealed, labeled container for hazardous waste disposal.

  • Skin Contact : Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing.[7] Seek medical attention if irritation persists.

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

  • Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Disposal Plan

All waste containing 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide must be treated as hazardous waste.

  • Waste Segregation : Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[9] Triazole-containing waste may require specific disposal routes.[10]

  • Containerization : Collect all solid and liquid waste, including contaminated PPE and cleaning materials, in a designated, compatible, and clearly labeled hazardous waste container.[1][9] The label must include the full chemical name and associated hazard warnings.

  • Final Disposal : Arrange for disposal through a licensed professional waste disposal service in accordance with all local, state, and federal regulations.[9][11] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[9]

Workflow and Logic Diagrams

The following diagram illustrates the comprehensive workflow for the safe handling and disposal of 3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide.

cluster_prep Preparation Phase cluster_handling Handling Phase cluster_disposal Disposal Phase cluster_emergency Emergency Procedures prep_sds Review Safety Guide prep_eng Verify Engineering Controls (Fume Hood, Eyewash) prep_sds->prep_eng prep_ppe Don Appropriate PPE prep_eng->prep_ppe prep_ws Prepare Workspace prep_ppe->prep_ws handle_weigh Weighing & Transfer (Avoid Dust) prep_ws->handle_weigh Proceed to Handling handle_sol In-Solution Handling handle_weigh->handle_sol handle_post Post-Handling Decontamination handle_sol->handle_post emergency_spill Spill Containment handle_sol->emergency_spill If Spill Occurs emergency_exposure First Aid (Skin/Eye) handle_sol->emergency_exposure If Exposure Occurs disp_seg Segregate Hazardous Waste handle_post->disp_seg Proceed to Disposal disp_cont Containerize & Label disp_seg->disp_cont disp_prof Professional Disposal disp_cont->disp_prof

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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